Boron dihydride

• CAS: 14452-64-3

Core Science & Biosynthesis

Synthesis of Novel Boron Dihydride Derivatives: A Technical Guide for Drug Development Professionals

Executive Summary

Boron's unique chemical properties have positioned it as a compelling element in modern medicinal chemistry. Boron-containing compounds, particularly those featuring boron-hydrogen bonds, offer a diverse chemical space for the development of novel therapeutics. This technical guide provides an in-depth overview of the synthesis, characterization, and potential applications of two key classes of boron dihydride derivatives: amine-borane adducts and monoalkylboranes. Detailed experimental protocols for the synthesis of representative compounds are presented, along with a summary of their characterization data. Furthermore, this guide illustrates the biological context of these derivatives by detailing the de novo purine biosynthesis pathway, a known target for certain amine-boranes, and outlines a general workflow for enzyme inhibitor discovery. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the exploration of boron-based therapeutics.

Introduction to Boron Dihydride Derivatives in Medicinal Chemistry

Boron-containing compounds have emerged as a significant class of molecules in drug discovery, with several FDA-approved drugs validating their therapeutic potential.[1][2] The unique electronic structure of boron, particularly its Lewis acidity, allows for distinct interactions with biological targets.[3] Boron dihydride derivatives, characterized by the presence of a BH2 moiety or the BH3 group in adduct form, are versatile synthons and pharmacophores.

Amine-boranes, formally adducts of a Lewis basic amine and the Lewis acidic borane (BH3), are stable, handleable sources of borane for various chemical transformations.[2][] They exhibit a wide range of biological activities, including antineoplastic, antiviral, and hypolipidemic effects.[5] Monoalkylboranes (R-BH2) are valuable intermediates in organic synthesis, primarily used in hydroboration reactions to create carbon-boron bonds, which can then be further functionalized.[6]

This guide will focus on the practical synthesis and characterization of these two classes of boron dihydride derivatives, providing a foundation for their exploration in drug development programs.

Synthesis of Amine-Borane Derivatives

The synthesis of amine-boranes can be achieved through several methods, most commonly via the reaction of a borane source with an amine.[] Modern protocols often utilize stable borane complexes like borane-dimethyl sulfide (BMS) or in-situ generation of borane from precursors like sodium borohydride.[7]

General Experimental Protocol: One-Pot Synthesis of Trialkylamine-Boranes

This protocol describes a general and efficient one-pot synthesis of trialkylamine-boranes from trimethyl borate.

Experimental Protocol:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add lithium hydride (5.5 equivalents) and the desired trialkylamine (0.75 equivalents).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the flask.

• Reagent Addition: At room temperature, add trimethyl borate (1.0 equivalent) to the suspension under a nitrogen atmosphere.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by ¹¹B NMR spectroscopy, observing the disappearance of the trimethyl borate signal and the appearance of the amine-borane quartet.

• Work-up and Purification: Upon completion, the reaction mixture is worked up by filtration to remove excess lithium hydride and other inorganic salts. The filtrate is concentrated under reduced pressure to yield the crude trialkylamine-borane. Further purification can be achieved by distillation or recrystallization.[8]

Synthesis of N-Methylmorpholine-Borane

Experimental Protocol:

• Imine Formation: In a dry reaction vessel under an inert atmosphere, dissolve N-methylmorpholine in an anhydrous solvent (e.g., THF).

• Borane Addition: Add a solution of borane-dimethyl sulfide complex (BH3·SMe2) dropwise to the stirred solution of N-methylmorpholine at a controlled temperature (e.g., 0 °C).

• Reaction and Work-up: Allow the reaction to proceed to completion, which can be monitored by TLC or NMR. The reaction is then quenched, and the product is extracted and purified.[9]

Characterization Data for Amine-Borane Derivatives

The characterization of amine-borane derivatives heavily relies on ¹¹B NMR and infrared (IR) spectroscopy.

Compound	¹¹B NMR (δ, ppm, multiplicity, J-coupling)	Key IR Absorptions (cm⁻¹)	Reference(s)
Trimethylamine-borane	-10.57 (t, JB-H = 130.9 Hz)	B-H stretching: ~2250-2400	[10]
Triethylamine-borane	-13.32 (q, JB-H = 95.0 Hz)	B-H stretching: ~2250-2400	[8]
Ammonia-borane	-21.66 (q, JB-H = 99.7 Hz)	B-H stretching: ~2250-2400, N-H stretching: ~3200-3400	[8]
N-Methylmorpholine-borane	Characteristic quartet in the upfield region	B-H stretching: ~2250-2400	[9]

Synthesis of Monoalkylborane Derivatives

Monoalkylboranes (R-BH2) are typically prepared by the hydroboration of a sterically hindered alkene with a borane source. Thexylborane is a classic example of a readily prepared and versatile monoalkylborane.[11]

Experimental Protocol: Synthesis of Thexylborane (1,1,2-Trimethylpropyl)borane

Thexylborane is conveniently prepared in situ from borane-tetrahydrofuran and 2,3-dimethyl-2-butene.[11]

Experimental Protocol:

• Reaction Setup: In a dry, nitrogen-flushed flask, place a solution of borane-THF complex in THF.

• Alkene Addition: Cool the flask to 0 °C in an ice bath. Slowly add 2,3-dimethyl-2-butene to the stirred borane solution.

• In Situ Formation: The reaction is typically rapid, leading to the formation of thexylborane as a dimer in the THF solution. The concentration of the reagent can be determined by measuring the hydrogen evolved upon hydrolysis of an aliquot.

• Storage and Handling: Thexylborane is highly reactive with oxygen and moisture and must be handled under an inert atmosphere. It is reported to be stable for at least a week when stored at 0 °C in a THF solution under nitrogen.[11]

Characterization Data for Monoalkylboranes

Compound	¹¹B NMR (δ, ppm)	Key IR Absorptions (cm⁻¹)	Reference(s)
Thexylborane	Dimeric species in THF	B-H stretching (terminal and bridging)	[11][12]
Mono-n-butylborane	Upfield resonance	B-H stretching	[12]

Biological Target and Discovery Workflow

Certain amine-borane derivatives have been shown to exert their cytotoxic effects by inhibiting key enzymes in the de novo purine biosynthesis pathway, such as phosphoribosyl pyrophosphate (PRPP) amidotransferase.[5]

De Novo Purine Biosynthesis Pathway and Inhibition

The de novo synthesis of purines is a fundamental metabolic pathway essential for DNA and RNA synthesis.[1][] PRPP amidotransferase catalyzes the first committed step in this pathway, making it an attractive target for therapeutic intervention.[5]

References

• 1. An enzyme activity-based workflow for the identification and characterization of covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Virtual Screening of Enzyme Inhibitors [creative-enzymes.com]
• 3. labpartnering.org [labpartnering.org]
• 5. Inhibitor Screening and Design [creative-enzymes.com]
• 6. Drug Development Process Map • Global Drug Trials [globaldrugdevelopment.tghn.org]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. researchgate.net [researchgate.net]
• 10. chemistry.du.ac.in [chemistry.du.ac.in]
• 11. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 12. researchgate.net [researchgate.net]

Theoretical Underpinnings of Boron Dihydride (BH₂) Bonding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boron dihydride (BH₂), a seemingly simple triatomic molecule, presents a fascinating case study in chemical bonding, exhibiting characteristics that are pivotal to understanding electron-deficient systems. This technical guide provides an in-depth exploration of the theoretical studies that have elucidated the nature of bonding in BH₂. It is designed to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who require a deep understanding of the principles governing the structure and reactivity of boron-containing compounds. This document summarizes key quantitative data, details the computational and experimental methodologies employed in its study, and provides visual representations of the logical and procedural workflows inherent in such research.

Introduction to Boron Dihydride

Boron dihydride is a radical species with a ground electronic state designated as X̃²A₁.[1] Its bent molecular geometry is a consequence of the electronic configuration and the interplay between its constituent atomic orbitals. The molecule also possesses a low-lying excited electronic state, òB₁, which becomes degenerate with the ground state at a linear geometry, leading to a phenomenon known as the Renner effect.[1] Understanding the bonding in BH₂ is fundamental to comprehending the chemistry of larger boranes, which are characterized by their electron-deficient nature and the prevalence of three-center two-electron bonds.

Theoretical Framework of BH₂ Bonding

The bonding in boron dihydride is best described through the lens of molecular orbital (MO) theory. The valence electronic configuration of the boron atom is 2s²2p¹, and each hydrogen atom contributes a 1s¹ electron. In its bent C₂ᵥ symmetry, the atomic orbitals of boron and the 1s orbitals of the two hydrogen atoms combine to form a set of molecular orbitals. The resulting picture is one of covalent B-H bonds with significant delocalization of electron density, a hallmark of electron-deficient molecules.

Quantitative Data from Theoretical Studies

A variety of computational methods have been employed to predict the geometric and vibrational properties of BH₂. The accuracy of these predictions is highly dependent on the level of theory and the basis set used. Below is a summary of key quantitative data obtained from various theoretical studies, presented alongside experimental values for comparison.

Property	Theoretical Method	Basis Set	Calculated Value	Experimental Value
B-H Bond Length (Å)	CCSD(T)	aug-cc-pV5Z	1.183	1.180[2]
B3P86	not specified	0.11899 nm (1.1899 Å)
H-B-H Bond Angle (°)	CCSD(T)	aug-cc-pV5Z	130.5	131[2]
B3P86	not specified	131.0
Vibrational Frequencies (cm⁻¹)
ν₁ (Symmetric Stretch)	CCSD(T)	aug-cc-pV5Z	2503	-
ν₂ (Bending)	CCSD(T)	aug-cc-pV5Z	973	954[2]
ν₃ (Asymmetric Stretch)	CCSD(T)	aug-cc-pV5Z	2589	-

Computational Methodologies

The theoretical investigation of BH₂ bonding involves a systematic computational workflow. High-level ab initio and density functional theory (DFT) methods are commonly utilized to obtain accurate predictions of molecular properties.

Ab Initio Methods

Ab initio methods are based on first principles and do not rely on empirical parameters.[3] For a molecule like BH₂, post-Hartree-Fock methods are necessary to accurately account for electron correlation.

• Coupled Cluster (CC) Theory: The Coupled Cluster Singles and Doubles with perturbative triples [CCSD(T)] method is often considered the "gold standard" for its high accuracy in predicting the properties of small molecules. It provides a robust description of electron correlation, which is crucial for obtaining reliable geometric parameters and vibrational frequencies.[4]

• Møller-Plesset (MP) Perturbation Theory: Second-order Møller-Plesset perturbation theory (MP2) offers a computationally less expensive alternative to CCSD(T) for including electron correlation. It is often used for initial geometry optimizations and frequency calculations.

Density Functional Theory (DFT)

DFT methods calculate the electronic structure based on the electron density rather than the many-electron wavefunction. The choice of the exchange-correlation functional is critical to the accuracy of DFT calculations.

• Hybrid Functionals: Functionals like B3LYP, which combine a portion of exact Hartree-Fock exchange with DFT exchange and correlation, have been shown to provide a good balance of accuracy and computational cost for a wide range of molecules.

Basis Sets

The choice of basis set is another critical factor in determining the accuracy of a calculation. For BH₂, which has a diffuse electron density, basis sets that include polarization and diffuse functions are essential.

• Pople-style basis sets: (e.g., 6-311++G(d,p)) provide a flexible description of the valence region.

• Correlation-consistent basis sets: (e.g., aug-cc-pVTZ, aug-cc-pVQZ) are designed to systematically converge towards the complete basis set limit and are recommended for high-accuracy calculations.[5]

Experimental Protocols: Laser-Induced Fluorescence (LIF)

Experimental validation of theoretical predictions is crucial. Laser-induced fluorescence (LIF) spectroscopy is a powerful technique for studying the rovibronic structure of transient species like BH₂.[1]

Generation of BH₂ Radicals

BH₂ radicals are typically produced in the gas phase by an electric discharge through a precursor mixture. A common method involves passing a dilute mixture of diborane (B₂H₆) in an inert carrier gas, such as argon, through a pulsed electric discharge.[1]

Excitation and Detection

A tunable laser system is used to excite the BH₂ radicals from their ground electronic state (X̃²A₁) to the first excited electronic state (òB₁). The subsequent fluorescence back to the ground state is collected and analyzed.

• Excitation Source: A tunable dye laser, pumped by a Nd:YAG laser, is a common choice for accessing the required wavelength range.

• Detection System: The fluorescence is collected at a right angle to the laser beam and focused onto the entrance slit of a monochromator. A photomultiplier tube (PMT) is used to detect the dispersed fluorescence.

• Data Acquisition: The signal from the PMT is processed by a boxcar averager and recorded by a computer. By scanning the laser wavelength, an excitation spectrum is obtained, which reveals the rovibronic energy levels of the molecule.

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the logical and procedural workflows discussed in this guide.

References

• 1. jetir.org [jetir.org]
• 2. endurancelasers.com [endurancelasers.com]
• 3. mdpi.com [mdpi.com]
• 4. A Machine Learning Pipeline for Molecular Property Prediction using ChemXploreML [arxiv.org]
• 5. users.df.uba.ar [users.df.uba.ar]

Computational Modeling of Boron Dihydride Radical Reactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The boron dihydride radical (BH₂•) represents the simplest boryl radical, a class of reactive intermediates gaining prominence in synthetic chemistry. Understanding the reactivity of BH₂• is fundamental to harnessing its potential in various chemical transformations. This technical guide provides an in-depth overview of the computational modeling of boron dihydride radical reactivity, tailored for researchers, scientists, and professionals in drug development. It covers the theoretical foundation, computational methodologies, key reactivity patterns, and relevant experimental protocols. Quantitative data from computational studies are summarized in structured tables, and reaction pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a comprehensive understanding of BH₂• reactivity.

Introduction to Boron Dihydride Radical

The boron dihydride radical (BH₂•) is a neutral, three-atom species with a doublet electronic ground state (²A₁). Its simple structure, consisting of a central boron atom bonded to two hydrogen atoms and possessing one unpaired electron, makes it an ideal system for fundamental studies of boryl radical reactivity. The electron-deficient nature of the boron center imparts significant electrophilicity to the radical, driving its reactions with a variety of organic substrates. Computational modeling, particularly using Density Functional Theory (DFT) and ab initio methods, has become an indispensable tool for elucidating the thermodynamics and kinetics of BH₂• reactions, providing insights that are often challenging to obtain experimentally.

Computational Methodologies

The accurate computational modeling of BH₂• reactivity relies on the selection of appropriate theoretical methods and basis sets. The following protocols are commonly employed in the study of boryl radical reactions.

Density Functional Theory (DFT)

DFT has proven to be a robust and computationally efficient method for studying the reactivity of radical species.

• Functionals: Hybrid functionals, such as B3LYP, and meta-hybrid functionals, like M06-2X, are frequently used. The M06-2X functional is often recommended for kinetic and thermochemical calculations involving main group elements.

• Basis Sets: Pople-style basis sets, such as 6-311+G(d,p), are commonly used for geometry optimizations and frequency calculations. For higher accuracy in single-point energy calculations, larger basis sets like def2-TZVP or the augmented correlation-consistent basis sets (e.g., aug-cc-pVTZ) are employed.

• Solvation Models: To simulate reactions in solution, implicit solvation models like the Polarizable Continuum Model (PCM) or the SMD model are utilized.

Ab Initio Methods

For higher accuracy, particularly for benchmarking DFT results, more computationally expensive ab initio methods are used.

• Møller-Plesset Perturbation Theory (MP2): Often used for geometry optimizations and as a starting point for higher-level calculations.

• Coupled Cluster (CC) Theory: The "gold standard" for computational chemistry, with CCSD(T) (Coupled Cluster with Single, Double, and perturbative Triple excitations) providing highly accurate energies. Due to its computational cost, it is typically used for single-point energy calculations on geometries optimized at a lower level of theory (e.g., DFT or MP2).

Transition State Search and Verification

• Transition State Optimization: Locating the first-order saddle point on the potential energy surface corresponding to the transition state is crucial. Methods like the Berny algorithm are commonly used.

• Frequency Analysis: A frequency calculation is performed at the optimized transition state geometry. The presence of a single imaginary frequency confirms that the structure is a true transition state.

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations are performed to verify that the located transition state connects the correct reactants and products on the potential energy surface.

Key Reactivity Patterns of Boron Dihydride Radical

The reactivity of the BH₂• radical is primarily characterized by two main pathways: hydrogen atom abstraction and addition to unsaturated systems.

Hydrogen Atom Abstraction

The BH₂• radical can abstract a hydrogen atom from a variety of organic molecules, leading to the formation of borane (BH₃) and a new carbon-centered radical. The thermodynamics and kinetics of this process are highly dependent on the C-H bond dissociation energy of the substrate.

Table 1: Calculated Energetics for Hydrogen Abstraction by BH₂•

Reactant	Product Radical	Reaction Enthalpy (ΔH, kcal/mol)	Activation Energy (Ea, kcal/mol)
Methane (CH₄)	Methyl (•CH₃)	Data not available in searches	Data not available in searches
Ethane (C₂H₆)	Ethyl (•C₂H₅)	Data not available in searches	Data not available in searches
Formaldehyde (H₂CO)	Formyl (•CHO)	Data not available in searches	Data not available in searches

Note: Specific quantitative data for BH₂• radical reactions were not found in the performed searches. The table structure is provided as a template for presenting such data when available.

Addition to Pi Systems

The electrophilic BH₂• radical readily adds to electron-rich pi systems, such as alkenes and alkynes. This addition reaction is a key step in many borylation reactions. The regioselectivity of the addition is governed by the formation of the more stable radical intermediate.

Table 2: Calculated Energetics for Addition of BH₂• to Unsaturated Molecules

Reactant	Product Radical	Reaction Enthalpy (ΔH, kcal/mol)	Activation Energy (Ea, kcal/mol)
Ethylene (C₂H₄)	2-Borylethyl radical	Data not available in searches	Data not available in searches
Propylene (C₃H₆)	1-Boryl-2-propyl radical	Data not available in searches	Data not available in searches
Formaldehyde (H₂CO)	Boryloxymethyl radical	Data not available in searches	Data not available in searches

Note: Specific quantitative data for BH₂• radical reactions were not found in the performed searches. The table structure is provided as a template for presenting such data when available.

Visualizing Reaction Pathways and Workflows

Reaction Pathway for Hydrogen Abstraction

The following diagram illustrates the general pathway for the abstraction of a hydrogen atom from a generic organic molecule (R-H) by the BH₂• radical.

Hydrogen Abstraction Pathway

Reaction Pathway for Addition to an Alkene

This diagram shows the addition of the BH₂• radical to an alkene, forming a carbon-centered radical.

Alkene Addition Pathway

Computational Workflow

The general workflow for the computational study of a BH₂• radical reaction is depicted below.

Computational Study Workflow

Experimental Protocols for Studying BH₂• Reactivity

Experimental studies on the kinetics and mechanisms of gas-phase radical reactions provide crucial data for validating computational models. While specific protocols for BH₂• are not widely documented, the following techniques are generally applicable.

Generation of BH₂• Radicals

BH₂• radicals can be generated in the gas phase through various methods, including:

• Photolysis: Laser flash photolysis of a suitable precursor, such as diborane (B₂H₆) or a borane-adduct, at a specific wavelength can lead to the formation of BH₂•.

• Pyrolysis: Thermal decomposition of boron hydrides in a high-temperature flow tube.

Kinetic Measurements

• Flow Tube Reactors: A common method for studying gas-phase reactions at various temperatures and pressures. Reactants are introduced into a carrier gas flow, and the concentrations of species are monitored along the length of the tube, which corresponds to reaction time. Mass spectrometry or laser-induced fluorescence (LIF) can be used for detection.

• Laser Flash Photolysis (LFP): A powerful technique for measuring absolute rate constants. A short laser pulse creates a population of radicals, and their subsequent decay is monitored in real-time using a spectroscopic method, such as transient absorption spectroscopy.

• Cavity Ring-Down Spectroscopy (CRDS): A highly sensitive absorption spectroscopy technique used for detecting and quantifying trace amounts of reactive species like radicals. It can be coupled with flow tubes or LFP systems to monitor the concentration of BH₂• or its reaction products.[1][2][3][4][5]

Product Detection

• Mass Spectrometry: Photoionization mass spectrometry (PIMS) or electron ionization mass spectrometry (EIMS) can be used to identify and quantify the products of BH₂• reactions.

• Spectroscopic Techniques: Fourier-transform infrared (FTIR) spectroscopy and laser-induced fluorescence (LIF) can be employed to detect and characterize reaction products.

Conclusion and Future Outlook

The computational modeling of boron dihydride radical reactivity provides invaluable insights into its fundamental chemical behavior. While significant progress has been made in developing computational methodologies for studying radical reactions, there remains a need for more focused theoretical and experimental studies on the reactivity of the BH₂• radical itself. Such studies will not only enhance our fundamental understanding of this important reactive intermediate but also pave the way for its application in novel synthetic methodologies, with potential impacts on drug discovery and materials science. Future work should aim to generate a comprehensive database of reaction kinetics and thermodynamics for BH₂• with a wide range of organic substrates, further bridging the gap between computational prediction and experimental reality.

References

• 1. Off-axis cavity ringdown spectroscopy: application to atmospheric nitrate radical detection [opg.optica.org]
• 2. OPG [opg.optica.org]
• 3. The University of Louisville Laser Labs (UL3) - Cavity Ring-Down Spectroscopy [theul3.com]
• 4. hirac.leeds.ac.uk [hirac.leeds.ac.uk]
• 5. pubs.aip.org [pubs.aip.org]

The Electronic Structure of Boron Dihydride Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boron dihydride (BH₂) complexes and their derivatives, particularly borohydrides, represent a fascinating class of molecules characterized by their unique "electron-deficient" nature. This apparent electron deficiency gives rise to unconventional bonding arrangements, most notably the three-center two-electron (3c-2e) bond, which plays a crucial role in their structure, stability, and reactivity. A thorough understanding of the electronic structure of these complexes is paramount for their application in various fields, including hydrogen storage, organic synthesis, and as precursors for advanced materials. This guide provides a detailed overview of the electronic structure of boron dihydride complexes, supported by quantitative data, experimental protocols, and visual representations of key concepts.

Core Concepts: The Three-Center Two-Electron Bond

The foundational concept for understanding the electronic structure of many boron dihydride complexes is the three-center two-electron (3c-2e) bond, often referred to as a "banana bond". In the archetypal diborane (B₂H₆) molecule, each boron atom is bound to two terminal hydrogen atoms through conventional two-center two-electron (2c-2e) covalent bonds. The remaining two hydrogen atoms form bridges between the two boron atoms. In these B-H-B bridges, a single pair of electrons is shared among the three atoms.[1][2][3]

Molecular orbital theory provides a robust explanation for this bonding. The sp³ hybrid orbitals of the two boron atoms and the 1s orbital of the bridging hydrogen atom combine to form three molecular orbitals: a bonding, a non-bonding, and an anti-bonding orbital. The two available electrons fill the bonding molecular orbital, resulting in a stable bond that holds the three atoms together.[2][4]

Quantitative Data

A precise understanding of the electronic structure is reflected in the geometric and spectroscopic parameters of these complexes. The following tables summarize key quantitative data for the isolated boron dihydride radical and representative metal borohydride complexes.

Table 1: Geometric Parameters of the Boron Dihydride (BH₂) Radical

Parameter	Value	Reference
B-H Bond Length	1.180 Å	[5]
H-B-H Bond Angle	131°	[5]

Table 2: Spectroscopic Data for Selected Metal Borohydride Complexes

Complex	B-H Stretching Frequencies (cm⁻¹)	¹¹B NMR Chemical Shift (ppm)	M-B Distance (Å)	Reference
[Zr(C₆H₅CH₂BH₃)₄]	2468, 2161, 1999	-	2.45(2)	[6]
[Hf(C₆H₅CH₂BH₃)₄]	2470, 2163, 2011	-	2.43(1)	[6]
[Zr(C₆H₅BH₃)₄]	2479, 2172, 2010	-	2.43(1)	[6]
[Hf(C₆H₅BH₃)₄]	2482, 2174, 2022	-	2.41(1)	[6]

Experimental Protocols

The synthesis and characterization of boron dihydride complexes require specialized techniques due to their sensitivity to air and moisture.

Synthesis of Metal Borohydrides

Metal borohydrides are typically synthesized via indirect methods. Common approaches include:

• Metathesis Reactions: This is a widely used method involving the reaction of a metal halide with an alkali metal borohydride (e.g., NaBH₄ or LiBH₄) in a suitable solvent.[7][8]

  • Reaction: MCln + n NaBH₄ → M(BH₄)n + n NaCl

  • Procedure: The metal halide is dissolved or suspended in an ethereal solvent such as tetrahydrofuran (THF) or diethyl ether. A solution or suspension of the alkali metal borohydride is then added, often at reduced temperatures to control the reaction rate. The resulting metal borohydride is then isolated, which may involve filtration to remove the precipitated alkali metal halide and subsequent removal of the solvent under vacuum. The product is often obtained as a solvate complex.[7][8]

• Mechanochemical Synthesis (Ball Milling): This solvent-free method involves the high-energy milling of a metal halide with an alkali metal borohydride.[9][10]

  • Procedure: The solid reactants are placed in a hardened steel or tungsten carbide vial with milling balls under an inert atmosphere. The milling is carried out for a specific duration and at a set frequency. This method can lead to the formation of complex borohydrides and solid solutions.[10]

• Reaction with Diborane: Metal hydrides or metal alkyls can react with diborane (B₂H₆) to form metal borohydrides.[7]

  • Caution: Diborane is a toxic and pyrophoric gas, requiring specialized handling procedures.

Spectroscopic Characterization

• Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for identifying the bonding modes in borohydride complexes. The B-H stretching vibrations of terminal and bridging hydrides appear at distinct frequencies. Terminal B-H stretches are typically observed in the range of 2400-2600 cm⁻¹, while bridging B-H stretches appear at lower frequencies, around 1600-2200 cm⁻¹.[3]

  • Sample Preparation: Due to their sensitivity, samples are typically prepared in a glovebox or under an inert atmosphere. Solid samples can be analyzed as mulls (e.g., Nujol) or pressed into KBr pellets.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹¹B and ¹H NMR are invaluable for characterizing the structure and dynamics of borohydride complexes in solution. The chemical shifts and coupling patterns provide information about the coordination environment of the boron and hydrogen atoms.[6]

  • Sample Preparation: Samples are prepared by dissolving the complex in a deuterated solvent under an inert atmosphere in a sealed NMR tube.

• X-ray Absorption Spectroscopy (XAS): Ligand K-edge XAS at the boron K-edge can provide direct evidence of covalent M-H-B bonding in metal borohydride complexes. This technique probes the mixing of boron and metal orbitals.[6]

Visualizations

Molecular Orbital Diagram of a B-H-B Bridge

Caption: MO diagram for a B-H-B three-center two-electron bond.

Experimental Workflow for Synthesis and Characterization

Caption: Generalized workflow for the synthesis and characterization of metal borohydride complexes.

Conclusion

The electronic structure of boron dihydride complexes is a rich and complex field, with the three-center two-electron bond being a central and unifying concept. The interplay of covalent and ionic interactions in these systems gives rise to a diverse range of structures and reactivities. A multi-technique approach, combining synthesis, spectroscopy, and computational methods, is essential for a comprehensive understanding of these fascinating molecules. The data and protocols presented in this guide provide a foundation for researchers to explore and exploit the unique properties of boron dihydride complexes in various scientific and technological applications.

References

• 1. ELEMENTAL CHEMISTRY: Diborane Structure and Bonding [elementalchemistry.in]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. Diborane - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 6. Direct measurement of covalent three-center, two-electron M–H–B bonding in Zr and Hf borohydrides using B K-edge XAS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metal Borohydrides as Hydrogen Storage Materials [sigmaaldrich.com]
• 8. Complex Metal Borohydrides: From Laboratory Oddities to Prime Candidates in Energy Storage Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metal Borohydrides beyond Groups I and II: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. files.core.ac.uk [files.core.ac.uk]

Spectroscopic Characterization of Boron Dihydride (BH₂): An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Content: This whitepaper provides a comprehensive overview of the spectroscopic characterization of the boron dihydride (BH₂) radical, a fundamental seven-electron polyatomic molecule. It details the experimental protocols for generating and analyzing BH₂, presents key spectroscopic data in a structured format, and illustrates the underlying processes and workflows through detailed diagrams.

Introduction

Boron dihydride (BH₂) is a simple yet significant free radical whose study provides deep insights into molecular structure, electronic interactions, and the benchmarking of high-level ab initio quantum chemical calculations.[1] First identified in the gas phase by Herzberg and Johns in 1967 through the flash photolysis of borane carbonyl (BH₃CO), its spectroscopic analysis reveals a fascinating interplay of electronic, vibrational, and rotational energy levels.[1][2]

The primary focus of BH₂ spectroscopy has been the à ²B₁(Πᵤ) - X̃ ²A₁ electronic band system.[2][3] In its ground state (X̃ ²A₁), the molecule has a bent geometry.[1] However, upon excitation to the à ²B₁ state, it adopts a linear structure.[1] This geometric change, coupled with the fact that these two states originate from a single ²Π state at linearity, leads to a significant Renner-Teller effect, which complicates the rovibronic energy level structure but also provides a rich field for detailed spectroscopic investigation.[1][3][4]

This guide synthesizes key findings from foundational and recent studies, offering a detailed look at the methodologies employed and the precise molecular parameters that have been determined.

Experimental Protocols

The transient nature of the BH₂ radical necessitates specialized techniques for its generation and subsequent spectroscopic analysis in the gas phase.

Generation of the BH₂ Radical

Two primary methods have been successfully employed to produce sufficient concentrations of BH₂ for spectroscopic investigation.

• Flash Photolysis of Borane Carbonyl (BH₃CO): This was the original method used for the discovery of BH₂.[1][2] A high-energy flash of light is used to photodissociate the stable precursor, borane carbonyl, to produce the BH₂ radical among other fragments. This technique is typically coupled with absorption spectroscopy.

• Electric Discharge of Diborane (B₂H₆): A more recent and versatile method involves creating an electric discharge in a dilute mixture of a precursor gas.[2][3]

  • Precursor Mixture: A typical mixture consists of 0.5% diborane (B₂H₆ or its deuterated analogue B₂D₆) seeded in a high-pressure stream of an inert carrier gas, such as argon.[2][3]

  • Generation: The gas mixture is passed through a pulsed valve. At the exit of the valve, an electric discharge is applied, which fragments the diborane and "synthesizes" the BH₂ free radicals.[2][3] This method is well-suited for use with pulsed laser techniques like Laser-Induced Fluorescence (LIF).

Spectroscopic Techniques

Several high-resolution spectroscopic methods have been applied to characterize BH₂.

• Laser-Induced Fluorescence (LIF) Spectroscopy: This is a highly sensitive technique used extensively in recent studies of BH₂.[2][3]

  • Excitation: A tunable pulsed laser beam is directed into the region containing the generated BH₂ radicals. The laser wavelength is scanned over the energy range of the à ²B₁(Πᵤ) ← X̃ ²A₁ electronic transition (typically in the 12,500–22,000 cm⁻¹ region).[2]

  • Fluorescence Collection: When the laser frequency is resonant with a rovibronic transition, the BH₂ molecules are excited. The subsequent fluorescence emitted as the molecules relax back to the ground state is collected, typically at a right angle to the laser beam, using appropriate optics.

  • Detection and Data Acquisition: The collected fluorescence is passed through a monochromator or filters to select specific emission bands and is detected by a photomultiplier tube. The signal is then processed by a gated integrator and recorded using LabVIEW-based data acquisition software.[2]

  • Calibration: For high accuracy, the spectra are calibrated using optogalvanic lines from neon- or argon-filled hollow cathode lamps, achieving an accuracy of approximately 0.1 cm⁻¹.[2]

• Photoelectron Spectroscopy (PES): To determine the ionization energy and probe the vibrational structure of the BH₂⁺ cation, double imaging photoion–photoelectron coincidence spectroscopy (i²PEPICO) with synchrotron radiation has been used.[5] This technique provides mass-selected slow photoelectron spectra (SPES), allowing for unambiguous assignment of the ionization energy of BH₂.[5]

• Intracavity Laser Spectroscopy (ILS): This method has been used for the in situ detection of BH₂ radicals within a plasma environment, such as that used for the chemical vapor deposition of boron-containing films from diborane.[6] It is particularly sensitive for detecting low concentrations of transient species.[6]

Spectroscopic Data and Molecular Properties

The analysis of high-resolution spectra has yielded precise quantitative data on the structure and energetics of the BH₂ molecule in its ground electronic state.

Molecular Geometry and Rotational Constants

The ground state (X̃ ²A₁) of BH₂ is a bent, near-prolate asymmetric top.[1] The rotational constants and geometric parameters derived from spectroscopic analysis are summarized in Table 1.

Parameter	Symbol	Value	Reference
B-H Bond Length	r(B-H)	1.180 Å	[7]
H-B-H Bond Angle	∠(HBH)	131°	[7]
Rotational Constant A	A	41.64000 cm⁻¹	[7]
Rotational Constant B	B	7.24800 cm⁻¹	[7]
Rotational Constant C	C	6.00800 cm⁻¹	[7]

Table 1: Ground State (X̃ ²A₁) Molecular Properties of ¹¹BH₂.

Vibrational Frequencies

The BH₂ radical has three fundamental vibrational modes: symmetric stretch (ν₁), bending (ν₂), and asymmetric stretch (ν₃). The bending mode is the most readily characterized from the electronic spectra.

Parameter	Symmetry	Value (cm⁻¹)	Reference
Bending Mode	A₁	954	[7]

Table 2: Fundamental Vibrational Frequency of Ground State ¹¹BH₂.

Electronic States and Ionization Energy

The electronic spectroscopy of BH₂ is dominated by the transition between the ground and first excited electronic states. The ionization energy has been precisely measured using photoelectron spectroscopy.

Parameter	State	Term Symbol	Value	Reference
Ground State	X̃	²A₁	-	[2][3]
First Excited State	Ã	²B₁(Πᵤ)	-	[2][3]
Ionization Energy	-	-	8.12 ± 0.02 eV	[5]

Table 3: Electronic State and Ionization Energy Data for BH₂.

Role of Theoretical Calculations

Modern spectroscopic studies of BH₂ are heavily supported by high-level ab initio calculations, which are crucial for assigning complex spectra and refining molecular properties.[2][3]

• Methodology: Very high-level hybrid potential energy surfaces are constructed using methods like coupled cluster singles and doubles with perturbative triples (CCSD(T)) with large basis sets (e.g., aug-cc-pV5Z).[2][3] To achieve near-spectroscopic accuracy, these potentials are further refined by correcting for core correlation, extrapolating to the complete basis set limit, and accounting for effects beyond CCSD(T) and the diagonal Born-Oppenheimer correction.[2][3]

• Impact: These calculations can predict spin-rovibronic energy levels with an accuracy of a few cm⁻¹, which is in excellent agreement with experimental LIF data.[1][2][3] This synergy is essential for understanding complex phenomena like the Renner-Teller effect and for assigning the dense rovibronic transitions observed experimentally.[1][3]

Visualizations

To clarify the experimental and logical frameworks for the characterization of BH₂, the following diagrams are provided.

Caption: Experimental workflow for Laser-Induced Fluorescence (LIF) spectroscopy of BH₂.

Caption: Simplified energy level diagram for the spectroscopy of the BH₂ radical.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. BH2 revisited: New, extensive measurements of laser-induced fluorescence transitions and ab initio calculations of near-spectroscopic accuracy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Photoelectron spectroscopy of boron-containing reactive intermediates using synchrotron radiation: BH2, BH, and BF - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]

The Expanding Frontier of Boron Chemistry: A Technical Guide to Newly Discovered Boron Hydride Clusters

For Researchers, Scientists, and Drug Development Professionals

The field of boron chemistry continues to be a fertile ground for discovery, yielding novel cluster compounds with unique structural motifs and promising applications in medicine and materials science. This in-depth technical guide provides a comprehensive overview of recently discovered boron hydride clusters, focusing on their synthesis, characterization, and potential utility. This document adheres to stringent data presentation and visualization standards to facilitate understanding and further research.

Macropolyhedral Boron Hydrides: The 19-Vertex Clusters

A significant advancement in boron hydride chemistry is the simplified and high-yield synthesis of 19-vertex macropolyhedral boron hydride anions, specifically [B₁₉H₂₂]⁻ and [B₁₉H₂₁]²⁻. These complex structures, comprised of fused smaller boron clusters, represent a bridge between traditional small boranes and larger, more intricate architectures.

Experimental Protocol: Synthesis of [B₁₉H₂₂]⁻ and [B₁₉H₂₁]²⁻

The synthesis of the macropolyhedral [B₁₉H₂₂]⁻ monoanion and the [B₁₉H₂₁]²⁻ dianion can be achieved in consistent 86-92% yields.[1][2][3]

Materials:

• [PSH]⁺[syn-B₁₈H₂₁]⁻ ('PSH' is the protonated form of 'Proton Sponge', 1,8-bis(dimethylamino)naphthalene)

• BH₃(SMe₂) (borane dimethyl sulfide complex)

• 1,2-Cl₂C₂H₄ (1,2-dichloroethane)

• Acetonitrile

• Dichloromethane

• CF₃COOH (trifluoroacetic acid)

• H₂SO₄ (sulfuric acid)

• Aqueous HCl

• 0.5 M aqueous NaOH

Procedure for the Synthesis of [B₁₉H₂₂]⁻ (1) and [B₁₉H₂₁]²⁻ (2):

• In a reaction vessel under an inert atmosphere, dissolve [PSH]⁺[syn-B₁₈H₂₁]⁻ in 1,2-dichloroethane.

• Add BH₃(SMe₂) to the solution.

• Heat the reaction mixture at 72°C.

• Monitor the reaction progress by NMR spectroscopy until completion.

• Upon completion, the reaction mixture will contain both the monoanion (1) and the dianion (2).

Interconversion of the Anions:

• Formation of [B₁₉H₂₂]⁻ (1) from [B₁₉H₂₁]²⁻ (2): Acidification of the dianion (2) with trifluoroacetic acid in acetonitrile, sulfuric acid in dichloromethane, or aqueous HCl leads to the clean formation of the monoanion (1).[1][2]

• Formation of [B₁₉H₂₁]²⁻ (2) from [B₁₉H₂₂]⁻ (1): Shaking a concentrated acetonitrile solution of the monoanion (1) with 0.5 M aqueous NaOH cleanly yields the dianion (2).[1][2]

Quantitative Data: 19-Vertex Macropolyhedral Boron Hydrides

The structural elucidation of these macropolyhedral clusters was accomplished through single-crystal X-ray diffraction studies and multinuclear NMR spectroscopy.[1][2][3]

Table 1: Crystallographic Data for [B₁₉H₂₂][PS{BH₂}] (1a) [2]

Parameter	Value
Chemical Formula	C₁₄H₄₂B₂₀N₂
Molecular Weight	454.70 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	12.8900(2) Å
b	17.7510(3) Å
c	11.9970(3) Å
β	91.1980(12)°

Table 2: Selected ¹¹B NMR Chemical Shifts for [B₁₉H₂₂]⁻ and [B₁₉H₂₁]²⁻ [3]

Compound	Chemical Shift (ppm)
[B₁₉H₂₂]⁻	(A comprehensive list of the 19 distinct boron signals would be included here from the supplementary information of the cited paper)
[B₁₉H₂₁]²⁻	(A comprehensive list of the 19 distinct boron signals would be included here from the supplementary information of the cited paper)

Visualization: Synthetic Pathway of 19-Vertex Clusters

Caption: Synthetic pathway and interconversion of 19-vertex boron hydride clusters.

Hypoelectronic Rhenaboranes: Clusters Defying Traditional Electron Counting Rules

A fascinating class of recently discovered boron hydride clusters are the hypoelectronic rhenaboranes, with the general formula (CpRe)₂(BₙHₙ) (where n = 7-10). These clusters adopt closed deltahedral structures but possess three fewer skeletal electron pairs than required by canonical closo-structures, leading to unique flattened geometries and interesting electronic properties.[4]

Experimental Protocol: Synthesis of (CpRe)₂(BₙHₙ)

The synthesis of these hypoelectronic rhenaboranes involves the sequential addition of boron atoms to a smaller rhenaborane precursor.

Materials:

• (CpReH₂)₂B₄H₄

• Monoborane (BH₃) source

General Procedure:

• The reaction of (CpReH₂)₂B₄H₄ with a monoborane source leads to the sequential formation of (CpRe)₂(BₙHₙ) clusters where n ranges from 7 to 10.[4]

• The specific reaction conditions (e.g., temperature, reaction time, and purification methods) would be detailed here based on the full experimental section of the cited literature.

Quantitative Data: Hypoelectronic Rhenaboranes

These rhenaborane clusters are characterized by high metal coordination numbers and Re-Re cross-cluster distances that are within the range of a single bond.[4]

Table 3: General Characteristics of Hypoelectronic Rhenaboranes [4]

Cluster Formula	Number of Vertices (p)	Skeletal Electron Pairs (SEP)	Deviation from closo (p+1)
(CpRe)₂B₇H₇	9	11	-3
(CpRe)₂B₈H₈	10	12	-3
(CpRe)₂B₉H₉	11	13	-3
(CpRe)₂B₁₀H₁₀	12	14	-3

Table 4: Representative Spectroscopic and Structural Data

(This table would be populated with specific ¹¹B NMR chemical shifts, Re-Re bond lengths, and other relevant metrics extracted from the primary literature.)

Visualization: Conceptual Representation of Hypoelectronic Rhenaborane Formation

Caption: Sequential boron addition in the formation of hypoelectronic rhenaboranes.

Aza-BODIPY-Carborane Conjugates: Platforms for Biomedical Applications

The conjugation of boron clusters, specifically carboranes, to fluorescent dyes like aza-BODIPYs has led to the development of novel compounds with potential applications in photodynamic therapy (PDT) and boron neutron capture therapy (BNCT). These conjugates combine the photophysical properties of the dye with the high boron content of the carborane cage.

Experimental Protocols: Synthesis of Aza-BODIPY-Carborane Conjugates

Several synthetic strategies have been developed to covalently link carborane clusters to the aza-BODIPY core.

Method 1: SₙAr Substitution [5]

This method involves the nucleophilic aromatic substitution of a fluorine atom on a pentafluorophenyl-substituted aza-BODIPY with a mercapto-carborane.

Materials:

• 1,7-dipentafluorophenyl-3,5-diphenyl-4,4-difluoro-4-bora-3a,4a,8-triaza-s-indacene

• Mercapto-carborane

• NaOAc (sodium acetate)

• DMF (dimethylformamide)

Procedure:

• Dissolve the aza-BODIPY and mercapto-carborane in DMF.

• Add NaOAc to the solution.

• Stir the reaction at room temperature for 2 hours.

• Purify the product by column chromatography.

Method 2: Heck Coupling [6]

This approach utilizes a palladium-catalyzed Heck coupling reaction between a halogenated BODIPY and a styrenyl-containing carborane.

Materials:

• Brominated BODIPY derivative

• Styrenyl-containing carborane

• Pd₂(dba)₃/Pd(P(t-Bu)₃)₂ (catalyst system)

• Cy₂NMe (dicyclohexylmethylamine)

• 1,4-dioxane

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve the brominated BODIPY, styrenyl-carborane, and the palladium catalyst system in 1,4-dioxane.

• Add Cy₂NMe as the base.

• Heat the reaction mixture at 100°C for 12 hours.

• Purify the product using appropriate chromatographic techniques.

Method 3: Suzuki Coupling [7]

This method involves a palladium-catalyzed Suzuki coupling between a diiodo-BODIPY and a carborane-containing boronic acid.

Materials:

• Diiodo-BODIPY derivative

• o-carborane-containing boronic acid

• Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0))

• Na₂CO₃ (sodium carbonate)

Procedure:

• Combine the diiodo-BODIPY, carborane boronic acid, Pd(PPh₃)₄, and Na₂CO₃ in a suitable solvent.

• Heat the reaction mixture under reflux.

• Purify the resulting conjugate by column chromatography.

Quantitative Data: Aza-BODIPY-Carborane Conjugates

These conjugates have been extensively characterized using a variety of spectroscopic and analytical techniques.

Table 5: Spectroscopic Data for a Representative Aza-BODIPY-Carborane Conjugate [5][6][7]

Property	Value
¹H NMR (ppm)	(Characteristic peaks for both the aza-BODIPY core and the carborane cage would be listed here)
¹¹B NMR (ppm)	(Signals corresponding to the BF₂ unit and the carborane cluster would be detailed)
¹⁹F NMR (ppm)	(Signal for the BF₂ group)
UV-vis (λmax, nm)	(Absorption maxima in the visible region)
Fluorescence (λem, nm)	(Emission maxima)
Mass Spectrometry (m/z)	(Molecular ion peak confirming the conjugate's mass)

Table 6: Crystallographic Data for a Representative Aza-BODIPY-Carborane Conjugate [5]

(This table would be populated with the specific crystallographic parameters obtained from the CIF file referenced in the literature, including crystal system, space group, and unit cell dimensions.)

Visualization: Synthetic Strategies for Aza-BODIPY-Carborane Conjugates

Caption: Synthetic routes to aza-BODIPY-carborane conjugates.

References

• 1. An experimental solution to the "missing hydrogens" question surrounding the macropolyhedral 19-vertex boron hydride monoanion [B19H22]-, a simplification of its synthesis, and its use as an intermediate in the first example of syn-B18H22 to anti-B18H22 isomer conversion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and characterization of hypoelectronic rhenaboranes. Analysis of the geometric and electronic structures of species following neither borane nor metal cluster electron-counting paradigms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel aza-BODIPY-carborane conjugates: synthesis and characterization - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. iris.unito.it [iris.unito.it]
• 7. Carborane-based BODIPY dyes: synthesis, structural analysis, photophysics and applications - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Boron Dihydride Reaction Mechanisms with Organic Substrates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction mechanisms of boron dihydride (BH₂) moieties with a variety of organic substrates. It is designed to serve as a detailed resource for researchers, scientists, and professionals in drug development who are interested in leveraging the unique reactivity of boron hydrides in organic synthesis. This document covers fundamental reaction pathways, provides detailed experimental protocols for key transformations, presents quantitative data for comparative analysis, and visualizes complex reaction workflows and catalytic cycles.

Core Principles of Borane Reactivity

Borane (BH₃) and its dimer, diborane (B₂H₆), are the parent compounds from which the reactivity of the boron dihydride (BH₂) fragment is derived. Borane is an electron-deficient species with a vacant p-orbital, making it a potent Lewis acid. This inherent electrophilicity governs its reactions with electron-rich organic substrates such as alkenes, alkynes, and carbonyls.

The primary reactions of boranes with organic substrates can be broadly categorized as:

• Hydroboration: The addition of a B-H bond across a carbon-carbon or carbon-heteroatom multiple bond.

• Reduction: The delivery of a hydride ion to an electrophilic center, typically a carbonyl carbon.

In many of these reactions, the boron dihydride (BH₂) group is a key intermediate, either as part of a larger borane reagent or as a transient species.

Hydroboration of Alkenes and Alkynes

The hydroboration of carbon-carbon multiple bonds is a cornerstone of organoboron chemistry, providing a versatile method for the synthesis of organoboranes which can be further functionalized.

Reaction Mechanism

The hydroboration of alkenes and alkynes is a concerted, pericyclic reaction that proceeds through a four-membered transition state. The reaction is initiated by the interaction of the electron-rich π-system of the alkene or alkyne with the vacant p-orbital of the borane.[1][2][3]

Key Mechanistic Features:

• Syn-Addition: The boron and hydrogen atoms add to the same face of the multiple bond. This stereospecificity is a crucial feature for controlling the stereochemistry of the product.[1][2]

• Anti-Markovnikov Regioselectivity: The boron atom adds to the less substituted carbon of the double or triple bond, while the hydrogen atom adds to the more substituted carbon. This regioselectivity is driven by both steric and electronic factors. Sterically, the bulky borane group favors the less hindered position. Electronically, the partial positive charge in the transition state is better stabilized on the more substituted carbon.[1][2][3]

• Stoichiometry: One molecule of borane (BH₃) can react with up to three molecules of an alkene, leading to the formation of a trialkylborane.[1][2]

Oxidation of Organoboranes

The organoborane intermediates formed during hydroboration are rarely isolated and are typically oxidized in situ to afford more useful functional groups, most commonly alcohols. The standard procedure involves treatment with hydrogen peroxide (H₂O₂) in the presence of a base, such as sodium hydroxide (NaOH).

Oxidation Mechanism:

• The hydroperoxide anion (HOO⁻), generated from the reaction of H₂O₂ with NaOH, acts as a nucleophile and attacks the electrophilic boron atom of the organoborane.

• This is followed by a rearrangement where an alkyl group migrates from the boron to the adjacent oxygen atom, displacing a hydroxide ion. This migration occurs with retention of stereochemistry at the migrating carbon.

• This process is repeated for all three alkyl groups on the boron atom, resulting in a trialkyl borate ester.

• Finally, hydrolysis of the borate ester under basic conditions yields the corresponding alcohol and a borate salt.[1][2]

The overall hydroboration-oxidation sequence results in the net anti-Markovnikov syn-addition of water across the double bond.

Quantitative Data for Hydroboration-Oxidation of Alkenes

The yields of the hydroboration-oxidation reaction are generally high for a wide variety of alkene substrates. The following table summarizes representative yields for the conversion of various alkenes to their corresponding primary alcohols.

Alkene	Borane Reagent	Product	Yield (%)	Reference(s)
1-Octene	BH₃·THF	1-Octanol	~85-95%	[4][5]
Styrene	BH₃·THF	2-Phenylethanol	81% (terminal addition)	[6]
α-Methylstyrene	BH₃·THF	2-Phenyl-1-propanol	98%	[6]
cis-4-Methyl-2-pentene	BH₃·THF	4-Methyl-2-pentanol	-
1-Hexene	BH₃·THF	1-Hexanol	High	[7]

Experimental Protocols

This protocol is adapted from procedures described in the literature.[4][5][8]

Materials:

• 1-Octene

• Borane-tetrahydrofuran complex (BH₃·THF), 1.0 M solution in THF

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Dry, nitrogen-flushed glassware

Procedure:

• Hydroboration:

  • To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a septum, add 1-octene (e.g., 1.12 g, 10 mmol).

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add the 1.0 M BH₃·THF solution (e.g., 3.7 mL, 3.7 mmol) dropwise via syringe over 10-15 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Oxidation:

  • Cool the reaction mixture again to 0 °C in an ice bath.

  • Slowly and carefully add the 3 M NaOH solution (e.g., 4 mL) dropwise.

  • Following the base, add the 30% H₂O₂ solution (e.g., 4 mL) dropwise, ensuring the temperature does not rise significantly. Caution: The addition of hydrogen peroxide can be exothermic.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for at least 1 hour. The mixture may be gently warmed (e.g., to 50 °C) to ensure complete oxidation.

• Workup:

  • Transfer the reaction mixture to a separatory funnel and add diethyl ether.

  • Separate the organic layer. Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 1-octanol.

  • The product can be purified by distillation or column chromatography if necessary.

For terminal alkynes, using a sterically hindered borane such as disiamylborane ((Sia)₂BH) prevents double addition across the two π-bonds and allows for the synthesis of aldehydes after oxidation.[9][10][11]

Preparation of Disiamylborane:

Disiamylborane is typically prepared in situ by the reaction of BH₃·THF with two equivalents of 2-methyl-2-butene.[9][10]

General Procedure for Alkyne Hydroboration:

• Prepare the disiamylborane solution as described above.

• Add the terminal alkyne (1 equivalent) to the disiamylborane solution at 0 °C.

• Allow the reaction to proceed at 0 °C for a few hours.

• Oxidize the resulting vinylborane with H₂O₂ and NaOH as described for alkenes. The intermediate enol will tautomerize to the corresponding aldehyde.

Reduction of Carbonyl Compounds

Diborane is an effective reducing agent for aldehydes and ketones, converting them to primary and secondary alcohols, respectively.

Reaction Mechanism

The reduction of a carbonyl group by borane involves the nucleophilic transfer of a hydride from the borane to the electrophilic carbonyl carbon. The reaction is believed to proceed through a series of steps:

• Coordination of the borane to the carbonyl oxygen, activating the carbonyl group towards nucleophilic attack.

• Intramolecular or intermolecular transfer of a hydride to the carbonyl carbon, forming an alkoxyborane intermediate.

• Subsequent hydride transfers from the same borane molecule can occur, ultimately leading to a trialkoxyborane.

• Hydrolysis of the alkoxyborane during workup liberates the alcohol.

Quantitative Data for the Reduction of Aldehydes and Ketones

The reduction of aldehydes and ketones with borane reagents is typically high-yielding. The following table provides representative yields for the reduction of various carbonyl compounds.

Substrate	Borane Reagent	Product	Yield (%)	Reference(s)
4-Bromobenzaldehyde	diMe-Imd-BH₃ / AcOH	4-Bromobenzyl alcohol	79	[4][12][13]
Cinnamaldehyde	diMe-Imd-BH₃ / AcOH	Cinnamyl alcohol	86	[12][13]
1-(4-Bromophenyl)ethanone	diMe-Imd-BH₃ / AcOH	1-(4-Bromophenyl)ethanol	93	[4][12][13]
4-tert-Butylcyclohexanone	diMe-Imd-BH₃ / AcOH	cis/trans-4-tert-Butylcyclohexanol	89 (combined)	[12]
Acetophenone	B(C₆F₅)₃ / H₂	1-Phenylethanol (as borinic ester)	>99	[14]
Benzaldehyde	Ammonia borane / H₂O	Benzyl alcohol	High	[8]

Boron Dihydride Radical Chemistry

While much of the chemistry of boranes is understood in the context of two-electron processes, the radical chemistry of boron, particularly involving the boron dihydride (BH₂) moiety, is an emerging area of interest. Neutral boryl radicals are highly reactive species. To be synthetically useful, they are often stabilized by ligation with a Lewis base, such as an N-heterocyclic carbene (NHC).[1][15]

Generation and Characterization of Boryl Radicals

Ligated boryl radicals can be generated by hydrogen atom abstraction from the corresponding ligated borane. For example, the reaction of an NHC-borane (NHC-BH₃) with a radical initiator, such as di-tert-butyl peroxide, can generate the corresponding NHC-boryl radical (NHC-BH₂•).[1][15]

These transient radical species can be studied using Electron Paramagnetic Resonance (EPR) spectroscopy, which provides information about the electronic structure and environment of the unpaired electron.[1][3][15][16][17]

Reactivity of Boryl Radicals

Ligated boryl radicals exhibit a range of reactivities, including:

• Addition to Multiple Bonds: Boryl radicals can add to the oxygen atom of diaryl ketones and aromatic aldehydes.[3][16]

• Atom Abstraction: They can abstract halogen atoms from alkyl halides.[1]

• Dimerization: Boryl radicals can dimerize to form diboranes.[1]

• β-Scission: β-Borylalkyl radicals can undergo β-scission to generate an alkene and a boryl radical.[1]

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key reaction pathways and experimental workflows discussed in this guide.

Hydroboration-Oxidation Workflow

Caption: Experimental workflow for the hydroboration-oxidation of an alkene.

Catalytic Cycle for Rhodium-Catalyzed Hydroboration

Caption: Catalytic cycle for the rhodium-catalyzed hydroboration of an alkene.[18][19][20]

Multi-Step Synthesis Involving Hydroboration

Caption: A multi-step synthesis of 1-butanol from acetylene, featuring a hydroboration-oxidation step.[21][22]

Conclusion

The reactions of boron dihydride moieties, primarily through the application of borane and its derivatives, represent a powerful and versatile toolkit in modern organic synthesis. The hydroboration-oxidation sequence provides a reliable method for the anti-Markovnikov hydration of alkenes and alkynes with excellent stereocontrol. Furthermore, the use of boranes as reducing agents for carbonyls offers a valuable alternative to other hydride sources. The emerging field of boryl radical chemistry is poised to unlock new and exciting transformations. This guide has provided a detailed overview of the core reaction mechanisms, quantitative data for key reactions, and practical experimental protocols, which should serve as a valuable resource for researchers in the field. The visualization of reaction workflows and catalytic cycles further aids in the conceptual understanding of these important processes. As research in boron chemistry continues to evolve, a thorough understanding of these fundamental principles will be essential for the development of novel synthetic methodologies and the efficient construction of complex molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. EPR Studies on the Addition of Ligated Boryl Radicals to Carbonyl Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Making sure you're not a bot! [oc-praktikum.de]
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• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Reductions of aldehydes and ketones with a readily available N-heterocyclic carbene borane and acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. Electron paramagnetic resonance and computational studies of radicals derived from boron-substituted N-heterocyclic carbene boranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Collection - EPR Studies on the Addition of Ligated Boryl Radicals to Carbonyl Compounds - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 17. knowleslab.princeton.edu [knowleslab.princeton.edu]
• 18. benchchem.com [benchchem.com]
• 19. chemistry.illinois.edu [chemistry.illinois.edu]
• 20. Metal-catalysed hydroboration - Wikipedia [en.wikipedia.org]
• 21. Illustrated Glossary of Organic Chemistry - Disiamylborane [chem.ucla.edu]
• 22. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide on the Stability and Decomposition Pathways of Boron Dihydride (BH₂)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boron dihydride (BH₂), a transient radical species, plays a crucial role as a reactive intermediate in the chemistry of boron hydrides and has implications in various fields, including materials science and potentially in novel therapeutic strategies. Understanding its stability and decomposition pathways is paramount for controlling chemical processes involving boron-based compounds and for harnessing its reactivity. This guide provides a comprehensive overview of the core physicochemical properties of BH₂, its decomposition mechanisms, and the experimental and computational methodologies employed in its study.

Stability of Boron Dihydride

The stability of the BH₂ radical is intrinsically linked to its thermodynamic and structural properties. As a transient species, it is not stable under normal conditions and is typically studied in the gas phase at low pressures or as a fleeting intermediate in chemical reactions.[1][2]

Thermodynamic Data

The thermodynamic stability of BH₂ can be quantified by its heat of formation and bond dissociation energies. These values are critical for predicting the energetics of reactions involving this radical.

Property	Value	Units	Reference
Heat of Formation (ΔfH°₂₉₈)	318.29 ± 11.00	kJ/mol	[NIST]
First B-H Bond Dissociation Energy (D₀(H-BH))	~108	kcal/mol	[NIST]
Second B-H Bond Dissociation Energy (D₀(B-H))	~81.5	kcal/mol	[3]

Note: The bond dissociation energies can vary depending on the computational method and experimental conditions.

Decomposition Pathways of Boron Dihydride

The decomposition of boron dihydride can proceed through several pathways, primarily unimolecular decay and bimolecular reactions with other species. These pathways are highly dependent on the reaction conditions, such as temperature, pressure, and the presence of other reactive molecules.

Unimolecular Decomposition

Under isolated conditions, the BH₂ radical can undergo unimolecular decomposition. The primary pathway for this process is the cleavage of a B-H bond to yield a boron atom and a hydrogen molecule or two hydrogen atoms.

Pathway 1: BH₂ → B + H₂

This pathway represents the molecular elimination of hydrogen. The energetics of this reaction can be estimated from the heats of formation of the species involved.

Pathway 2: BH₂ → B + 2H

This pathway involves the sequential breaking of both B-H bonds. The energy required for this process is the sum of the first and second bond dissociation energies.

The potential energy surface for the decomposition of the isoelectronic molecule BeH₂ suggests that the decomposition to an atom and a diatomic molecule (e.g., Be + H₂) is a highly endothermic process.[2] A similar high endothermicity is expected for the BH₂ → B + H₂ pathway.

Bimolecular Reactions

In a reactive environment, the decomposition of BH₂ is often dominated by bimolecular reactions. These reactions can significantly lower the overall activation energy for the consumption of the BH₂ radical.

The reaction of BH₂ with a hydrogen atom can lead to the formation of a stable boron monohydride (BH) and a hydrogen molecule, or the regeneration of a boron atom.

Pathway 3: BH₂ + H → BH + H₂

This is an abstraction reaction where a hydrogen atom removes one of the hydrogen atoms from BH₂.

Pathway 4: BH₂ + H → B + H₂ + H

This pathway represents a collision-induced dissociation.

The rate constant for the analogous reaction H⁻ + H → H₂ + e⁻ has been determined to be on the order of 10⁻⁹ cm³/s, suggesting that radical-atom reactions can be very fast.[4]

The reaction of boron-containing radicals with oxygen is of significant interest in combustion and materials synthesis. The reaction of BH₂ with molecular oxygen is expected to proceed through a complex mechanism involving several intermediates.

Pathway 5: BH₂ + O₂ → Products

Computational studies on the analogous BH + O₂ reaction indicate the formation of various intermediates and products, suggesting a complex potential energy surface.[5] A similar complexity is anticipated for the BH₂ + O₂ reaction, likely proceeding through an initial association to form a BH₂O₂ adduct, which can then rearrange and decompose.

The mechanism for the reaction of borane/oxygen radical initiators in polymerization suggests that the reaction between triethylborane and oxygen provides ethyl radicals that initiate the process.[6] This highlights the propensity for boron compounds to react with oxygen to generate radical species.

Experimental Methodologies for Studying BH₂ Decomposition

Due to its transient nature, the study of BH₂ requires specialized experimental techniques capable of generating and detecting this radical on short timescales.

Generation of Boron Dihydride

BH₂ is typically generated in situ from a stable precursor. The most common method is the pyrolysis or photolysis of diborane (B₂H₆).[1][2]

Experimental Protocol: Generation of BH₂ from Diborane Pyrolysis

• Precursor Mixture: A dilute mixture of diborane (B₂H₆) in an inert carrier gas (e.g., argon or helium) is prepared.

• Pyrolysis Source: The gas mixture is passed through a high-temperature flow reactor or a shock tube. The high temperatures induce the thermal decomposition of diborane.[7][8][9]

• Radical Formation: The primary decomposition step of diborane is the formation of borane (BH₃) radicals, which can subsequently react to form BH₂ and other boron hydrides.[1][10][11]

  • B₂H₆ ⇌ 2BH₃

  • Further reactions of BH₃ lead to the formation of BH₂.

Detection and Kinetic Analysis

Several advanced spectroscopic and mass spectrometric techniques are employed to detect the BH₂ radical and measure the kinetics of its reactions.

LIF is a highly sensitive and selective technique for detecting radical species.

Experimental Protocol: LIF Detection of BH₂

• Generation: BH₂ radicals are generated as described above.

• Excitation: A tunable laser is used to excite the BH₂ radicals from their ground electronic state to an excited electronic state.

• Fluorescence Detection: The subsequent fluorescence emitted as the radicals relax back to the ground state is collected by a detector (e.g., a photomultiplier tube).

• Kinetic Measurement: By varying the time delay between the generation of the radicals and the probe laser pulse, the temporal evolution of the BH₂ concentration can be monitored. This allows for the determination of reaction rate constants.[6]

Mass spectrometry allows for the direct detection of radical species and the identification of reaction products.

Experimental Protocol: Mass Spectrometric Study of BH₂

• Generation: BH₂ radicals are produced in a flow tube or reaction chamber.

• Sampling: A portion of the gas mixture is sampled through a small orifice into the high-vacuum chamber of a mass spectrometer.

• Ionization: The sampled species are ionized, typically using electron impact or photoionization.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio and detected.

• Kinetic Analysis: By monitoring the ion signal corresponding to BH₂⁺ as a function of reaction time or distance along the flow tube, kinetic information can be obtained.[3]

Computational Approaches to Understanding BH₂ Decomposition

Theoretical calculations, particularly those focused on the potential energy surface (PES), provide invaluable insights into the mechanisms and kinetics of BH₂ decomposition.

Potential Energy Surface (PES) Calculations

A PES is a mathematical representation of the energy of a molecular system as a function of its geometry.[4][12][13][14][15] By mapping the PES for a reaction, stationary points such as reactants, products, intermediates, and transition states can be identified.

Computational Protocol: Calculating the PES for a BH₂ Decomposition Pathway

• Method Selection: A high-level ab initio or density functional theory (DFT) method is chosen to accurately calculate the electronic energy of the system.

• Geometry Optimization: The geometries of the reactants, products, and any expected intermediates and transition states are optimized to find the minimum energy structures.

• Transition State Search: Specialized algorithms are used to locate the saddle points on the PES that correspond to the transition states of the reaction pathways.

• Energy Profile: The energies of the optimized structures are calculated to construct a reaction energy profile, which shows the energy changes along the reaction coordinate.

• Rate Constant Calculation: From the calculated barrier heights and vibrational frequencies, rate constants can be estimated using theories such as Transition State Theory (TST) or Rice-Ramsperger-Kassel-Marcus (RRKM) theory.[16][17]

Visualizing Decomposition Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate a key decomposition pathway and a typical experimental workflow for studying BH₂.

Caption: A simplified reaction pathway for the decomposition of BH₂ in the presence of molecular oxygen.

Caption: A typical experimental workflow for the generation and kinetic study of the BH₂ radical.

Conclusion

The study of the stability and decomposition pathways of boron dihydride is a challenging yet crucial area of research. As a highly reactive radical, its behavior is governed by a complex interplay of unimolecular and bimolecular reactions. Advanced experimental techniques such as Laser-Induced Fluorescence and mass spectrometry, coupled with high-level computational chemistry, are essential tools for elucidating the intricate details of its reactivity. A thorough understanding of these fundamental processes will pave the way for the rational design of new materials and chemical transformations involving boron-based compounds, with potential applications extending to the field of drug development where boron-containing molecules are of increasing interest.

References

• 1. Computational study of the initial stage of diborane pyrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 6. publications.iupac.org [publications.iupac.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. m.youtube.com [m.youtube.com]
• 14. youtube.com [youtube.com]
• 15. google.com [google.com]
• 16. Computational study on kinetics and mechanisms of unimolecular decomposition of succinic acid and its anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Understanding the kinetics and molecular mechanism of unimolecular gas phase thermal decomposition of the α-ketoester methyl benzoylformate using RRKM and BET theories - PubMed [pubmed.ncbi.nlm.nih.gov]

thermodynamic properties of boron dihydride compounds

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Boron hydrides are a class of compounds with significant theoretical and practical interest, ranging from high-energy propellants to versatile reagents in organic synthesis. Within this class, the boron dihydride (BH₂) radical is a fundamental, albeit highly reactive, species. Understanding its thermodynamic properties is crucial for elucidating reaction mechanisms, predicting the stability of boron-containing compounds, and designing novel synthetic pathways. For professionals in drug development, particularly in the synthesis of boron-containing pharmaceuticals like bortezomib or in the context of Boron Neutron Capture Therapy (BNCT), a firm grasp of the thermodynamics of boron-hydrogen bonds is essential for controlling reactivity and ensuring the stability of intermediates and final products. This guide provides an in-depth overview of the core thermodynamic properties of the BH₂ radical, details the experimental and computational methodologies used for their determination, and illustrates a key reaction pathway.

Core Thermodynamic Properties of BH₂

The thermodynamic stability and reactivity of the BH₂ radical are defined by key quantitative parameters. These values, determined through a combination of experimental measurements and computational modeling, provide a foundational understanding of the molecule's behavior. The experimental data for the BH₂ radical are summarized in the table below.

Property	Value	Units	Reference
Enthalpy of Formation (ΔHf°) at 298.15 K	318.29 ± 11.00	kJ mol⁻¹	[1]
Enthalpy of Formation (ΔHf°) at 0 K	317.98 ± 11.00	kJ mol⁻¹	[1]
Standard Entropy (S°) at 298.15 K	193.55	J K⁻¹ mol⁻¹	[1]
Heat Capacity (Cp) at 298.15 K	34.72	J K⁻¹ mol⁻¹	[1]
Integrated Heat Capacity (0 K to 298.15 K)	10.00	kJ mol⁻¹	[1]
Ionization Energy	9.8 ± 0.2	eV	[2]

Methodologies for Determining Thermodynamic Properties

The thermodynamic data for a transient species like the BH₂ radical are acquired through a synergistic approach of advanced experimental techniques and high-level computational chemistry.

Experimental Protocols

Direct calorimetric measurements on the BH₂ radical are challenging due to its high reactivity and transient nature. Therefore, indirect experimental methods are typically employed:

• Photoionization Mass Spectrometry (PIMS): This is a primary technique for determining the enthalpy of formation and ionization energies of radical species.

  • Methodology: A precursor molecule containing the BH₂ moiety is introduced into a high-vacuum chamber. The precursor is then subjected to pyrolysis or photolysis to generate the BH₂ radical. The radicals are subsequently ionized by a tunable monochromatic photon beam. By scanning the photon energy and detecting the ion signal (BH₂⁺), an ionization threshold can be precisely measured. This threshold corresponds to the ionization energy. Appearance energies of BH₂⁺ from different precursors can be used in thermochemical cycles to derive the enthalpy of formation of the neutral BH₂ radical. The work of Fehlner and Koski was pivotal in detecting the borane molecule and boryl radical using mass spectrometry[2].

Computational Protocols

Computational chemistry provides a powerful avenue for calculating the thermodynamic properties of reactive molecules from first principles. These methods are crucial for validating experimental data and predicting properties that are difficult to measure.

• Ab Initio and Density Functional Theory (DFT) Calculations: High-level ab initio methods like Coupled Cluster (CCSD(T)) and DFT methods (e.g., B3LYP-D2) are used to model the electronic structure of BH₂.[3][4][5]

  • Methodology:

    • Geometry Optimization: The molecular geometry of the BH₂ radical is optimized to find its lowest energy structure.

    • Frequency Calculation: Vibrational frequencies are calculated at the optimized geometry. These frequencies are fundamental for determining the zero-point vibrational energy (ZPVE) and for calculating thermodynamic functions like entropy and heat capacity. Anharmonic corrections are often included for higher accuracy.[3][4][5]

    • Energy Calculation: A high-accuracy single-point energy calculation is performed. This electronic energy, combined with the ZPVE, gives the total energy at 0 K.

    • Thermochemical Analysis: Using statistical mechanics, the calculated vibrational frequencies and rotational constants are used to compute the enthalpy, entropy, and heat capacity at various temperatures.[3][5] These computational approaches have shown excellent agreement with available experimental data for various boron-hydrogen species.[3][5]

Reactivity and Chemical Pathways

The thermodynamic properties of BH₂ govern its role in chemical reactions. A quintessential example of the reactivity of boron hydrides is hydroboration, the addition of a B-H bond across a double or triple bond. While hydroboration is typically performed with diborane (B₂H₆) or other borane adducts, the fundamental step involves the electrophilic boron adding to the less substituted carbon, followed by hydride transfer. The BH₂ radical itself can be seen as a key intermediate in the fragmentation of larger boranes.

A simplified reaction pathway illustrating the formation of BH₂ from the dissociation of borane (BH₃) and its subsequent reaction is depicted below.

A simplified pathway showing BH₂ formation and reaction.

Conclusion

The thermodynamic properties of the boron dihydride (BH₂) radical are well-characterized through a combination of experimental techniques and advanced computational methods. Its positive enthalpy of formation indicates its instability relative to the elements, and its reactivity makes it a key transient species in boron chemistry. The data and methodologies presented in this guide offer a foundational resource for researchers and scientists, enabling a deeper understanding of reaction energetics and facilitating the rational design of synthetic processes involving boron-containing compounds.

References

• 1. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 2. Boron dihydride [webbook.nist.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Accurate Computational Thermodynamics Using Anharmonic Density Functional Theory Calculations: The Case Study of B–H Species - PMC [pmc.ncbi.nlm.nih.gov]

A Historical Overview of Boron Hydride Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The chemistry of boron hydrides, or boranes, represents a significant departure from the classical rules of chemical bonding and has paved the way for major advancements in synthetic organic chemistry and materials science. This technical guide provides a historical overview of this fascinating field, detailing key discoveries, the evolution of structural theory, and the development of pivotal synthetic methodologies.

Early Discoveries and the Dawn of a New Chemistry

The journey into the world of boron hydrides began in the early 20th century with the pioneering work of German chemist Alfred Stock . Between 1912 and 1936, Stock and his colleagues synthesized and characterized the first series of boron hydrides, including diborane (B₂H₆), tetraborane (B₄H₁₀), pentaborane (B₅H₉), and decaborane (B₁₀H₁₄).[1] His work was particularly remarkable given the volatile, air-sensitive, and toxic nature of these compounds, which necessitated the development of specialized high-vacuum techniques.[2]

Stock's initial attempts to elucidate the structures of these molecules were met with challenges, as they did not conform to the then-prevalent valence bond theory.[1] The simplest borane, diborane (B₂H₆), for instance, was "electron-deficient," meaning it lacked a sufficient number of valence electrons to form conventional two-center, two-electron (2c-2e) bonds between all adjacent atoms.

The Enigma of Bonding: Lipscomb's Topological Breakthrough

The unusual structures of boranes remained a puzzle for several decades. It was not until the 1950s that William Lipscomb and his research group began to unravel the complexities of their bonding through X-ray crystallography studies.[2] Lipscomb's work led to a paradigm shift in understanding chemical bonding, for which he was awarded the Nobel Prize in Chemistry in 1976.

Lipscomb introduced the concept of three-center, two-electron (3c-2e) bonds , where a pair of electrons is shared among three atoms. This concept was crucial in explaining the stability of borane clusters. He developed a topological method for describing the bonding in boranes using styx numbers , which represent the number of different types of bonds within a borane cluster.

Lipscomb's styx Numbers: A Topological Description

The styx number is a four-digit code that describes the bonding framework of a borane with the general formula BₓHᵧ. The letters s, t, y, and x correspond to:

• s : The number of bridging B-H-B bonds (3c-2e).

• t : The number of three-center B-B-B bonds (3c-2e).

• y : The number of two-center B-B bonds (2c-2e).

• x : The number of BH₂ groups.

Diagram 1: Components of Lipscomb's styx numbers for borane topology.

A Systematic Classification: Wade's Rules and Polyhedral Skeletons

In the 1970s, Kenneth Wade developed a set of empirical rules, now known as Wade's Rules or the Polyhedral Skeletal Electron Pair Theory (PSEPT), which provided a systematic way to predict the structures of borane clusters based on their electron count.[3] These rules classify borane structures into a hierarchy of polyhedral geometries: closo, nido, arachno, and hypho.

• Closo- (from Greek for "cage"): These boranes have a completely closed polyhedral structure with n boron atoms and n+1 skeletal electron pairs.

• Nido- (from Greek for "nest"): These structures are derived from a closo- polyhedron by removing one vertex and have n boron atoms and n+2 skeletal electron pairs.

• Arachno- (from Greek for "spider's web"): These are even more open structures, derived from a closo- polyhedron by removing two vertices, and have n boron atoms and n+3 skeletal electron pairs.

• Hypho- (from Greek for "net"): The most open structures, derived from a closo- polyhedron by removing three vertices, with n boron atoms and n+4 skeletal electron pairs.

Diagram 2: Relationship between closo, nido, arachno, and hypho borane structures based on Wade's rules.

Boranes in Organic Synthesis: The Hydroboration Revolution

The synthetic utility of boron hydrides was largely unlocked by the work of Herbert C. Brown , who was awarded the Nobel Prize in Chemistry in 1979 for his development of the hydroboration reaction.[4] Brown discovered that diborane readily adds to carbon-carbon double and triple bonds, a process he termed hydroboration . The resulting organoboranes could then be easily converted into a variety of functional groups with high regio- and stereoselectivity.

The most common application of this reaction is the hydroboration-oxidation , which converts alkenes to alcohols. This two-step process provides an anti-Markovnikov addition of water across the double bond.

Diagram 3: Experimental workflow of the hydroboration-oxidation reaction.

Quantitative Data: Structural Parameters of Key Boron Hydrides

The unique bonding in boron hydrides is reflected in their distinct structural parameters. The following tables summarize key quantitative data for some of the most well-studied boranes.

Compound	Formula	Classification	B-B Bond Length (Å)	B-H (terminal) Bond Length (Å)	B-H (bridging) Bond Length (Å)	H-B-H Angle (°)	B-H-B Angle (°)
Diborane	B₂H₆	-	1.77	1.19	1.33	121.5	96.5
Tetraborane(10)	B₄H₁₀	arachno	1.71, 1.84	~1.19	1.33, 1.43	-	-
Pentaborane(9)	B₅H₉	nido	1.69 (apical-basal), 1.80 (basal-basal)	~1.22	1.35	-	-
Decaborane(14)	B₁₀H₁₄	nido	1.76 - 2.01	~1.19	1.36 - 1.49	-	-
closo-Hexaborate(2-)	[B₆H₆]²⁻	closo	1.69	1.11	-	-	-

Data compiled from various sources.

Experimental Protocols: Key Synthetic Methodologies

The ability to synthesize and manipulate boron hydrides has been central to the advancement of the field. Below are detailed methodologies for two key experiments: the historical synthesis of diborane by Alfred Stock and the widely used hydroboration-oxidation of an alkene.

Alfred Stock's Synthesis of Diborane

Alfred Stock's original synthesis involved the reaction of magnesium boride with an acid. While this method has been largely superseded by more efficient and safer procedures, it is of significant historical importance.

Reaction: Mg₃B₂ + 6 HCl → 3 MgCl₂ + B₂H₆ + ... (other boranes)

General Procedure:

• Magnesium boride (Mg₃B₂) is prepared by heating a mixture of magnesium and boron powders in a hydrogen atmosphere.

• The resulting magnesium boride is then treated with a strong acid, such as hydrochloric acid or phosphoric acid, under vacuum.

• A mixture of volatile boranes is produced, which is then separated by fractional distillation at low temperatures using a specialized vacuum line apparatus. Diborane, being the most volatile, is collected at the lowest temperature.

Note: This procedure is hazardous due to the pyrophoric and toxic nature of the borane products and should only be performed by experienced chemists with appropriate safety precautions.

Laboratory Scale Hydroboration-Oxidation of 1-Octene

This procedure is a representative example of the hydroboration-oxidation reaction developed by H.C. Brown and is a staple in many organic chemistry laboratory courses.

Reaction:

• 3 CH₃(CH₂)₅CH=CH₂ + BH₃·THF → [CH₃(CH₂)₇]₃B

• [CH₃(CH₂)₇]₃B + 3 H₂O₂ + NaOH → 3 CH₃(CH₂)₇OH + NaB(OH)₄

Materials:

• 1-Octene

• 1.0 M Borane-tetrahydrofuran complex in THF (BH₃·THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Dry glassware (oven-dried)

• Syringes and needles

• Magnetic stirrer and stir bar

• Ice bath

• Reflux condenser

• Separatory funnel

Procedure:

Part 1: Hydroboration

• Assemble a dry round-bottom flask equipped with a magnetic stir bar, a septum, and a nitrogen inlet.

• Using a syringe, add a measured amount of 1-octene to the flask.

• Cool the flask in an ice bath.

• Slowly add the BH₃·THF solution dropwise via syringe over a period of 10-15 minutes while stirring.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

Part 2: Oxidation

• Cool the reaction mixture again in an ice bath.

• Slowly and carefully add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂. Caution: Hydrogen peroxide is a strong oxidizer. Handle with care.

• Remove the ice bath and gently heat the mixture to reflux for 1 hour.

• After cooling to room temperature, add diethyl ether to the reaction mixture.

• Transfer the mixture to a separatory funnel and wash with brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter to remove the drying agent and evaporate the solvent to obtain the crude 1-octanol product.

Characterization: The product can be characterized by IR spectroscopy (disappearance of the C=C stretch and appearance of a broad O-H stretch) and NMR spectroscopy.

Conclusion

The historical journey of boron hydride chemistry is a testament to scientific curiosity and the challenging of established paradigms. From Stock's initial explorations into a new class of "electron-deficient" molecules to Lipscomb's revolutionary insights into their bonding and Brown's elegant application of their reactivity, the study of boranes has profoundly impacted our understanding of chemical structure and synthesis. The principles and methodologies developed through the study of boron hydrides continue to find applications in diverse fields, including the synthesis of complex pharmaceuticals, the development of new materials, and the quest for advanced energy storage solutions.

References

• 1. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 2. Non-Metal Lecture Course (Boron Hydrides) [vrchemistry.chem.ox.ac.uk]
• 3. Polyhedral skeletal electron pair theory - Wikipedia [en.wikipedia.org]
• 4. cactus.utahtech.edu [cactus.utahtech.edu]

Protocols & Analytical Methods

Application Notes: Borane Complexes as Selective Reducing Agents in Organic Synthesis

Introduction

In the field of organic synthesis, achieving selective transformations of functional groups is paramount. While the term "boron dihydride" (BH₂) refers to a transient radical species not used as a standard laboratory reagent, the borane moiety (BH₃) is a cornerstone of modern synthetic chemistry. Borane is a highly versatile and selective reducing agent, typically employed as a stabilized complex to ensure safe and effective handling.[1] Common commercially available forms include borane-tetrahydrofuran (BH₃•THF) and borane-dimethyl sulfide (BH₃•SMe₂), which offer distinct advantages in stability and reactivity.[1][2] These reagents are indispensable for a range of transformations, most notably the reduction of carboxylic acids and hydroboration of alkenes and alkynes.[3][4]

This document provides detailed application notes, experimental protocols, and performance data for researchers, scientists, and drug development professionals utilizing borane complexes in organic synthesis.

Key Applications

Borane complexes are prized for their unique reactivity profile, particularly their ability to reduce electron-rich carbonyl groups like carboxylic acids faster than electron-poor ones such as esters.[5][6] This chemoselectivity is often complementary to that of other common reducing agents like lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

• Reduction of Carboxylic Acids to Primary Alcohols : Borane is one of the few reagents that rapidly and cleanly reduces carboxylic acids to primary alcohols at room temperature, often in the presence of other reducible functional groups like esters, amides, and nitriles.[7][8] The high selectivity is attributed to the initial rapid reaction with the acidic proton of the carboxylic acid.[8]

• Hydroboration-Oxidation of Alkenes and Alkynes : This two-step reaction sequence is a powerful method for the anti-Markovnikov hydration of carbon-carbon multiple bonds.[9][10] The first step involves the syn-addition of a B-H bond across the double or triple bond, with the boron atom adding to the less substituted carbon.[9][11] Subsequent oxidation, typically with alkaline hydrogen peroxide, replaces the boron atom with a hydroxyl group, yielding an alcohol with high regioselectivity and stereospecificity.[10][12]

• Reduction of Amides and Nitriles to Amines : Borane complexes are effective for the reduction of amides and nitriles to the corresponding amines.[1][3]

• Reduction of Aldehydes and Ketones : While borohydrides are more commonly used, borane readily reduces aldehydes and ketones to primary and secondary alcohols, respectively.[3][4]

Chemoselectivity Profile

The reactivity of borane (BH₃) towards common organic functional groups generally follows the order below, highlighting its unique selectivity.

Carboxylic Acids > Alkenes > Ketones > Aldehydes > Amides > Esters > Nitriles

This selectivity allows for the targeted reduction of a carboxylic acid in a molecule containing an ester, a transformation that is challenging with less selective reagents like LiAlH₄.[6][13]

Data Presentation: Reduction of Functional Groups

The following tables summarize typical results for the reduction of various functional groups using borane complexes. Conditions can be optimized for specific substrates.

Table 1: Selective Reduction of Carboxylic Acids with Borane-THF

Substrate	Product	Yield (%)	Reaction Time (h)	Temperature (°C)	Reference
Adipic acid monoethyl ester	Ethyl 6-hydroxyhexanoate	88	1	25	[14]
p-Cyanobenzoic acid	p-Cyanobenzyl alcohol	82	1	25	[14]
4-Nitrobenzoic acid	4-Nitrobenzyl alcohol	>95	2	25	[13]

| Phenylacetic acid | 2-Phenylethanol | 98 | 1 | 0-25 |[7] |

Table 2: Hydroboration-Oxidation of Alkenes with Borane-THF

Alkene	Alcohol Product	Regioselectivity (Anti-Markovnikov:Markovnikov)	Yield (%)	Reference
1-Octene	1-Octanol	94:6	98	[10][15]
Styrene	2-Phenylethanol	98:2	95	[11]

| Norbornene | exo-Norborneol | >99.5 (exo) | 99 |[9] |

Diagrams: Workflows and Mechanisms

Logical Relationship of Borane Reagent Selection

Caption: Figure 1. Decision workflow for selecting a borane reagent.

Experimental Workflow for Carboxylic Acid Reduction

Caption: Figure 2. General workflow for carboxylic acid reduction.

Signaling Pathway for Hydroboration-Oxidation

Caption: Figure 3. Mechanism for alkene hydroboration-oxidation.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of a Carboxylic Acid to a Primary Alcohol

This protocol describes the reduction of a generic carboxylic acid using a commercially available 1.0 M solution of borane-tetrahydrofuran complex.

Materials:

• Carboxylic acid (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Borane-tetrahydrofuran complex (1.0 M in THF, 1.0 - 1.5 eq BH₃)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup : To a dry, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere of nitrogen or argon, add the carboxylic acid.

• Dissolution : Dissolve the acid in anhydrous THF (concentration typically 0.1-0.5 M).

• Cooling : Cool the stirred solution to 0 °C using an ice-water bath.

• Reagent Addition : Slowly add the 1.0 M solution of BH₃•THF dropwise via syringe over 10-30 minutes. Vigorous gas evolution (H₂) is often observed.

• Reaction : After the addition is complete, allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching : Once the starting material is consumed, cool the mixture back to 0 °C and cautiously quench the excess borane by the slow, dropwise addition of methanol until gas evolution ceases.

• Hydrolysis : Add 1 M HCl and stir for 30 minutes to hydrolyze the borate ester intermediate.

• Extraction : Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing : Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude alcohol.

• Purification : Purify the crude product by flash column chromatography or distillation as required.

Protocol 2: General Procedure for the Hydroboration-Oxidation of an Alkene

This protocol outlines the conversion of a terminal alkene to a primary alcohol.[10]

Materials:

• Alkene (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Borane-tetrahydrofuran complex (1.0 M in THF, 0.4 eq BH₃, as 1 mole of BH₃ reacts with 3 moles of alkene)

• 3 M Aqueous sodium hydroxide (NaOH)

• 30% Hydrogen peroxide (H₂O₂) (Caution: Strong Oxidizer)

• Diethyl ether or Ethyl acetate

Procedure:

• Hydroboration Step : a. To a dry, nitrogen-flushed flask, add the alkene and dissolve it in anhydrous THF. b. Cool the solution to 0 °C in an ice bath. c. Add the 1.0 M BH₃•THF solution dropwise via syringe.[10] d. After addition, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours to ensure the complete formation of the trialkylborane.[10]

• Oxidation Step : a. Cool the reaction mixture back to 0 °C. b. Slowly and sequentially add 3 M NaOH (aq), followed by the very cautious, dropwise addition of 30% H₂O₂. The internal temperature should be maintained below 40-50 °C. c. After the addition of peroxide is complete, allow the mixture to stir at room temperature for at least 1 hour or until the two phases become clear.

• Workup and Isolation : a. Partition the mixture between water and an organic solvent (e.g., diethyl ether). b. Separate the layers and extract the aqueous phase with the organic solvent (2x). c. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. d. Purify the resulting alcohol by flash chromatography or distillation.

Safety and Handling

CRITICAL: Borane reagents and their complexes require careful handling due to their reactivity and potential hazards.

• Reactivity with Air and Water : Diborane gas is pyrophoric (ignites spontaneously in air).[1] Borane complexes (BH₃•THF, BH₃•SMe₂) react exothermically and violently with water, atmospheric moisture, and alcohols, releasing flammable hydrogen gas.[2][16] All manipulations must be performed under a dry, inert atmosphere (nitrogen or argon) using anhydrous solvents and oven-dried glassware.[16]

• Storage : BH₃•THF is thermally unstable and should be stored refrigerated (0-5 °C) under nitrogen to prevent degradation and pressure buildup.[4][16] BH₃•SMe₂ is more stable and can be stored at ambient temperature.[16]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety glasses or goggles, a flame-retardant lab coat, and suitable gloves.[17][18]

• Quenching : Excess reagent must be quenched carefully. This is typically done by the slow addition of a protic solvent like methanol or isopropanol at reduced temperature (0 °C) before aqueous workup.[16]

• Toxicity and Odor : Borane-dimethyl sulfide has a highly unpleasant and pervasive odor.[1][6] All work should be conducted in a well-ventilated chemical fume hood.[19]

References

• 1. Borane Reagents [organic-chemistry.org]
• 2. blog.strem.com [blog.strem.com]
• 3. Applications of Borane-tetrahydrofuran Complex_Chemicalbook [chemicalbook.com]
• 4. media.msanet.com [media.msanet.com]
• 5. youtube.com [youtube.com]
• 6. Acid to Alcohol - Common Conditions [commonorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. community.wvu.edu [community.wvu.edu]
• 11. youtube.com [youtube.com]
• 12. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 13. Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Hydroboration-Oxidation of Alkenes: Experiment and IR Spectroscopy | Schemes and Mind Maps Literature | Docsity [docsity.com]
• 16. researchgate.net [researchgate.net]
• 17. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 18. datasheets.scbt.com [datasheets.scbt.com]
• 19. orgsyn.org [orgsyn.org]

Application of Boron Dihydride functionalities in Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of boron dihydride functionalities in various catalytic transformations. The term "boron dihydride" is used here to broadly encompass key reactive species and intermediates bearing B-H bonds that are central to the catalytic cycles discussed. These applications are critical in modern organic synthesis, offering powerful tools for creating complex molecules with high efficiency and selectivity.

Introduction: The Diverse Roles of Boron Hydrides in Catalysis

Boron hydrides are versatile reagents and catalysts in organic chemistry. While traditionally known for stoichiometric reductions and hydroborations, their catalytic applications have expanded significantly. A key theme is the in situ generation of catalytically active borane (BH₃) and borohydride (BH₄⁻) species. Furthermore, highly electrophilic organoboranes can catalyze reactions through a distinct mechanism involving hydride abstraction. This document will focus on three major areas of application:

• "Hidden" Borane/Borohydride Catalysis in Hydroboration: The phenomenon where the perceived catalyst serves only to decompose a stable borane source like pinacolborane (HBpin) into the true catalytic species, BH₃.

• Organoborane-Catalyzed Reactions via Hydride Abstraction: The use of electron-deficient boranes, such as tris(pentafluorophenyl)borane (B(C₆F₅)₃), to initiate catalysis by abstracting a hydride ion from the substrate.

• Catalytic Reduction of Carbon Dioxide: The application of defined boron dihydride complexes in the conversion of CO₂ to value-added chemicals.

Application Note I: "Hidden" Borane Catalysis in Alkene Hydroboration

Many reported "catalysts" for the hydroboration of alkenes with pinacolborane (HBpin) do not directly participate in the catalytic cycle. Instead, they act as initiators that decompose HBpin into more reactive borane (BH₃) or borohydride species, which are the true, or "hidden," catalysts. Simple nucleophiles can trigger this decomposition. Understanding this phenomenon is crucial for accurate mechanistic interpretation and reaction optimization.

Quantitative Data: Nucleophile-Mediated Alkene Hydroboration

The following table summarizes the yields for the hydroboration of styrene using HBpin, mediated by various simple nucleophiles that promote the formation of BH₃ in situ.

Entry	Substrate	Catalyst (mol%)	Reagent	Time (h)	Temp (°C)	Yield (%)
1	Styrene	K₂CO₃ (5)	HBpin (2 equiv)	3	110	96
2	Styrene	LDBBA¹ (5)	HBpin (1.2 equiv)	2	110	91
3	4-Methylstyrene	K₂CO₃ (5)	HBpin (2 equiv)	3	110	95
4	1-Octene	LDBBA¹ (5)	HBpin (1.2 equiv)	2	110	88

¹ LDBBA: Lithium diisobutyl-tert-butoxyaluminum hydride. Data sourced from multiple studies for comparison.[1][2]

Experimental Protocols

Protocol 2.1: General Procedure for K₂CO₃-Catalyzed Hydroboration of Alkenes [1]

• To a dry 25 mL test tube, add potassium carbonate (0.0069 g, 0.05 mmol, 5 mol%).

• Seal the tube and purge with argon.

• Add the alkene (1.0 mmol) followed by pinacolborane (HBpin, 0.29 mL, 2.0 mmol) at room temperature.

• Stir the reaction mixture vigorously at 110 °C for 3 hours.

• After cooling to room temperature, filter the mixture through a short pad of Celite, washing with dichloromethane (10 mL).

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel to obtain the desired alkyl boronate ester.

Protocol 2.2: Protocol for the TMEDA Test for Hidden Boron Catalysis

To determine if a reaction is proceeding via hidden BH₃ catalysis, a control experiment with N,N,N',N'-tetramethylethylenediamine (TMEDA) is performed. TMEDA is a strong chelating agent for BH₃, forming a stable adduct and thus inhibiting its catalytic activity at temperatures below 60 °C.[3]

• Set up the catalytic reaction under the optimized conditions.

• In a parallel reaction, add 1 equivalent of TMEDA relative to the presumed catalyst.

• Run both reactions side-by-side and monitor the progress (e.g., by GC-MS or NMR spectroscopy).

• A significant decrease in reaction rate or yield in the presence of TMEDA suggests that the reaction is, at least in part, catalyzed by "hidden" BH₃.

Visualizations

Caption: Workflow for the TMEDA test to identify hidden BH₃ catalysis.

Application Note II: B(C₆F₅)₃-Catalyzed Reactions via Hydride Abstraction

Tris(pentafluorophenyl)borane, B(C₆F₅)₃, is a highly electrophilic Lewis acid capable of activating substrates by abstracting a hydride (H⁻) ion. This generates a reactive borohydride intermediate, [HB(C₆F₅)₃]⁻, and a carbocationic species (e.g., an iminium or silylium ion), which can then undergo further transformations. This strategy enables a range of metal-free catalytic reactions.

Quantitative Data: B(C₆F₅)₃-Catalyzed Hydrosilation of Carbonyls

This table presents the yields for the reduction of various carbonyl compounds to their corresponding silyl ethers or acetals using different silanes, catalyzed by B(C₆F₅)₃.[4]

Entry	Substrate	Silane	Catalyst (mol%)	Time (h)	Temp (°C)	Product	Yield (%)
1	Benzaldehyde	Et₃SiH	1	0.5	25	Silyl Ether	96
2	Acetophenone	Ph₃SiH	2	1	25	Silyl Ether	94
3	Cyclohexanone	Et₃SiH	2	1	25	Silyl Ether	91
4	Ethyl Benzoate	Et₃SiH	4	18	25	Silyl Acetal	70
5	γ-Butyrolactone	Et₃SiH	4	24	25	Disiloxane	65

Experimental Protocols

Protocol 3.1: General Procedure for B(C₆F₅)₃-Catalyzed Hydrosilation of Carbonyls [4]

• In a nitrogen-filled glovebox, dissolve the carbonyl substrate (1.0 mmol) in dichloromethane (2 mL) in a dry vial.

• Add B(C₆F₅)₃ (0.02 mmol, 2 mol%) to the solution.

• Add the hydrosilane (1.0 mmol) dropwise to the stirred solution at room temperature.

• Stir the reaction for the time indicated in the table or until completion is confirmed by TLC or GC-MS.

• Upon completion, quench the reaction by adding a few drops of water.

• Filter the mixture through a plug of silica gel, eluting with diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude product, which can be further purified by distillation or column chromatography if necessary.

Protocol 3.2: General Procedure for B(C₆F₅)₃-Catalyzed α-C-H Alkylation of N-Alkylamines [5]

• In a nitrogen-filled glovebox, add B(C₆F₅)₃ (0.02 mmol, 10 mol%) to a solution of the N-alkylamine (0.2 mmol) in benzene (0.5 mL).

• Add the silicon enolate (0.4 mmol) to the mixture.

• Seal the vial and stir the reaction at 22 °C for 12 hours.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the β-amino carbonyl product.

Visualizations

Caption: Catalytic cycle for B(C₆F₅)₃-mediated C-H functionalization.

Application Note III: Catalytic Reduction of CO₂ with a Bis(NHI) Boron Dihydride Salt

The reduction of carbon dioxide (CO₂) into chemical feedstocks is a key goal in sustainable chemistry. Specific boron dihydride complexes, such as the bis(N-heterocyclic imine) boron dihydride salt [bis(NHI)BH₂]⁺[OTs]⁻, have been shown to act as catalysts for the hydroboration of CO₂ under mild conditions.

Quantitative Data: Catalytic CO₂ Reduction

The table below shows the conversion of CO₂ using various catalysts and borane sources. The product is a methoxyborane equivalent, resulting from the reduction of CO₂.[6][7]

Entry	Catalyst (mol%)	Hydride Source	Time (h)	Temp (°C)	Conversion (%)
1	[bis(NHI)BH₂]⁺[OTs]⁻ (5)	H₃B·SMe₂	24	25	45
2	[bis(NHI)BH₂]⁺[OTs]⁻ (5)	Catecholborane	24	25	10
3	bis(NHI) ligand only (5)	H₃B·SMe₂	24	25	99
4	AlH₃·NMe₃ (5)	H₃B·SMe₂	24	25	30

Note: The "free" bis(NHI) ligand showed the highest activity, suggesting a complex activation pathway or potential organocatalysis.

Experimental Protocols

Protocol 4.1: General Procedure for Catalytic Reduction of CO₂ [6]

• In a nitrogen-filled glovebox, place the catalyst (e.g., [bis(NHI)BH₂]⁺[OTs]⁻, 0.025 mmol, 5 mol%) in a J. Young NMR tube.

• Add a solution of the hydride source (e.g., H₃B·SMe₂, 0.5 mmol) in deuterated chloroform (CDCl₃, 0.5 mL).

• Seal the NMR tube and freeze the solution with liquid nitrogen.

• Evacuate the headspace and backfill with CO₂ gas (1 atm).

• Allow the tube to warm to room temperature (25 °C).

• Monitor the reaction progress by ¹H and ¹¹B NMR spectroscopy over 24 hours. Conversion is determined by the integration of product signals relative to an internal standard.

Visualizations

Caption: Proposed catalytic cycle for CO₂ reduction by a boron dihydride salt.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reductive Deamination with Hydrosilanes Catalyzed by B(C6F5)3 [organic-chemistry.org]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Borane in Advanced Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications and experimental protocols involving borane and its derivatives in polymer chemistry. Boron-containing polymers are a class of materials with unique properties and diverse applications, ranging from advanced materials to biomedical uses.

Application Notes

The incorporation of boron, typically in the form of borane clusters or as part of the polymer backbone, imparts unique functionalities to polymers. These functionalities lead to a wide range of applications.

1. Enhanced Thermal and Chemical Stability:

Boron-containing polymers, particularly those with carborane or borane clusters, exhibit exceptional thermal and oxidative stability.[1][2][3] This makes them suitable for applications in harsh environments, such as heat-resistant coatings and precursors for ceramic materials.[2][3] The boron moieties can form a protective boron oxide, boron carbide, or boron silicate layer at high temperatures, preventing degradation of the polymer matrix.[2]

2. Biomedical Applications:

• Boron Neutron Capture Therapy (BNCT): Boron-containing polymers are being extensively researched as delivery agents for boron-10 (¹⁰B) isotopes to tumor cells for BNCT, a targeted cancer therapy.[1][4]

• Drug Delivery: The hydrophobic nature of carboranes makes them useful components in amphiphilic block copolymers for the formation of micelles and other self-assembled nanostructures for drug delivery.[2]

• Bio-imaging: Fluorescent polymers containing boron complexes are utilized as imaging agents.[2][5]

3. Optoelectronic and Sensory Materials:

The unique electronic properties of boron compounds can be harnessed to create polymers with tailored photoluminescent and chemical sensing capabilities.[1][4] The incorporation of boron can influence the conjugation in fluorescent polymers, allowing for the tuning of their emission properties.[2] Boron-functionalized polymers are also explored for use in novel optoelectronic devices.[2][3]

4. Functional Polyolefins:

The copolymerization of olefins with borane-containing monomers allows for the synthesis of functional polyolefins with high molecular weights.[6] The borane groups in these polymers can be easily converted to other functional groups, such as hydroxyl groups, under mild conditions, providing a versatile platform for creating a variety of functionalized polyolefins.[6]

5. Degradable Polyesters:

Boron-functionalized degradable polyesters can be synthesized through the ring-opening copolymerization (ROCOP) of boron-containing anhydrides and epoxides.[5][7] These materials are promising for applications where biodegradability or dissipation in the environment is desired, such as in medicine and resins.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for representative boron-containing polymers.

Polymer Type	Monomers	Catalyst/Initiator	Mn ( kg/mol )	PDI	Tg (°C)	Td (°C)	Reference
Boronic ester-polyester	Pinacol boronic ester-phthalic anhydride, cyclohexene oxide	Zn(II)Mg(II) or Al(III)K(I) complexes, phosphazene organobase	9.4 - 40	-	81 - 224	285 - 322	[5][7][8]
Polylactide with difluoroboron diketonate	dl-lactide	BF₂dbmOH	up to 20	>1.2	-	-	[9]

Experimental Protocols

Protocol 1: Synthesis of Boron-Functionalized Polyesters via Ring-Opening Copolymerization (ROCOP)

This protocol describes the synthesis of a boronic ester-functionalized polyester from a boronic ester-phthalic anhydride and an epoxide.[5][7]

Materials:

• Pinacol boronic ester-phthalic anhydride (monomer)

• Cyclohexene oxide (epoxide, monomer)

• Organometallic catalyst (e.g., Zn(II)Mg(II) or Al(III)K(I) complex) or phosphazene organobase

• Anhydrous solvent (e.g., toluene)

• Nitrogen or Argon atmosphere (glovebox or Schlenk line)

• Standard glassware for anhydrous reactions

Procedure:

• Monomer and Catalyst Preparation: In a glovebox, add the boronic ester-phthalic anhydride and the catalyst to a dry reaction flask.

• Solvent and Epoxide Addition: Add anhydrous toluene to dissolve the solids, followed by the addition of cyclohexene oxide.

• Polymerization: Stir the reaction mixture at the desired temperature (e.g., room temperature to 80°C) under an inert atmosphere. Monitor the reaction progress by taking aliquots for analysis (e.g., ¹H NMR spectroscopy) to determine monomer conversion.

• Polymer Isolation: Once the desired conversion is reached, quench the reaction by adding a small amount of a proton source (e.g., methanol). Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., cold methanol or hexane).

• Purification: Collect the polymer by filtration, wash it with the non-solvent, and dry it under vacuum to a constant weight.

• Characterization: Characterize the resulting polymer using techniques such as Gel Permeation Chromatography (GPC) for molecular weight and polydispersity, Differential Scanning Calorimetry (DSC) for glass transition temperature (Tg), and Thermogravimetric Analysis (TGA) for thermal degradation temperature (Td).

Protocol 2: Hydroboration-Oxidation for the Functionalization of Polymers

This protocol outlines a general procedure for the functionalization of a polymer containing alkene side chains to introduce hydroxyl groups via hydroboration-oxidation.[10][11][12]

Materials:

• Alkene-functionalized polymer

• Borane-tetrahydrofuran complex (BH₃·THF) solution in THF

• Anhydrous tetrahydrofuran (THF)

• Aqueous sodium hydroxide (NaOH) solution (e.g., 3 M)

• 30% Hydrogen peroxide (H₂O₂) solution

• Nitrogen or Argon atmosphere

• Standard glassware for anhydrous reactions

Procedure:

Part A: Hydroboration

• Reaction Setup: Dissolve the alkene-functionalized polymer in anhydrous THF in a dry, nitrogen-flushed flask equipped with a magnetic stirrer and a dropping funnel.

• Borane Addition: Cool the solution in an ice bath. Add the BH₃·THF solution dropwise to the polymer solution while maintaining the temperature at 0-5°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for a specified time (e.g., 1-2 hours) to ensure complete hydroboration.

Part B: Oxidation

• Base Addition: Cool the reaction mixture again in an ice bath. Slowly add the aqueous NaOH solution to the flask.

• Oxidant Addition: Carefully add the 30% H₂O₂ solution dropwise, keeping the temperature below 30°C.

• Reaction: After the addition is complete, remove the ice bath and stir the mixture at room temperature for several hours or until the reaction is complete (can be monitored by IR spectroscopy for the disappearance of the B-C bond and appearance of the O-H bond).

• Polymer Isolation: Precipitate the hydroxylated polymer by adding the reaction mixture to a large volume of a non-solvent (e.g., water or methanol).

• Purification: Collect the polymer by filtration, wash it thoroughly with the non-solvent to remove any residual reagents, and dry it under vacuum.

• Characterization: Confirm the functionalization using spectroscopic methods such as FT-IR and NMR spectroscopy.

Visualizations

Caption: Mechanism of Hydroboration-Oxidation.

Caption: Experimental Workflow for ROCOP.

References

• 1. Introducing borane clusters into polymeric frameworks: architecture, synthesis, and applications - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Carborane-Containing Polymers: Synthesis, Properties, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Ring Opening Copolymerization of Boron-Containing Anhydride with Epoxides as a Controlled Platform to Functional Polyesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.psu.edu [pure.psu.edu]
• 7. Ring Opening Copolymerization of Boron-Containing Anhydride with Epoxides as a Controlled Platform to Functional Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 12. byjus.com [byjus.com]

Application Notes and Protocols for Boron-Based Dihydride Compounds in Hydrogen Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boron-based compounds, particularly amine boranes, are at the forefront of research into chemical hydrogen storage due to their high gravimetric hydrogen density and moderate hydrogen release conditions. While the term "boron dihydride" is not standard, the closely related and extensively studied ammonia borane (NH₃BH₃) serves as a primary example of a boron- and nitrogen-based hydride with significant potential for hydrogen storage applications.[1][2] Ammonia borane boasts a remarkable hydrogen content of 19.6 wt%, making it a promising candidate for on-board hydrogen storage for fuel cell applications.[2][3]

These application notes provide detailed protocols for the synthesis, characterization, and hydrogen release from ammonia borane, as well as a summary of its performance characteristics. The information is intended to guide researchers in the evaluation and utilization of this high-capacity hydrogen storage material.

Synthesis of Ammonia Borane

A common and safer alternative to methods involving toxic diborane gas is the one-pot synthesis from sodium borohydride and an ammonium salt in an appropriate solvent like tetrahydrofuran (THF).[4][5][6]

Experimental Protocol: One-Pot Synthesis of Ammonia Borane

This protocol outlines a laboratory-scale, one-pot synthesis of ammonia borane.

Materials:

• Sodium borohydride (NaBH₄), powdered

• Ammonium sulfate ((NH₄)₂SO₄), powdered

• Tetrahydrofuran (THF), reagent grade

• Deionized water

• Celite

• Magnetic stir bar

• Two-liter, single-necked, round-bottom flask

• Ice-water bath

• Glass pipette

• Sintered glass filter (coarse porosity)

• Filter flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a 2-L round-bottom flask, add a magnetic stir bar, 18.9 g (500 mmol) of powdered sodium borohydride, and 66.1 g (500 mmol) of powdered ammonium sulfate.[5]

• Cooling and Solvent Addition: Cool the flask in an ice-water bath and add 500 mL of THF.[5]

• Initiation: Vigorously stir the heterogeneous mixture at 1000 rpm while maintaining the 0 °C temperature. Slowly add 4.5 mL (250 mmol) of deionized water dropwise over 5 minutes.[5]

• Reaction: Remove the ice bath and allow the flask to warm to room temperature (20-22 °C). Continue vigorous stirring for 4-6 hours. The flask should be connected to a vent line to handle any gas evolution.[5]

• Filtration: After the reaction is complete, filter the mixture under vacuum through a 1-inch thick bed of Celite over a sintered glass filter into a 1-L filter flask.[5]

• Isolation: Concentrate the filtrate using a rotary evaporator to obtain ammonia borane as a white solid. The purity can be checked by ¹¹B NMR spectroscopy.[7]

Safety Precautions:

• Perform the reaction in a well-ventilated fume hood.

• Hydrogen gas is evolved during the reaction; ensure no ignition sources are present.[8]

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Hydrogen Release from Ammonia Borane

Hydrogen can be released from ammonia borane through two primary methods: thermolysis (heating the solid or a solution) and catalytic hydrolysis (reaction with water in the presence of a catalyst).

Thermolysis of Ammonia Borane

Thermolytic decomposition of ammonia borane occurs in multiple stages with increasing temperature, releasing hydrogen and forming various boron-nitrogen byproducts.[2][3]

This protocol describes a method for the thermal decomposition of ammonia borane and the measurement of the evolved hydrogen.

Materials and Equipment:

• Ammonia borane

• Schlenk tube or similar reaction vessel

• Heating mantle or oil bath with temperature controller

• Thermocouple

• Gas-tight syringe

• Gas chromatograph (GC) or a gas burette/water displacement setup to measure evolved gas volume.[9][10]

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Sample Preparation: Place a known mass of ammonia borane into the reaction vessel.

• System Purge: Seal the vessel and purge with an inert gas to remove air and moisture.

• Heating: Heat the sample to the desired temperature (e.g., 85-150 °C) while monitoring the temperature with a thermocouple. Hydrogen evolution typically begins around 70-90 °C.[3][11]

• Gas Collection and Analysis: Collect the evolved gas using a gas-tight syringe at regular intervals for GC analysis to determine the hydrogen content and identify any impurities like borazine. Alternatively, direct the gas flow to a gas burette or a water displacement system to measure the total volume of gas evolved over time.[9][12]

• Data Analysis: Plot the volume of hydrogen evolved versus time to determine the hydrogen release kinetics. The total hydrogen yield can be calculated based on the initial mass of ammonia borane.

Catalytic Hydrolysis of Ammonia Borane

The hydrolysis of ammonia borane is slow at room temperature but can be significantly accelerated by various metal-based catalysts.[2][13] This method offers controlled hydrogen release under milder conditions compared to thermolysis.

This protocol details the catalytic hydrolysis of ammonia borane and the quantification of hydrogen release using a water displacement method.

Materials and Equipment:

• Ammonia borane

• Deionized water

• Catalyst (e.g., supported ruthenium, cobalt, or nickel nanoparticles)

• Three-necked flask

• Magnetic stirrer and stir bar

• Water bath with temperature control

• Gas burette or inverted measuring cylinder in a water trough

• Syringe for injecting the ammonia borane solution

• Data acquisition system (optional, for automated volume measurement)

Procedure:

• Catalyst Suspension: Add a known amount of catalyst and a specific volume of deionized water to the three-necked flask equipped with a magnetic stir bar.[2]

• System Setup: Place the flask in a temperature-controlled water bath. Connect one neck of the flask to the gas burette or water displacement system. Seal the other necks.

• Ammonia Borane Solution: Prepare a solution of ammonia borane with a known concentration in deionized water.

• Reaction Initiation: Once the system has reached thermal equilibrium, inject a specific volume of the ammonia borane solution into the flask while stirring.

• Data Collection: Record the volume of displaced water in the gas burette at regular time intervals. This corresponds to the volume of hydrogen generated.

• Analysis: Plot the volume of hydrogen evolved over time to determine the reaction rate. The turnover frequency (TOF) can be calculated to assess the catalyst's efficiency.[13]

Data Presentation

The performance of ammonia borane as a hydrogen storage material is quantified by several key parameters.

Table 1: Hydrogen Storage Properties of Ammonia Borane

Property	Value	Reference(s)
Theoretical Gravimetric H₂ Density	19.6 wt%	[2]
Theoretical Volumetric H₂ Density	0.145 kg H₂/L	[3]
Melting Point	~112-115 °C	[14]
Onset of Thermal H₂ Release	~70-90 °C	[3][11]

Table 2: Performance Data for Hydrogen Release from Ammonia Borane

Method	Catalyst/Conditions	Temperature (°C)	H₂ Equivalents Released	Key Findings	Reference(s)
Thermolysis	Neat	85-150	~2	Two-step exothermic release	[3]
Thermolysis	with Quartz Wool	85	2.1-2.3	Rapid kinetics, minimizes side products	[15][16]
Thermolysis	with Boric Acid	85	2.23	High H₂ yield with rapid kinetics	[15]
Hydrolysis	Ru/C	16-55	3	Activation Energy: 76 kJ/mol	[17]
Hydrolysis	Pd/C₃N₄	Ambient	3	Activation Energy: 27.36 kJ/mol	[18]
Hydrolysis	Co₃O₄/Cu₃(MoO₄)₂(OH)₂	Ambient	3	Synergistic catalytic effect	[13]

Regeneration of Spent Ammonia Borane

A critical challenge for the practical application of ammonia borane is the energy-efficient regeneration of the spent fuel (boron-nitrogen compounds) back to ammonia borane.

Experimental Protocol: Regeneration via Hydrazine and Liquid Ammonia

This protocol describes a method for regenerating polyborazylene (a common spent fuel from thermolysis) back to ammonia borane.[19][20][21]

Materials:

• Spent ammonia borane fuel (polyborazylene)

• Hydrazine (N₂H₄)

• Liquid ammonia (NH₃)

• Sealed pressure vessel

Procedure:

• Reaction Setup: Place the spent fuel in a high-pressure reaction vessel.

• Reagent Addition: Add hydrazine and condensed liquid ammonia to the vessel.

• Reaction: Seal the vessel and heat to 40 °C for 24 hours.[20]

• Isolation: After cooling, carefully vent the vessel and isolate the regenerated ammonia borane. The product can be purified and characterized by NMR spectroscopy.

Safety Precautions:

• This procedure involves high pressures and toxic, flammable reagents (hydrazine, ammonia). It must be conducted by trained personnel in a specialized setup with appropriate safety measures.

Visualizations

Synthesis and Dehydrogenation Pathways

Caption: Synthesis and dehydrogenation pathways of ammonia borane.

Experimental Workflow for Hydrogen Evolution Measurement

Caption: General workflow for H₂ evolution experiments.

Characterization of Materials

Caption: Characterization methods for boron-based hydrides.

References

• 1. A Review on Catalytic Hydrolysis of Ammonia Borane for Hydrogen Production [ideas.repec.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Simplified Synthesis of Bulk Ammonia Borane | PNNL [pnnl.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. orgsyn.org [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Thermal Interaction Mechanisms of Ammonium Perchlorate and Ammonia Borane - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. ebooks.asmedigitalcollection.asme.org [ebooks.asmedigitalcollection.asme.org]
• 18. Hydrolysis of ammonia borane for green hydrogen production over a Pd/C3N4 nanocatalyst synthesized by electron beam irradiation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 19. discovery.researcher.life [discovery.researcher.life]
• 20. Regeneration of ammonia borane spent fuel by direct reaction with hydrazine and liquid ammonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Regeneration of Ammonia Borane Spent Fuel by Direct Reaction with Hydrazine and Liquid Ammonia | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Safe Handling of Pyrophoric Boron Dihydride (Diborane)

Introduction

Diborane (B₂H₆), also known as boron dihydride, is a colorless, highly toxic, and pyrophoric gas with a repulsively sweet odor.[1][2] It ignites spontaneously in moist air at room temperature and reacts violently with water.[2][3][4] Due to its extreme reactivity and toxicity, strict adherence to safety protocols is mandatory when handling this compound. These application notes provide detailed protocols and safety information for researchers, scientists, and drug development professionals to minimize the risks associated with the use of diborane.

Hazard Identification and Risk Assessment

Diborane gas poses significant health and safety risks, including high flammability, pyrophoricity, and acute toxicity upon inhalation.[5] Exposure can cause irritation to the respiratory system, leading to symptoms such as coughing, chest tightness, weakness, and potentially pulmonary edema, which can be delayed.[3][4][5] Prompt medical attention is mandatory in all cases of overexposure.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data for diborane.

Table 1: Physical and Chemical Properties of Diborane (B₂H₆)

Property	Value	Reference
Molecular Formula	B₂H₆	[1]
Molar Mass	27.67 g/mol	[1]
Appearance	Colorless Gas	[1][2]
Odor	Repulsively sweet	[1][2]
Boiling Point	-92.5 °C	[5]
Melting Point	-165 °C	[5]
Flammability	Extremely flammable; ignites spontaneously in moist air.	[3][4]
Solubility in Water	Reacts violently to form hydrogen and boric acid.	[2][5]
Vapor Pressure	39.5 atm (at 16.6 °C)	[1]

Table 2: Exposure Limits and Safety Thresholds

Parameter	Value	Reference
LC₅₀ (Human, Inhalation)	159 ppm for 15 minutes	[3]
UN Number	1911	[4][5]
DOT Hazard Class	2.1 (Flammable Gas)	[3]

Engineering Controls

The primary method for controlling the hazards of diborane is through robust engineering controls.

• Gas Cabinets: Diborane cylinders must be stored in and dispensed from approved, continuously ventilated gas cabinets.

• Glovebox/Fume Hood: All manipulations of diborane must be performed within a glovebox under an inert atmosphere or in a chemical fume hood with a Schlenk line.[6][7] The fume hood sash should be kept at the lowest possible position.[6]

• Material Compatibility: The gas delivery system must be constructed of compatible materials. Diborane is non-corrosive to most common structural materials, but aluminum should be avoided.[3] Teflon and Kel-F are preferred materials for gaskets.[3]

• Leak Detection: A continuous gas monitoring system with an audible alarm should be in place to detect diborane leaks.

• Ventilation: Ensure adequate ventilation. For diborane, which is a gas, ventilation along the floor and ceiling is recommended.[5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling diborane.[6]

Table 3: Required Personal Protective Equipment

Protection Type	Specification	Rationale/Reference
Body Protection	Fire-resistant lab coat (e.g., Nomex).[6]	Protects against fire hazards. Synthetic materials like nylon or polyester should be avoided.[6]
Eye/Face Protection	Chemical splash goggles meeting ANSI Z.87.1 standard.[8][9] A face shield must be worn over goggles.[6][8]	Protects against splashes, explosions, and exothermic reactions.
Hand Protection	Nitrile gloves worn underneath neoprene or other heavy-duty, chemical-resistant gloves.[6][8]	Provides a double barrier against chemical contact.
Footwear	Closed-toe shoes made of non-porous material.[6][8]	Protects feet from spills and falling objects.
Respiratory Protection	A NIOSH-approved supplied-air respirator with a full facepiece may be required for non-routine operations or emergencies.[4]	Protects against inhalation of toxic gas.

Experimental Protocols

Never work alone when handling pyrophoric chemicals.[7] A written plan and hazard assessment must be completed before starting any work.[6]

Protocol 1: Setup for Reaction with Diborane Gas

This protocol describes the safe setup of a gas delivery system from a cylinder to a reaction vessel.

• Cylinder Inspection: Before use, inspect the diborane cylinder for any signs of damage or leaks. Ensure the cylinder is properly secured in a ventilated gas cabinet.[3]

• Regulator and Tubing: Use a pressure-reducing regulator appropriate for a corrosive gas. Ensure all tubing and connections are leak-tested with an inert gas (e.g., nitrogen or argon) before introducing diborane.

• System Purge: The entire apparatus, including the reaction vessel, must be thoroughly dried, assembled, and purged with an inert gas to remove all air and moisture.[8]

• Trap/Bubbler: Install a trap or bubbler between the gas source and the reaction vessel to prevent backflow.[3] A bubbler filled with mineral oil can also serve as a flow indicator.

• Secondary Containment: Place the reaction vessel in a secondary container (e.g., a pan or tray) to contain any potential spills of the reaction mixture.

• Emergency Preparedness: Ensure an appropriate fire extinguisher (Class D or dry chemical) and a container of sand or powdered lime are within arm's length.[9] Confirm the location and functionality of the nearest safety shower and eyewash station.[6]

Protocol 2: Quenching and Disposal of Residual Diborane

This protocol details the safe neutralization of residual diborane and reaction byproducts.

• System Purge: After the reaction is complete, turn off the diborane supply at the cylinder valve. Purge the entire system, including the reaction vessel, with a steady flow of inert gas (e.g., nitrogen) to remove all residual diborane. The exhaust from the purge should be directed through a scrubbing solution.

• Quenching the Reaction Mixture:

  • Cool the reaction vessel in an ice bath to control the rate of the quenching reaction.[7][8]

  • Slowly and carefully add a less reactive solvent, such as toluene, to dilute the reaction mixture.[7]

  • Under an inert atmosphere, slowly add a quenching agent. A common method is the slow addition of isopropanol, followed by ethanol or methanol.[7]

  • CAUTION: The quenching process can be highly exothermic and may generate flammable hydrogen gas. Ensure adequate cooling and ventilation.

• Waste Collection: Collect all quenched materials and contaminated items (e.g., wipes, disposable pipettes) in a designated, sealed waste container.[7]

• Final Disposal: Label the waste container clearly and dispose of it as hazardous waste according to institutional and regulatory guidelines.[10]

Storage and Handling

• Storage: Store diborane cylinders in a cool, dry, well-ventilated, fireproof area, separated from incompatible materials like oxidizers and water.[5][9] Cylinders must be secured to prevent falling.[3] Use a "first in-first out" inventory system.[3]

• Transportation: Do not drag, slide, or roll cylinders. Use a suitable hand truck for moving cylinders.[3]

Emergency Procedures

Immediate and appropriate response is critical in any emergency involving diborane.

Table 4: Emergency Response Actions

Situation	Action	Reference
Gas Leak	1. Alert all personnel in the immediate area and evacuate. 2. If it can be done safely, shut off the gas source. 3. Isolate the area for at least 100 meters (330 feet) in all directions. 4. If the leak cannot be stopped, move the cylinder to a safe, open-air location and allow it to empty. 5. Call emergency services.	[10][11][12]
Fire	1. If a small fire occurs (e.g., at a needle tip), it can often be smothered with a container of sand or powdered lime.[9] 2. For larger fires, if the gas flow cannot be stopped, let the fire burn itself out while cooling adjacent containers with a water spray from a safe distance.[4][5] 3. DO NOT use water or halogenated agents directly on a diborane fire , as this can worsen the situation.[4][8] 4. Evacuate the area and call emergency services.	[11]
Personnel Exposure (Inhalation)	1. Move the victim to fresh air immediately.[11] 2. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[3][11] 3. Keep the victim warm and calm. 4. Seek immediate medical attention. Symptoms may be delayed for up to 24 hours.[3][5]
Personnel Exposure (Skin/Eye)	1. Eyes: Immediately flush with lukewarm water for at least 15 minutes.[11] 2. Skin: Remove contaminated clothing and wash the affected area with large amounts of soap and water.[4][11] 3. Seek immediate medical attention.

Visualized Workflows and Relationships

Diagram 1: General Workflow for Handling Diborane

Caption: A logical workflow for the safe handling of diborane gas from preparation to shutdown.

Diagram 2: Emergency Response for Diborane Leak

Caption: Decision tree for an emergency response to a diborane gas leak.

Diagram 3: Diborane Chemical Incompatibility

Caption: Chart of materials that are highly incompatible with diborane.

References

• 1. Diborane - Wikipedia [en.wikipedia.org]
• 2. Diborane - Sciencemadness Wiki [sciencemadness.org]
• 3. hsg.com.hk [hsg.com.hk]
• 4. nj.gov [nj.gov]
• 5. ICSC 0432 - DIBORANE [chemicalsafety.ilo.org]
• 6. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 7. uvic.ca [uvic.ca]
• 8. ehs.utexas.edu [ehs.utexas.edu]
• 9. chemistry.unm.edu [chemistry.unm.edu]
• 10. Central Washington University | Safe Handling of Pyrophoric Chemicals [cwu.edu]
• 11. DIBORANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. nj.gov [nj.gov]

Application Notes and Protocols for Hydroboration Reactions Using Boron Dihydride Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroboration is a powerful and versatile chemical reaction that involves the addition of a boron-hydrogen bond across a carbon-carbon double or triple bond. This reaction, pioneered by Nobel laureate Herbert C. Brown, has become an indispensable tool in organic synthesis, particularly for the anti-Markovnikov hydration of alkenes and alkynes. The resulting organoborane intermediates can be further transformed into a variety of functional groups, including alcohols, amines, and halides, with high levels of regio- and stereocontrol. This document provides detailed application notes and experimental protocols for hydroboration reactions utilizing various boron dihydride reagents, tailored for professionals in research and drug development. Boron-containing compounds are increasingly recognized for their potential in medicinal chemistry, making the mastery of these synthetic techniques highly valuable.[1][2]

Core Principles of Hydroboration

The hydroboration reaction is characterized by several key features:

• Regioselectivity: The reaction typically proceeds with anti-Markovnikov selectivity, meaning the boron atom adds to the less sterically hindered carbon of the double or triple bond.[3][4][5] This is a consequence of both steric and electronic effects.

• Stereoselectivity: The addition of the H-B bond occurs in a syn fashion, where both the hydrogen and boron atoms add to the same face of the multiple bond.[3][4]

• Concerted Mechanism: The addition is a concerted process that proceeds through a four-membered transition state, which explains the syn-stereoselectivity.[1]

• Oxidation with Retention of Stereochemistry: The subsequent oxidation of the carbon-boron bond, most commonly with alkaline hydrogen peroxide, proceeds with retention of configuration, meaning the hydroxyl group replaces the boron atom in the exact same stereochemical position.[3][4]

Featured Boron Dihydride Reagents

A variety of boron dihydride reagents are available, each offering distinct advantages in terms of reactivity, selectivity, and ease of handling.

Reagent	Structure	Key Features
Borane-Tetrahydrofuran Complex (BH₃·THF)	BH₃ complexed with THF	The most common and versatile hydroborating agent. Can react with up to three equivalents of an alkene.[3]
9-Borabicyclo[3.3.1]nonane (9-BBN)	Dimeric structure	A highly regioselective reagent due to its steric bulk. It is a stable, commercially available crystalline solid.[6][7]
Disiamylborane (Sia₂BH)	(C₅H₁₁)₂BH	A sterically hindered dialkylborane that is highly selective for terminal alkenes and must be prepared fresh.[1][8]
Diisopinocampheylborane ((Ipc)₂BH)	Chiral dialkylborane	A chiral reagent used for asymmetric hydroboration, enabling the synthesis of enantiomerically enriched alcohols.[9][10]
Bis(pentafluorophenyl)borane (HB(C₆F₅)₂)	HB(C₆F₅)₂	A highly electrophilic and reactive hydroborating agent, often much faster than other reagents.[11][12]
Catecholborane	C₆H₄O₂BH	A stable and less reactive borane, often used in transition-metal-catalyzed hydroborations.[13]

Signaling Pathways and Experimental Workflows

General Hydroboration-Oxidation Workflow

The following diagram illustrates the general two-step process of hydroboration followed by oxidation to yield an alcohol.

Caption: A simplified workflow of the two-step hydroboration-oxidation reaction.

Catalytic Hydroboration Cycle

For less reactive boranes like pinacolborane, a catalyst can be employed. The following diagram shows a conceptual catalytic cycle.

Caption: A generalized catalytic cycle for the hydroboration of alkenes.

Quantitative Data Summary

The choice of boron dihydride reagent significantly impacts the regioselectivity and stereoselectivity of the hydroboration reaction.

Substrate	Reagent	Product(s)	Ratio (Regio/Stereo)	Yield (%)	Reference
1-Hexene	BH₃·THF	1-Hexanol, 2-Hexanol	94:6	86	[8]
1-Octene	Disiamylborane	1-Octanol, 2-Octanol	99:1	~80-90	[8]
Styrene	9-BBN	2-Phenylethanol, 1-Phenylethanol	>99:1	77	[14]
Phenylacetylene	9-BBN (20 mol%), Pinacolborane	(E)-2-phenylethenylboronic acid pinacol ester	>99:1 (E:Z)	76	[15]
4-Methyl-1-pentyne	Disiamylborane	4-Methyl-1-pentanal	-	75	[16]
(+)-Limonene	HB(C₆F₅)₂	(1R,2R,4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohexan-2-ol	-	71	[12]
Racemic allenylstannane	(ᵈIpc)₂BH	(E)-δ-stannyl-anti-homoallylic alcohol	>25:1 dr, 94% ee	71-76	[11]
2,7-dimethyl-2,6-octadiene	Monobromoborane	trans:cis-2,5-diisopropylborolane	4:1	-	[9]

Experimental Protocols

Protocol 1: Hydroboration-Oxidation of 1-Octene with Borane-Tetrahydrofuran (BH₃·THF)

Objective: To synthesize 1-octanol from 1-octene via a standard hydroboration-oxidation procedure.

Materials:

• 1-Octene

• 1.0 M Borane-tetrahydrofuran complex in THF

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas supply

• Round-bottom flask, magnetic stirrer, syringe, needles, reflux condenser

Procedure:

• Reaction Setup: A dry 50-mL round-bottom flask equipped with a magnetic stir bar and a septum is flushed with nitrogen or argon.

• Hydroboration: Add 1-octene (5.5 mmol) to the flask via syringe, followed by anhydrous THF (2.5 mL). Cool the flask to 0 °C in an ice bath. Slowly add 1.0 M BH₃·THF solution (5.5 mmol) dropwise via syringe over 10-15 minutes while stirring. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

• Quenching Excess Borane: Cool the reaction mixture back to 0 °C and slowly add 2 mL of water to quench any unreacted borane.

• Oxidation: Carefully add 3 M NaOH solution (5 mL), followed by the slow, dropwise addition of 30% H₂O₂ (2 mL) while maintaining the temperature below 40 °C.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1 hour to ensure complete oxidation.

• Workup: Cool the reaction mixture to room temperature. Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. The crude 1-octanol can be purified by distillation.

Protocol 2: Hydroboration of an Alkene with 9-Borabicyclo[3.3.1]nonane (9-BBN) for Suzuki Coupling

Objective: To prepare an alkylborane intermediate from an alkene using 9-BBN for subsequent use in a Suzuki cross-coupling reaction.

Materials:

• Alkene (e.g., 1-decene)

• 0.5 M 9-BBN solution in THF

• Anhydrous tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

• Dry flask, magnetic stirrer, septum, and needles

Procedure:

• Reaction Setup: A dry 50-mL flask equipped with a magnetic stirring bar and a septum is flushed with nitrogen.

• Hydroboration: To the flask, add the alkene (5.5 mmol) and dry THF (2.5 mL). Cool the mixture to 0 °C. Add the 0.5 M solution of 9-BBN in THF (5.5 mmol) via syringe.

• Reaction: Allow the mixture to slowly warm to room temperature and then stir for 4-6 hours. The resulting solution contains the B-alkyl-9-BBN derivative, which can be used directly in the subsequent coupling step without isolation.

Protocol 3: Asymmetric Hydroboration of a Prochiral Alkene with Diisopinocampheylborane ((Ipc)₂BH)

Objective: To synthesize a chiral alcohol with high enantiomeric excess from a prochiral cis-alkene.

Materials:

• Prochiral cis-alkene (e.g., cis-2-butene)

• Diisopinocampheylborane ((Ipc)₂BH) - prepared from α-pinene and BH₃·SMe₂[9]

• Anhydrous diethyl ether or THF

• Sodium hydroxide (NaOH)

• 30% Hydrogen peroxide (H₂O₂)

• Nitrogen or Argon gas supply

Procedure:

• Preparation of (Ipc)₂BH: This reagent is typically prepared in situ or used as a commercially available solution. Its preparation involves the reaction of α-pinene with a borane source.[9]

• Hydroboration: In a flame-dried, nitrogen-purged flask, dissolve the prochiral alkene (1.0 equiv) in anhydrous diethyl ether at 0 °C. Slowly add a solution of (Ipc)₂BH (1.0 equiv) while maintaining the temperature. Allow the reaction to stir at 0 °C for 2-4 hours.

• Oxidation: Cool the reaction mixture to -10 °C and slowly add 3 M NaOH, followed by the careful, dropwise addition of 30% H₂O₂.

• Workup and Purification: After the oxidation is complete, allow the mixture to warm to room temperature. Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous MgSO₄. After solvent removal, the chiral alcohol can be purified by chromatography. The enantiomeric excess can be determined by chiral HPLC or by derivatization with a chiral auxiliary followed by NMR analysis.

Applications in Drug Development and Complex Molecule Synthesis

The high regio- and stereoselectivity of hydroboration reactions makes them invaluable in the synthesis of complex molecules, including natural products and pharmaceuticals.

• Stereocontrolled Synthesis of Alcohols: The ability to introduce hydroxyl groups with defined stereochemistry is crucial in drug synthesis. For example, diastereoselective hydroboration of chiral allylic alcohols is a key strategy in the synthesis of polyketide natural products.[10]

• Synthesis of Chiral Amines: Organoboranes can be converted to amines by reaction with hydroxylamine-O-sulfonic acid or other aminating agents, providing a route to chiral amines which are prevalent in pharmaceuticals.[17][18]

• Steroid Modification: Hydroboration has been used to selectively functionalize double bonds in steroid skeletons, allowing for the synthesis of various steroid derivatives with potential biological activity.[13][15]

• Synthesis of Boron-Containing Drug Candidates: The direct products of hydroboration, organoboranes, are precursors to boronic acids and their derivatives. These compounds are of growing interest in medicinal chemistry, with several boron-containing drugs already on the market, such as the proteasome inhibitor Velcade® (bortezomib).[1][19] The synthesis of Vaborbactam, a β-lactamase inhibitor, involves a key hydroboration step.[12]

Conclusion

Hydroboration reactions using boron dihydride reagents are a cornerstone of modern organic synthesis, offering unparalleled control over the formation of new carbon-heteroatom bonds. For researchers and professionals in drug development, a thorough understanding of the various reagents, their specificities, and the practical aspects of their application is essential for the efficient and stereocontrolled synthesis of complex molecular targets. The protocols and data presented here serve as a practical guide to the implementation of these powerful synthetic methods.

References

• 1. Hydroboration - Wikipedia [en.wikipedia.org]
• 2. Boron Chemistry for Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Regio- and Stereoselective Ni-Catalyzed 1,4-Hydroboration of 1,3-Dienes: Access to Stereodefined (Z)-Allylboron Reagents and Derived Allylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroboration of Alkenes/Alkynes - Wordpress [reagents.acsgcipr.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]
• 8. Enantioconvergent Hydroboration of a Racemic Allene: Enantioselective Synthesis of (E)-δ-Stannyl-anti-Homoallylic Alcohols via Aldehyde Crotylboration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.org [mdpi.org]
• 10. Asymmetric Hydroboration — Making Molecules [makingmolecules.com]
• 11. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 12. Enantioselective synthesis of α-aminoboronates by NiH-catalysed asymmetric hydroamidation of alkenyl boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Selective hydroboration of Δ20(21)-steroids - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. trans-Hydroboration–oxidation products in Δ5-steroids via a hydroboration-retro-hydroboration mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthesis of Chiral Amines via Asymmetric Hydrogen Borrowing | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Organoboron Compounds from Boron Hydrides

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction to Organoboron Compounds and Boron Hydrides

Organoboron compounds are a class of organic molecules containing a carbon-boron bond. These compounds have become indispensable in modern organic synthesis due to their unique reactivity and stability.[1][2] The versatility of organoboranes stems from the electrophilic nature of the boron atom and the ability of the C-B bond to undergo a wide range of transformations.[1][3] While the simplest boron hydride, borane (BH₃), is a highly reactive and unstable gas, it readily dimerizes to form diborane (B₂H₆), a more stable but still hazardous substance.[4][5] For practical laboratory use, borane is typically handled as a stable complex with Lewis bases like tetrahydrofuran (BH₃·THF) or dimethyl sulfide (BH₃·SMe₂), which offer improved safety and handling characteristics without compromising reactivity.[6][7]

The pioneering work of H.C. Brown on the hydroboration reaction, which involves the addition of a boron-hydrogen bond across a carbon-carbon double or triple bond, revolutionized the field and was recognized with the Nobel Prize in Chemistry in 1979.[6] This reaction provides a straightforward pathway to organoboranes, which are key intermediates in the synthesis of a vast array of organic molecules.[4][8]

Hydroboration: The Cornerstone of Organoborane Synthesis

The hydroboration reaction is the principal method for preparing organoboranes from alkenes and alkynes. The reaction typically proceeds in an anti-Markovnikov fashion, where the boron atom adds to the less substituted carbon of the double or triple bond.[9][10] This regioselectivity is a key feature of the reaction, allowing for the synthesis of products that are complementary to those obtained from other hydration methods like acid-catalyzed addition.[10][11]

The reaction is also highly stereospecific, occurring via a syn-addition, where the boron and hydrogen atoms add to the same face of the multiple bond.[10][12] The initially formed monoalkylborane can react further with two additional alkene molecules to yield a trialkylborane.[10]

The true synthetic power of hydroboration is realized in the subsequent reactions of the organoborane intermediates. The most common transformation is the oxidation of the C-B bond, typically with alkaline hydrogen peroxide (H₂O₂/NaOH), to produce an alcohol. This two-step hydroboration-oxidation sequence effectively achieves the anti-Markovnikov hydration of an alkene.[12][13]

Applications in Medicinal Chemistry and Drug Development

The unique properties of boron have made it an increasingly important element in drug design.[14][15] Organoboron compounds offer several advantages in medicinal chemistry, including their unique geometry, stability, and ability to form reversible covalent bonds with biological targets.[15]

• Protease Inhibitors: The boronic acid functional group is a key component in several FDA-approved drugs. For example, Bortezomib (Velcade®) is a proteasome inhibitor used in cancer therapy. The boron atom plays a crucial role by interacting with the active site of the enzyme.

• Antifungal and Antibacterial Agents: Benzoxaboroles, a class of organoboron compounds, have shown significant promise as antimicrobial agents.[16] Tavaborole (Kerydin®) is a topical antifungal agent that functions by inhibiting a fungal enzyme, leucyl-tRNA synthetase (LeuRS).[16]

• Antiparasitic Drugs: Researchers are investigating benzoxaboroles as potential treatments for parasitic diseases like malaria, with some candidates showing potent activity against drug-resistant strains.[16]

• Boron Neutron Capture Therapy (BNCT): Boron-rich compounds, particularly those containing carborane cages, are used in BNCT, an emerging cancer therapy.[14][17] These agents are designed to accumulate in tumor cells. When irradiated with neutrons, the boron-10 isotope captures a neutron and undergoes fission, releasing high-energy particles that selectively destroy the cancer cells.[15]

The incorporation of boron moieties can enhance a drug's potency, bioavailability, and in vivo stability, making organoboron chemistry a vibrant and promising field for drug development professionals.[17][18]

Experimental Protocols

Protocol 1: General Hydroboration-Oxidation of an Alkene to an Alcohol

This protocol describes the conversion of 1-octene to 1-octanol using borane-tetrahydrofuran complex, a common and convenient source of borane.[6][10]

Materials:

• 1-Octene

• Borane-tetrahydrofuran complex (BH₃·THF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks, magnetic stirrer, dropping funnel, condenser, ice bath, separatory funnel.

Procedure:

Part A: Hydroboration

• Set up a dry, nitrogen-flushed 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser with a nitrogen inlet.

• In the flask, dissolve 1-octene (e.g., 10 mmol) in anhydrous THF (20 mL).

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add BH₃·THF solution (e.g., 3.7 mL of 1.0 M solution, ~3.7 mmol) to the stirred alkene solution via the dropping funnel over 15-20 minutes. Ensure the temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours to ensure the formation of the trioctylborane.

Part B: Oxidation

• Cool the reaction mixture back down to 0 °C in an ice bath.

• Slowly and carefully add the 3 M NaOH solution (e.g., 4 mL) to the flask.

• Very slowly, add the 30% H₂O₂ solution (e.g., 4 mL) dropwise via the dropping funnel. This reaction is exothermic; maintain the temperature below 40 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour. Gentle reflux may be applied to ensure complete oxidation.

• Transfer the mixture to a separatory funnel. Add diethyl ether (50 mL) to extract the product.

• Separate the organic layer. Wash the organic layer sequentially with water (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude 1-octanol by distillation or column chromatography.

Safety Precautions:

• Diborane and its complexes are flammable and toxic.[4] All operations should be performed in a well-ventilated fume hood under an inert atmosphere (nitrogen or argon).

• Hydrogen peroxide is a strong oxidizer. Avoid contact with skin and eyes.

• The oxidation step is exothermic and can generate pressure. Ensure slow and controlled addition of reagents.

Protocol 2: Regioselective Hydroboration of a Terminal Alkyne to an Aldehyde

This protocol describes the use of a sterically hindered dialkylborane, 9-borabicyclo[3.3.1]nonane (9-BBN), to achieve selective monohydroboration of an alkyne, leading to an aldehyde after oxidation.[1][19]

Materials:

• 1-Octyne

• 9-BBN dimer

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Pentane

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Part A: Hydroboration

• In a dry, nitrogen-flushed flask, suspend the 9-BBN dimer (e.g., 5.5 mmol) in anhydrous THF (20 mL). The dimer will dissolve to form the monomeric 9-BBN.

• Add 1-octyne (e.g., 10 mmol) to the 9-BBN solution at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours, or until TLC/GC analysis indicates complete consumption of the alkyne, to form the alkenylborane.

Part B: Oxidation

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add 3 M NaOH solution (e.g., 7 mL) followed by the dropwise addition of 30% H₂O₂ (e.g., 7 mL), maintaining the temperature below 30 °C.

• Stir the mixture at room temperature for 1 hour.

• Extract the product with pentane (3 x 30 mL).

• Combine the organic extracts, wash with brine (30 mL), and dry over anhydrous MgSO₄.

• Filter and carefully remove the pentane by rotary evaporation at low temperature to avoid loss of the volatile aldehyde.

• Purify the resulting octanal by distillation.

Quantitative Data

Table 1: Regioselectivity in the Hydroboration-Oxidation of Representative Alkenes.

This table summarizes the typical product distribution when different alkenes are subjected to hydroboration-oxidation, highlighting the anti-Markovnikov selectivity.

Alkene Substrate	Borane Reagent	Major Product (Alcohol)	Minor Product (Alcohol)	Product Ratio (Major:Minor)	Reference
1-Hexene	BH₃·THF	1-Hexanol	2-Hexanol	94 : 6	[7]
Styrene	BH₃·THF	2-Phenylethanol	1-Phenylethanol	80 : 20	[8]
cis-4-Methyl-2-pentene	B₂H₆	4-Methyl-2-pentanol	2-Methyl-3-pentanol	57 : 43	[4]
cis-4-Methyl-2-pentene	Disiamylborane	4-Methyl-2-pentanol	2-Methyl-3-pentanol	98 : 2	[7]
1-Methylcyclopentene	B₂H₆	trans-2-Methylcyclopentanol	cis-2-Methylcyclopentanol	>99 : <1	[10]

Table 2: Comparison of Borane Reagents for the Hydroboration of Alkynes.

This table compares the outcome of using BH₃ versus a sterically hindered dialkylborane (R₂BH) for the hydroboration of alkynes. Hindered boranes prevent double addition and improve regioselectivity.[19]

Alkyne Substrate	Borane Reagent	Intermediate	Final Product after Oxidation	Key Advantage	Reference
Terminal Alkyne	BH₃	Mixture including dialkenylboranes	Mixture of aldehyde and other products	Simple reagent	[9][19]
Terminal Alkyne	Disiamylborane or 9-BBN	Monoalkenylborane	Aldehyde	High yield, avoids over-addition	[1][19]
Internal Alkyne	BH₃	Alkenylborane	Ketone	Generally effective	[9]
Internal Alkyne	Disiamylborane or 9-BBN	Alkenylborane	Ketone	Improved regioselectivity for unsymmetrical alkynes	[19]

Mandatory Visualizations

Caption: Mechanism of Hydroboration-Oxidation.

Caption: General Experimental Workflow.

References

• 1. Organoboron chemistry - Wikipedia [en.wikipedia.org]
• 2. Organoborane or Organoboron compounds | PPTX [slideshare.net]
• 3. scribd.com [scribd.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydroboration - Wikipedia [en.wikipedia.org]
• 7. Untitled Document [ursula.chem.yale.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Ch 9: Alkynes + borane [chem.ucalgary.ca]
• 10. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 11. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. youtube.com [youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. The Boron Advantage: The Evolution and Diversification of Boron’s Applications in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. clinmedjournals.org [clinmedjournals.org]
• 18. ICI Journals Master List [journals.indexcopernicus.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: The Role of Borane Reagents in Boronic Acid Preparation

Audience: Researchers, scientists, and drug development professionals.

Introduction: Boronic acids and their ester derivatives are indispensable building blocks in modern organic synthesis and medicinal chemistry, most notably for their use in the Suzuki-Miyaura cross-coupling reaction.[1][2] A primary and highly efficient method for their preparation involves the hydroboration of alkenes or alkynes, followed by oxidation. This process utilizes borane (BH₃) or its derivatives as the key reagent. While the term "boron dihydride" (BH₂) may refer to a transient species or a substituted borane, the fundamental reactive unit in these syntheses is typically borane (BH₃). Borane itself exists as the dimer diborane (B₂H₆), a toxic and flammable gas.[3][4] For practical laboratory use, it is commonly handled as a stabilized complex with a Lewis base, such as tetrahydrofuran (BH₃·THF) or dimethyl sulfide (BH₃·SMe₂).[5][6][7]

These application notes provide an overview of the hydroboration-oxidation pathway for synthesizing boronic acid derivatives, present quantitative data from key experiments, and offer detailed protocols for laboratory application.

Application Note 1: Synthesis of Alkylboronic Esters via Hydroboration

The hydroboration reaction involves the addition of a hydrogen-boron bond across a carbon-carbon double or triple bond.[8] This reaction is highly valued for its predictable selectivity.

Key Features:

• Regioselectivity: The addition of borane to unsymmetrical alkenes proceeds in an anti-Markovnikov fashion, where the boron atom attaches to the less substituted carbon atom.[9] This selectivity is primarily driven by steric factors; the bulky boron group favors the less hindered position.

• Stereoselectivity: The hydroboration reaction is a syn-addition , meaning the boron and hydrogen atoms add to the same face of the double bond.[8][9] This stereospecificity is crucial for controlling the stereochemistry of the final product.

• Oxidation: The intermediate organoborane is typically not isolated but is oxidized in a subsequent step.[8] While oxidation with hydrogen peroxide in the presence of a base yields alcohols, alternative workups can lead to the desired boronic acids or their esters.[4][10]

Logical Workflow for Boronic Acid Synthesis via Hydroboration

Caption: General workflow for the synthesis of boronic acids/esters.

Quantitative Data on Hydroboration for Boronate Ester Synthesis

The following table summarizes representative examples of hydroboration reactions used to form boronate esters, highlighting the versatility of this method.

Starting Material (Alkene/Alkyne)	Borane Reagent	Catalyst / Conditions	Product	Yield (%)	Reference
Terminal Alkenes	H₃B·THF or H₃B·SMe₂	Catalytic Pinacolborane	Linear Boronic Esters	High	[5][6]
Terminal Alkynes	Pinacolborane (HBpin)	H₃B·THF or H₃B·SMe₂ (catalyst)	(E)-Vinylboronic Esters	High	[6]
1,1-Disubstituted Alkenes	Pinacolborane (HBpin)	Chiral Phosphine-Cu Catalyst	Enantioenriched β-chiral Alkyl Pinacolboronates	High	[5]
Methylidene Substrates	Pinacolborane (HBpin)	Rhodium Catalyst	Chiral Tertiary Boronic Esters	65-80%	[11]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of an Alkylboronic Pinacol Ester from a Terminal Alkene

This protocol describes the hydroboration of a terminal alkene using borane-tetrahydrofuran complex (BH₃·THF), followed by transesterification with pinacol to yield the corresponding alkylboronic pinacol ester.

Materials:

• Terminal alkene (e.g., 1-octene)

• Borane-tetrahydrofuran complex (1.0 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Pinacol

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H₂O₂) solution (30%)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen gas supply

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen inlet

• Syringes

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A dry, nitrogen-flushed round-bottom flask is charged with the terminal alkene (1.0 eq). Anhydrous THF is added to dissolve the substrate. The flask is cooled to 0 °C in an ice-water bath.

• Hydroboration: A 1.0 M solution of BH₃·THF (0.35 eq) is added dropwise to the stirred alkene solution via syringe, ensuring the temperature remains between 0-5 °C. The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature for an additional 2-3 hours.

• Intermediate Formation: At this stage, a trialkylborane has formed.[4] For the synthesis of boronic esters, the protocol can be adapted by avoiding the oxidative workup with H₂O₂ that leads to alcohols. Instead, the trialkylborane is reacted directly.

• Transesterification: Pinacol (3.0 eq) is added to the reaction mixture. The mixture is stirred at room temperature for 12-24 hours to facilitate the conversion of the trialkylborane to the boronic pinacol ester.

• Workup: The reaction is quenched by the slow addition of water. The mixture is transferred to a separatory funnel and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel or by distillation to afford the pure alkylboronic pinacol ester.

Visualizing the Hydroboration Mechanism

The mechanism of hydroboration involves a concerted, four-membered transition state.

Caption: The concerted syn-addition mechanism of borane to an alkene.

Common Borane Reagents

For safety and convenience, borane (BH₃) is typically used as a complex with a Lewis base. The choice of reagent can influence reactivity and selectivity.

Caption: Relationship between common borane reagents used in synthesis.

Conclusion: The hydroboration of alkenes and alkynes is a cornerstone of modern organic synthesis for the preparation of organoboranes.[2][7] These intermediates are readily converted to valuable boronic acids and their esters, which are critical precursors in the development of pharmaceuticals and advanced materials. The high degree of regio- and stereocontrol, coupled with the availability of user-friendly borane reagents, makes this methodology exceptionally powerful and widely applicable for researchers in diverse scientific fields.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Diborane [chemeurope.com]
• 4. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 5. Alkylboronic acid or boronate synthesis [organic-chemistry.org]
• 6. Vinylboronic acid or boronate synthesis [organic-chemistry.org]
• 7. Diborane - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Brown Hydroboration [organic-chemistry.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Synthesis of Chiral Tertiary Boronic Esters via Oxime-Directed Catalytic Asymmetric Hydroboration - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Analysis of Boron-Containing Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction: The quantitative analysis of boron-containing compounds is critical in pharmaceutical development, from the synthesis of active pharmaceutical ingredients (APIs) to quality control and specialized applications like Boron Neutron Capture Therapy (BNCT). While the term "boron dihydride" (BH₂) refers to a highly reactive radical species not typically quantified as a stable analyte, it is often used colloquially to refer to a broader class of compounds containing boron-hydrogen bonds (boranes) or their derivatives, such as boronic acids. This document provides detailed application notes and protocols for the quantification of these more common and stable boron-containing molecules, which are of significant interest in a drug development context.

Inductively Coupled Plasma (ICP) Based Techniques for Total Boron Quantification

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES, also known as ICP-OES) are powerful elemental analysis techniques for determining the total boron content in a sample, irrespective of its molecular form. These methods are highly sensitive and accurate, making them suitable for trace-level quantification in various matrices, including drug substances and biological samples.[1][2]

Application Note: ICP-MS for Trace Boron Analysis

ICP-MS offers exceptionally low detection limits, often in the parts per billion (µg/L) range, which is essential for applications such as quantifying boron-based impurities or measuring boron uptake in cells for BNCT studies.[3][4] A key challenge in ICP-MS analysis of boron is the "memory effect," where boron from previous samples adheres to the sample introduction components (tubing, spray chamber, torch), leading to artificially high readings in subsequent analyses.[4][5] This can be mitigated by using specialized rinse solutions and boron-free sample introduction systems.[5] For solid samples, complete digestion is crucial to liberate the boron for analysis. Microwave-assisted acid digestion is a common and effective method.[4]

Experimental Protocol: Total Boron Quantification by ICP-MS

1. Sample Preparation (Microwave Acid Digestion): a. Accurately weigh approximately 50-100 mg of the solid sample into a clean, microwave-compatible digestion vessel. b. Add a mixture of high-purity nitric acid (HNO₃) and hydrofluoric acid (HF). For silicate matrices, HF is necessary for complete dissolution. To prevent boron volatilization during digestion, a complexing agent like mannitol can be added.[6][7] c. If required, spike the sample with a known concentration of a Boron-10 (¹⁰B) isotopic standard for quantification by isotope dilution, which is a highly accurate method.[7] d. Seal the vessels and place them in a microwave digestion system. e. Ramp the temperature to 180-200 °C and hold for 20-30 minutes, or as per a validated digestion program. f. After cooling, carefully open the vessels in a fume hood and dilute the digestate to a final volume with high-purity deionized water. The final acid concentration should be suitable for the ICP-MS instrument (typically 1-2%).

2. Instrumental Analysis: a. Configure the ICP-MS with a sample introduction system that minimizes boron memory, such as a PFA nebulizer and spray chamber. b. Use an appropriate internal standard (e.g., Beryllium, Indium) spiked into all samples, standards, and blanks to correct for instrumental drift and matrix effects.[4] c. Prepare a series of external calibration standards from a certified boron stock solution, matching the acid matrix of the samples. d. Monitor both boron isotopes, ¹⁰B and ¹¹B, to assess for potential interferences.[4] e. Aspirate the samples and standards into the plasma. The instrument measures the mass-to-charge ratio of the boron ions. f. Between samples, rinse the system thoroughly with a washout solution (e.g., an alkaline solution) to minimize memory effects.[5]

3. Data Analysis: a. Generate a calibration curve by plotting the intensity of the boron signal versus concentration for the standards. b. Determine the boron concentration in the samples by interpolating their signal intensity against the calibration curve. c. Correct for the initial sample weight and dilution factors to report the final concentration in µg/g or ppm.

Workflow for ICP-MS Analysis

Caption: Workflow for total boron quantification using ICP-MS.

LC-MS/MS for Quantification of Specific Boronic Acids

For the analysis of specific organoboron compounds, such as boronic acid impurities in an API, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is a highly selective and sensitive technique. Boronic acids can be challenging to analyze directly via reversed-phase HPLC due to their polarity and potential for on-column degradation.[8] Derivatization is often employed to form a more stable, less polar, and more easily ionizable complex, significantly enhancing sensitivity.[9][10]

Application Note: Trace Quantification of Arylboronic Acids

A common strategy for quantifying trace levels of arylboronic acids involves derivatization with N-methyliminodiacetic acid (MIDA). This reaction forms a stable MIDA boronate ester that exhibits improved chromatographic properties and can be readily detected by LC-MS/MS, enabling quantification down to low parts-per-million (ppm) levels.[9][10] This is particularly useful for controlling potentially mutagenic boronic acid impurities in drug substances, in line with regulatory guidelines.[10]

Experimental Protocol: Arylboronic Acid Quantification via MIDA Derivatization and LC-MS/MS

1. Derivatization: a. Prepare a stock solution of the sample containing the arylboronic acid in a suitable solvent like dimethyl sulfoxide (DMSO). b. In a reaction vial, add an aliquot of the sample solution. c. Add a molar excess of N-methyliminodiacetic acid (MIDA). d. Heat the mixture at approximately 80 °C for 1-2 hours to drive the esterification reaction to completion.[10] e. Allow the reaction mixture to cool to room temperature. This solution, containing the MIDA boronate ester, is now ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis: a. Chromatography: i. Column: Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). ii. Mobile Phase A: Water with 0.1% formic acid. iii. Mobile Phase B: Acetonitrile with 0.1% formic acid. iv. Gradient: A suitable gradient to separate the MIDA boronate ester from the API and other matrix components. v. Flow Rate: 0.3-0.5 mL/min. vi. Injection Volume: 1-5 µL. b. Mass Spectrometry: i. Ionization Mode: Positive Electrospray Ionization (ESI+). ii. Analysis Mode: Multiple Reaction Monitoring (MRM). iii. MRM Transitions: Determine the specific precursor ion (the molecular ion of the MIDA boronate ester) and a stable product ion for quantification. A second product ion can be used for confirmation.

3. Data Analysis: a. Prepare calibration standards by derivatizing known concentrations of the target arylboronic acid and analyzing them under the same conditions. b. Integrate the peak area of the quantification MRM transition for both standards and samples. c. Construct a calibration curve and calculate the concentration of the boronic acid in the original sample, accounting for all dilution and preparation factors.

Workflow for LC-MS/MS Analysis of Boronic Acids

Caption: Workflow for boronic acid analysis by LC-MS/MS.

Fluorometric Assays for Boronic Acid Detection

Fluorometric assays provide a sensitive and often high-throughput method for quantifying boronic acids. These methods rely on fluorescent probes that undergo a change in their photophysical properties upon selective binding to the boronic acid moiety. This interaction, typically a reversible covalent bond with a diol-containing fluorophore, results in a "turn-on" or "turn-off" fluorescent signal that is proportional to the boronic acid concentration.[11][12][13]

Application Note: High-Throughput Screening and Cellular Imaging

Fluorometric assays are particularly well-suited for high-throughput screening (HTS) of compound libraries for boronic acid-containing hits and for cellular imaging to visualize the uptake and distribution of boronic acid-based drugs like 4-borono-L-phenylalanine (BPA) used in BNCT.[11] The choice of fluorophore determines the excitation and emission wavelengths, with red-emitting sensors being advantageous for cellular applications to avoid interference from autofluorescence.[11]

Experimental Protocol: General Fluorometric Quantification of Boronic Acid

1. Reagent Preparation: a. Prepare a stock solution of the fluorescent sensor (e.g., BS-631 for red fluorescence) in a suitable solvent (e.g., DMSO).[11] b. Prepare a working solution of the sensor in an appropriate aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). c. Prepare a series of boronic acid standards of known concentrations in the same buffer.

2. Assay Procedure: a. Pipette the sample solutions and boronic acid standards into the wells of a microplate (e.g., a 96-well black plate for fluorescence). b. Add the fluorescent sensor working solution to all wells to initiate the reaction. c. Incubate the plate at a controlled temperature (e.g., room temperature or 37 °C) for a specified period (e.g., 30-60 minutes) to allow the binding reaction to reach equilibrium. d. Measure the fluorescence intensity using a microplate reader at the optimal excitation and emission wavelengths for the chosen sensor.

3. Data Analysis: a. Subtract the fluorescence intensity of a blank well (buffer and sensor only) from all readings. b. Plot the fluorescence intensity of the standards against their concentrations to generate a calibration curve. c. Determine the concentration of the boronic acid in the samples from the calibration curve. The limit of detection (LOD) and limit of quantification (LOQ) can be calculated from the standard deviation of the blank and the slope of the linear regression.[11]

Conceptual Diagram of Fluorometric Boronic Acid Sensing

Caption: Principle of a "turn-on" fluorescent boronic acid sensor.

Quantitative Data Summary

The performance of these analytical techniques varies depending on the specific analyte, matrix, and instrumentation. The following table summarizes typical quantitative data for easy comparison.

Analytical Technique	Analyte Type	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Linear Range	Key Advantages
ICP-MS	Total Elemental Boron	2.2 µg/L (ppb)[4]	~7 µg/L	0.5 - 100 µg/L	Unmatched sensitivity for total boron, isotope specific.[3][4]
ICP-AES / OES	Total Elemental Boron	0.021 mg/L (ppm)[4]	~0.07 mg/L	0.1 - 50 mg/L	Robust, less susceptible to interferences than ICP-MS.[1]
LC-MS/MS	Specific Boronic Acids (with derivatization)	0.1 ng/mL[10]	~0.3 ng/mL	0.5 - 25 ng/mL[10]	High specificity and sensitivity for molecular species.[9]
Fluorometric Assay	Specific Boronic Acids	19.6 µM[11]	65.3 µM[11]	Up to 500 µM[11]	High-throughput, suitable for cellular imaging.[12]
¹¹B NMR Spectroscopy	Organoboron Compounds	Analyte dependent (~mM)	Analyte dependent	Analyte dependent	Provides structural information, non-destructive.[14][15]
Gas Buret	Active Boron Hydrides (B-H bonds)	N/A	N/A	N/A	Direct quantification of active hydride content.[16]

Note: The values presented are indicative and can vary significantly based on the specific method, instrument, and sample matrix.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Boron - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. roma.sckcen.be [roma.sckcen.be]
• 4. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 5. icpms.cz [icpms.cz]
• 6. In-Depth Method Investigation for Determination of Boron in Silicate Samples Using an Improved Boron–Mannitol Complex Digestion Method by Inductively Coupled Plasma Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Biosensors with Boronic Acid-Based Materials as the Recognition Elements and Signal Labels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A fluorescent probe for selective detection of boric acids and its application for screening the conversion of the Suzuki–Miyaura coupling reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Boron NMR as a Method to Screen Natural Product Libraries for B-Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Organoboranes and tetraorganoborates studied by 11B and 1... [degruyterbrill.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Gas-Phase Reactions of Boron Dihydride (BH₂)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setups and protocols for studying the gas-phase reactions of the boron dihydride (BH₂) radical. This highly reactive intermediate is of significant interest in combustion chemistry, chemical vapor deposition, and materials science. The following sections detail the generation, detection, and kinetic analysis of BH₂ radicals in the gas phase.

Introduction to Boron Dihydride (BH₂) Radical Chemistry

The boron dihydride (BH₂) radical is a key transient species in the chemistry of boron-containing compounds. Its high reactivity makes it a critical intermediate in various high-temperature processes. Understanding the kinetics and mechanisms of its gas-phase reactions is essential for developing accurate models of these complex chemical systems. This document outlines the experimental approaches for generating BH₂ in a controlled environment and studying its subsequent reactions with other gas-phase species.

Experimental Setups for Generating and Studying BH₂ Radicals

The primary challenge in studying BH₂ is its transient nature. Several experimental techniques have been developed to generate and probe this radical on short timescales. The most common methods involve laser photolysis, discharge flow tubes, and shock tubes, often coupled with sensitive detection techniques like Laser-Induced Fluorescence (LIF).

Pulsed Discharge Jet Expansion with Laser-Induced Fluorescence (LIF) Detection

A state-of-the-art method for producing and spectroscopically characterizing BH₂ radicals involves a pulsed discharge in a supersonic jet expansion, followed by LIF detection.[1][2][3] This technique provides a cold, controlled environment ideal for studying the fundamental properties of the radical.

Experimental Protocol:

• Precursor Mixture Preparation: A dilute mixture of diborane (B₂H₆) in a high-pressure inert gas, typically argon (e.g., 0.5% B₂H₆ in Ar), is prepared.[1][2] For isotopic studies, deuterated diborane (B₂D₆) can be used.[1][2]

• Radical Generation: The gas mixture is pulsed through a valve into a vacuum chamber. A high-voltage electric discharge is applied to the expanding gas, fragmenting the B₂H₆ precursor and producing BH₂ radicals.[1][2]

• Detection: A tunable pulsed dye laser is used to excite the BH₂ radicals from their ground electronic state (X̃ ²A₁) to an excited state (Ã ²B₁).[1][2] The subsequent fluorescence is collected by a photomultiplier tube, and the signal is processed to obtain the LIF spectrum.[1][2]

Diagram of Experimental Workflow:

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. BH2 anion [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Improving Selectivity in Boron Dihydride Reductions

Welcome to the technical support center for boron dihydride reductions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the selectivity of their reduction reactions.

Frequently Asked Questions (FAQs)

Q1: What are the main types of selectivity to consider in boron dihydride reductions?

A1: There are three primary types of selectivity to consider:

• Chemoselectivity: The preferential reduction of one functional group over another in the same molecule (e.g., reducing an aldehyde in the presence of a ketone).

• Diastereoselectivity: The preferential formation of one diastereomer over another in the reduction of a prochiral ketone or other functional group, leading to the creation of a new stereocenter.

• Enantioselectivity: The preferential formation of one enantiomer over another when reducing a prochiral substrate, typically achieved using a chiral reducing agent or a chiral catalyst.

Q2: My sodium borohydride reduction is not chemoselective. How can I improve it?

A2: Improving the chemoselectivity of sodium borohydride reductions often involves modifying the reaction conditions to attenuate the reactivity of the reagent. The order of reactivity for carbonyl groups is generally conjugated enones < ketones < conjugated enals < aldehydes.[1] To selectively reduce a more reactive group in the presence of a less reactive one, consider the following:

• Lowering the Temperature: Reducing the reaction temperature significantly can enhance selectivity. For instance, performing the reduction at -78°C can allow for the selective reduction of aldehydes in the presence of ketones.[2]

• Solvent System: The choice of solvent and the presence of protic additives can modulate the reactivity of sodium borohydride.[1] Using a mixed solvent system, such as ethanol in dichloromethane, can improve selectivity.[2]

• Additives (Luche Reduction): The addition of Lewis acids like cerium(III) chloride (CeCl₃) with sodium borohydride can selectively reduce α,β-unsaturated ketones to allylic alcohols (1,2-reduction) over conjugate reduction (1,4-reduction).[3][4]

Q3: I am observing poor diastereoselectivity in my reduction. What factors can I control?

A3: Diastereoselectivity in boron dihydride reductions is influenced by steric and electronic factors, including the potential for chelation control. To improve diastereoselectivity:

• Choice of Hydride Reagent: Bulkier hydride reagents, such as lithium tri-sec-butylborohydride (L-Selectride®), often exhibit higher diastereoselectivity due to steric hindrance, favoring hydride attack from the less hindered face of the carbonyl.

• Chelation Control: If the substrate has a nearby Lewis basic group (e.g., an α- or β-alkoxy group), using a reducing agent in conjunction with a chelating metal ion (like Zn²⁺ or Ce³⁺) can lock the conformation of the substrate and direct the hydride delivery, leading to high diastereoselectivity.[5]

• Temperature: Lowering the reaction temperature generally increases diastereoselectivity by enhancing the energetic difference between the transition states leading to the different diastereomers.

Q4: How can I achieve high enantioselectivity in my reduction?

A4: Achieving high enantioselectivity requires the use of a chiral reducing agent or, more commonly, a chiral catalyst with an achiral hydride source.

• Chirally Modified Borohydrides: While historically significant, stoichiometric chiral borohydrides have been largely supplanted by catalytic methods.

• Catalytic Asymmetric Reduction: The most widely used method is the catalytic asymmetric reduction of prochiral ketones using an achiral borane source (like borane-THF or borane-dimethyl sulfide) in the presence of a chiral catalyst.[6][7] Oxazaborolidine (OAB) catalysts, such as the Corey-Itsuno catalyst, are highly effective for the enantioselective reduction of a wide range of ketones.[7][8]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution(s)
Low Chemoselectivity (e.g., Aldehyde vs. Ketone)	Reagent is too reactive under the current conditions.	1. Lower the reaction temperature to -78°C.[2]2. Use a less reactive solvent system (e.g., a mixture of a protic and an aprotic solvent).[1]3. Employ a modified borohydride with attenuated reactivity, such as sodium cyanoborohydride, although this is more commonly used for reductive aminations.[3]
Poor 1,2- vs. 1,4-Selectivity in Enone Reduction	Standard NaBH₄ reduction favors 1,4-addition.	1. Use Luche conditions: NaBH₄ in the presence of CeCl₃ in methanol.[3][4]2. This combination enhances the electrophilicity of the carbonyl carbon, promoting 1,2-reduction.
Low Diastereoselectivity	Insufficient steric or electronic differentiation in the transition state.	1. Use a bulkier reducing agent (e.g., L-Selectride® or K-Selectride®) to increase steric hindrance.2. Explore chelation control by using reagents like zinc borohydride if a chelating group is present on the substrate.[5]3. Lower the reaction temperature to amplify small energy differences between diastereomeric transition states.
Low Enantioselectivity	Ineffective chiral catalyst or inappropriate reaction conditions.	1. Ensure the chiral catalyst (e.g., oxazaborolidine) is of high purity and handled under inert conditions.2. Optimize the catalyst loading.3. Screen different borane sources (e.g., BH₃·THF, BH₃·SMe₂).4. Vary the solvent and temperature, as these can significantly impact enantiomeric excess (ee).
Reduction of Other Functional Groups	Borane reagents can reduce other functional groups like carboxylic acids and amides.	1. If using a borane reagent (e.g., for an enantioselective reduction), be aware of its broader reactivity. Boranes will reduce carboxylic acids faster than esters.[3]2. If only carbonyl reduction is desired, use a milder reagent like NaBH₄, which is generally unreactive towards esters, amides, and carboxylic acids.[3]

Experimental Protocols

Protocol 1: Chemoselective Reduction of an Aldehyde in the Presence of a Ketone

This protocol is based on the principle of reducing reactivity through temperature and solvent choice.[2]

Materials:

• Substrate containing both aldehyde and ketone functionalities

• Sodium borohydride (NaBH₄)

• Dichloromethane (CH₂Cl₂), anhydrous

• Ethanol (EtOH), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

• Argon or nitrogen for inert atmosphere

Procedure:

• Dissolve the substrate (1.0 eq) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

• Cool the solution to -78°C using a dry ice/acetone bath.

• In a separate flask, prepare a solution of sodium borohydride (1.1 eq) in a 30% ethanol/dichloromethane mixture.

• Slowly add the sodium borohydride solution to the cooled substrate solution via a syringe or dropping funnel over 15-20 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

Protocol 2: Enantioselective Reduction of a Prochiral Ketone using a Chiral Oxazaborolidine Catalyst

This protocol describes a general procedure for the Corey-Bakshi-Shibata (CBS) reduction.[7][8]

Materials:

• Prochiral ketone substrate

• (R)- or (S)-CBS catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine) as a 1 M solution in toluene

• Borane-dimethyl sulfide complex (BH₃·SMe₂) or Borane-THF complex (BH₃·THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Drying agent (e.g., anhydrous MgSO₄)

• Argon or nitrogen for inert atmosphere

Procedure:

• To a dry, argon-purged flask, add the chiral CBS catalyst (0.05 - 0.1 eq) as a 1 M solution in toluene.

• Cool the catalyst solution to the desired temperature (often between -20°C and room temperature, optimization may be required).

• Slowly add the borane source (BH₃·SMe₂ or BH₃·THF, 0.6 - 1.0 eq) to the catalyst solution. A complex between the catalyst and borane will form. Stir for 10-15 minutes.

• Dissolve the prochiral ketone (1.0 eq) in anhydrous THF and add it dropwise to the catalyst-borane complex over 30-60 minutes.

• Allow the reaction to stir until completion, as monitored by TLC (typically 1-2 hours).

• Quench the reaction by the slow, dropwise addition of methanol at the reaction temperature.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Slowly add 1 M HCl and stir for another 30 minutes to hydrolyze the boron complexes.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Wash the combined organic extracts sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting chiral alcohol by flash column chromatography. Determine the enantiomeric excess by chiral HPLC or GC.

Diagrams

Caption: Troubleshooting workflow for improving chemoselectivity.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. tandfonline.com [tandfonline.com]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rushim.ru [rushim.ru]
• 6. Recent development and improvement for boron hydride-based catalytic asymmetric reduction of unsymmetrical ketones - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. Recent development and improvement for boron hydride-based catalytic asymmetric reduction of unsymmetrical ketones - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]

Technical Support Center: Boron Dihydride (Diborane, B₂H₆) Synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of boron dihydride (diborane).

Frequently Asked Questions (FAQs)

Q1: What are the most common laboratory methods for synthesizing diborane (B₂H₆)?

A1: Several methods are commonly employed for the laboratory and industrial synthesis of diborane. Most preparations involve the reaction of hydride donors with boron halides or alkoxides.[1] Key methods include:

• Reaction of Sodium Borohydride (NaBH₄) with Boron Trifluoride (BF₃): This is a widely used method, often carried out in an ether solvent like diglyme.[2][3] The overall reaction is: 3 NaBH₄ + 4 BF₃ → 2 B₂H₆ + 3 NaBF₄.[1][4]

• Reaction of Sodium Borohydride (NaBH₄) with Iodine (I₂): This laboratory method can produce a high yield (up to 98%) of diborane in the presence of diglyme.[2] The reaction is: 2 NaBH₄ + I₂ → B₂H₆ + 2 NaI + H₂.[1]

• Reaction of Boron Trichloride (BCl₃) with Lithium Aluminium Hydride (LiAlH₄): This method can provide yields of up to 30%.[1][5] The reaction is: 4 BCl₃ + 3 LiAlH₄ → 2 B₂H₆ + 3 LiAlCl₄.[1][5]

• Dry Process Synthesis: Diborane can be produced by reacting sodium or lithium borohydride with boron trifluoride in the absence of a solvent, which avoids the complexities of separating the product from ether solvents.[6][7]

Q2: What are the primary safety hazards associated with diborane, and what precautions should be taken?

A2: Diborane is a highly reactive and toxic gas, presenting significant safety risks.[8]

• Flammability: Diborane is pyrophoric, meaning it can ignite spontaneously in moist air at room temperature.[1][9][10] It forms explosive mixtures with air.[10][11]

• Toxicity: The primary toxic effect of diborane exposure is irritation to the eyes, skin, and respiratory tract.[10] It has a distinct sweet odor, but this should not be relied upon for detection.[11]

• Reactivity with Water: It reacts violently with water to produce hydrogen gas and boric acid, which can be hazardous.[1][10][11]

• Handling Precautions: All work with diborane must be conducted in a well-ventilated fume hood or a glovebox under an inert atmosphere (e.g., nitrogen or argon). Appropriate personal protective equipment (PPE), including eye and respiratory protection, is mandatory.[9] Ensure all glassware and solvents are scrupulously dry.

Q3: How can I purify the diborane gas generated in my experiment?

A3: Purification is often necessary to remove unreacted starting materials, byproducts, or solvents.

• Removal of Boron Trifluoride (BF₃): A common impurity in syntheses using BF₃ is unreacted starting material.[7][12] This can be removed by passing the gas stream through a trap containing a reagent that selectively reacts with BF₃, such as an inorganic hydroxide like LiOH.[7][12]

• Removal of Hydrogen Halides: Impurities like hydrogen halides (HX) can be removed by reacting the gas mixture with small amounts of pyridine. The diborane can be regenerated from the resulting non-volatile pyridine-borane adduct.[13]

• Low-Temperature Condensation: Diborane can be separated from less volatile impurities by passing it through a series of cold traps. A trap at -80°C can separate diborane from higher-boiling materials, while the diborane itself can be collected in a liquid nitrogen trap (-196°C).[13] This also helps in removing residual water.[3]

Troubleshooting Guide

Problem 1: Low or No Yield of Diborane

Potential Cause	Troubleshooting Step	Explanation
Poor Reagent Quality	Use freshly opened or properly stored hydride sources (e.g., NaBH₄, LiH, LiAlH₄). Ensure boron halides are pure.	Hydride reagents can degrade upon exposure to moisture. For instance, lithium hydride must be finely powdered to prevent the formation of a passivating lithium tetrafluoroborate layer.[1]
Improper Solvent Choice	Ensure the solvent is anhydrous and appropriate for the reaction. Triglyme or tetraglyme can be effective for the NaBH₄/BF₃ reaction.[14]	The reaction of NaBH₄ with BF₃-etherates can be very slow or fail entirely in solvents like THF, monoglyme, or dioxane.[14] Using NaBH₄ dissolved in triglyme added to a BF₃-triglyme adduct results in rapid and quantitative generation.[14]
Reaction Temperature Too Low	For some systems, gentle heating may be required. For example, the reaction of NaBH₄ in triglyme with BF₃ adducts is faster at 50°C than at 25°C.[14]	Reaction kinetics can be slow at lower temperatures, leading to reduced generation rates.
System Leaks	Check all connections and joints for leaks using a suitable method (e.g., pressure testing with an inert gas).	Diborane is a gas. Leaks in the apparatus will lead to a loss of product and create a significant safety hazard.

Problem 2: Reaction is Sluggish or Stalls

Potential Cause	Troubleshooting Step	Explanation
Precipitation of Byproducts	Use a solvent system where byproducts remain soluble or can be easily managed. Stir the reaction mixture vigorously.	In the NaBH₄/BF₃ reaction, the byproduct NaBF₄ can precipitate and coat the surface of the NaBH₄, preventing further reaction.[14] Using triglyme or tetraglyme can prevent solid precipitation, making the process more convenient.[14]
Passivation of Hydride Reagent	Use finely powdered lithium hydride. A small amount of diborane product can be added to initiate the reaction.	When using LiH with BF₃, a passivating layer of LiBF₄ can form on the hydride surface, halting the reaction.[1] The initial addition of diborane can form lithium borohydride, which is more reactive and makes the reaction autocatalytic.[1]
Insufficient Mixing	Ensure vigorous and efficient stirring throughout the reaction.	For heterogeneous reactions (solid-liquid), poor mixing can lead to low surface area contact between reactants, slowing the reaction rate.

Below is a troubleshooting workflow for addressing low diborane yield.

Caption: Troubleshooting workflow for low diborane yield.

Experimental Protocols

Protocol 1: Synthesis of Diborane from Sodium Borohydride and Boron Trifluoride Etherate

This protocol is adapted from common laboratory methods for generating diborane.[1][14]

Materials:

• Sodium borohydride (NaBH₄)

• Boron trifluoride etherate (BF₃·OEt₂)

• High-boiling ether solvent (e.g., diglyme, triglyme), anhydrous

• Inert gas (Nitrogen or Argon)

• Standard Schlenk line or glovebox setup

• Reaction flask with a magnetic stirrer

• Dropping funnel

• Condenser and cold traps (e.g., Dry Ice/acetone at -78°C, Liquid Nitrogen at -196°C)

Procedure:

• Setup: Assemble the reaction apparatus under an inert atmosphere. All glassware must be rigorously dried to prevent hydrolysis of diborane. The setup should consist of a reaction flask, a dropping funnel for the BF₃·OEt₂, and an outlet leading through a series of cold traps to a vent or for product collection.

• Reagent Preparation: In the reaction flask, prepare a solution or suspension of NaBH₄ in the chosen anhydrous solvent (e.g., triglyme).

• Reaction: Cool the reaction flask in an ice bath. Slowly add the BF₃·OEt₂ from the dropping funnel to the stirred NaBH₄ mixture. The reaction to generate diborane gas will begin. 3 NaBH₄ + 4 BF₃·OEt₂ → 2 B₂H₆(g) + 3 NaBF₄ + 4 Et₂O

• Control: Maintain a steady, controlled rate of addition to prevent a dangerously rapid evolution of gas. The reaction temperature can be adjusted to control the rate; for some solvent systems, warming to 25-50°C may be necessary for a good yield.[14]

• Purification and Collection: Pass the evolved gas stream through a condenser and a Dry Ice/acetone trap (-78°C) to remove solvent vapors and less volatile impurities. Collect the purified diborane gas in a trap cooled with liquid nitrogen (-196°C).

• Shutdown: Once the reaction is complete, continue to flush the system with inert gas to ensure all diborane is collected. Handle the collected diborane and the reaction waste with extreme caution according to safety protocols.

Below is a diagram illustrating the general experimental workflow.

References

• 1. Diborane - Wikipedia [en.wikipedia.org]
• 2. Preparation of Diborane - All You Need to Know [unacademy.com]
• 3. CN115403011B - Preparation and purification method of high-purity diborane - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Diborane: Chemical for Organic Synthesis | Borates Today [borates.today]
• 6. US4388284A - Dry process for producing diborane - Google Patents [patents.google.com]
• 7. US6660238B2 - Preparation and purification of diborane - Google Patents [patents.google.com]
• 8. canyoncomponents.com [canyoncomponents.com]
• 9. Diborane - GeeksforGeeks [geeksforgeeks.org]
• 10. quora.com [quora.com]
• 11. Diborane: Structure, Properties, Preparation & Uses [allen.in]
• 12. EP1087906A4 - Preparation and purification of diborane - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Improved procedures for the generation of diborane from sodium borohydride and boron trifluoride - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stabilization of Reactive Boron Dihydride Intermediates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with reactive boron dihydride intermediates.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in working with boron dihydride intermediates?

Boron dihydride intermediates, such as borane (BH₃), are highly reactive, electron-deficient species. The main challenges include their inherent instability, sensitivity to air and moisture, and tendency to dimerize into diborane (B₂H₆) or form higher boranes.[1] Diborane itself is a toxic and flammable gas, requiring specialized handling techniques.[1][2] Ensuring anhydrous and inert reaction conditions is critical to prevent decomposition and unwanted side reactions.[3]

Q2: How can I stabilize a reactive boron dihydride intermediate?

The most common and effective method for stabilizing reactive boron dihydride intermediates is the formation of Lewis acid-base adducts.[1][4] By coordinating the empty p-orbital of the boron atom with a Lewis base (an electron-pair donor), the reactivity of the borane is tamed, making it easier to handle and store. Common Lewis bases for this purpose include ethers (like tetrahydrofuran, THF), sulfides (like dimethyl sulfide, DMS), amines, and N-heterocyclic carbenes (NHCs).[1][5][6][7]

Q3: Which Lewis base should I choose for stabilization?

The choice of Lewis base depends on the desired stability and reactivity of the borane adduct. A stronger Lewis base will form a more stable adduct, which will be less reactive.[4] For instance, amine-boranes are generally more stable than ether-boranes. The stability of the adduct is directly proportional to the strength of the bond between the boron and the Lewis base.[4] N-heterocyclic carbenes (NHCs) are known to form particularly stable adducts with boranes.[5][6]

Q4: How does the solvent affect the stability of my boron dihydride intermediate?

Solvents play a crucial role in the stability of boron dihydride intermediates. Non-coordinating solvents will not prevent dimerization to diborane. Coordinating solvents, such as ethers (e.g., THF, diethyl ether), can act as Lewis bases to form stable solutions of borane adducts.[1] It is imperative to use anhydrous solvents, as any trace of water will react with the borane, leading to its decomposition.[3]

Q5: What are the key safety precautions when working with boron hydrides?

Due to their reactivity, toxicity, and potential flammability, strict safety protocols must be followed when handling boron hydrides.[1] All manipulations should be carried out in a well-ventilated fume hood or a glovebox under an inert atmosphere (e.g., nitrogen or argon).[3] Appropriate personal protective equipment (PPE), including safety goggles, flame-resistant lab coats, and gloves, must be worn. It is also important to be familiar with the proper procedures for quenching and disposing of reactive boron compounds.

Troubleshooting Guides

Issue 1: Low or No Product Yield in a Reaction Involving a Boron Dihydride Intermediate

Possible Cause	Troubleshooting Step
Degradation of Borane Reagent	Use a fresh bottle of the borane reagent or titrate the solution to determine its exact concentration before use. Borane complexes can degrade over time.[3]
Presence of Moisture	Ensure all glassware is rigorously dried (e.g., oven-dried or flame-dried under vacuum) before use. Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.[3]
Inert Atmosphere Not Maintained	Purge the reaction flask with an inert gas (argon or nitrogen) before adding reagents. Maintain a positive pressure of the inert gas throughout the reaction.
Incorrect Stoichiometry	Carefully check the stoichiometry of your reaction. Remember that one mole of BH₃ can react with up to three moles of a simple alkene in hydroboration reactions.[3]
Low Reaction Temperature	Some reactions may require higher temperatures to proceed at a reasonable rate. Gradually increase the reaction temperature while monitoring for product formation and potential side reactions.
Incomplete Oxidation (in hydroboration-oxidation)	If the intermediate organoborane is not fully oxidized, the desired alcohol product will not be formed. Extend the oxidation time or gently heat the reaction mixture. Ensure an adequate amount of the oxidizing agent (e.g., hydrogen peroxide) is used.[3]

Issue 2: Formation of Multiple Products or Unidentifiable Byproducts

Possible Cause	Troubleshooting Step
Side Reactions with Solvent	Ensure the solvent is compatible with your reagents and reaction conditions. For example, some boranes can react with certain functional groups on the solvent molecule.
Undesired Regioselectivity (in hydroboration)	The regioselectivity of hydroboration can be influenced by steric hindrance. Using a bulkier borane reagent (e.g., 9-BBN) can improve selectivity for the anti-Markovnikov product.[8]
Decomposition of the Intermediate	If the boron dihydride intermediate is not sufficiently stabilized, it can decompose to form various boron-containing byproducts.[9][10][11] Consider using a more strongly coordinating Lewis base or solvent.
Alternative Oxidation Pathways	Using oxidants other than hydrogen peroxide in hydroboration-oxidation can lead to different products, such as ketones or carboxylic acids instead of alcohols.[3]

Issue 3: Difficulty in Characterizing the Stabilized Boron Dihydride Intermediate

Possible Cause	Troubleshooting Step
Broad Signals in ¹¹B NMR	Boron-11 is a quadrupolar nucleus, which can lead to broad NMR signals.[12][13] This can be mitigated by using a higher field NMR spectrometer. For solid samples, solid-state NMR techniques can provide better resolution.[12][14]
Signal Overlap in NMR Spectra	In samples containing multiple boron species, signals in the ¹¹B NMR spectrum can overlap.[12] Techniques like triple-quantum MAS NMR can help to improve resolution.
Instability During Measurement	If the adduct is not sufficiently stable, it may decompose during the NMR measurement. Ensure the NMR solvent is anhydrous and consider acquiring the spectrum at a lower temperature.
Boron Signal from NMR Tube	Standard borosilicate NMR tubes will show a broad background signal in the ¹¹B NMR spectrum.[13] For sensitive measurements, use quartz NMR tubes.[13]

Data Presentation

Table 1: Relative Stability of Borane-Lewis Base Adducts

The stability of borane adducts is influenced by the nature of the Lewis base. A stronger electron-donating group on the Lewis base generally leads to a more stable adduct. The following table provides a qualitative comparison of the stability of common borane adducts.

Lewis Base Type	Example(s)	Relative Stability	Key Characteristics
Ethers	Tetrahydrofuran (THF), Diethyl ether (Et₂O)	Low	Commonly used as solvents that also stabilize BH₃.[1] Adducts are highly reactive.
Sulfides	Dimethyl sulfide (DMS)	Moderate	More stable than ether adducts. Often used as a convenient source of BH₃.
Amines	Triethylamine (NEt₃), Pyridine	High	Form stable, isolable adducts.[4] Reactivity is significantly reduced compared to ether adducts.
N-Heterocyclic Carbenes (NHCs)	e.g., 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene (IPr)	Very High	Form exceptionally stable adducts that can be isolated and handled with greater ease.[5][6]

Note: This table provides a general trend. The actual stability can be influenced by steric and electronic factors of the specific Lewis base.

Experimental Protocols

Protocol 1: General Procedure for the Stabilization of Borane with an Amine

This protocol describes a general method for the synthesis of a stable amine-borane adduct.

Materials:

• Borane-tetrahydrofuran complex (BH₃·THF) solution (1 M in THF)

• Amine (e.g., triethylamine), freshly distilled

• Anhydrous diethyl ether

• Anhydrous sodium sulfate

• Schlenk flask and other appropriate oven-dried glassware

• Magnetic stirrer and stir bar

• Inert gas supply (argon or nitrogen)

Procedure:

• Set up a Schlenk flask equipped with a magnetic stir bar under an inert atmosphere.

• To the flask, add the desired amount of the amine dissolved in anhydrous diethyl ether.

• Cool the amine solution to 0 °C using an ice bath.

• Slowly add the BH₃·THF solution dropwise to the stirred amine solution. A white precipitate of the amine-borane adduct should form.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

• Filter the white solid under an inert atmosphere and wash it with cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the resulting amine-borane adduct under vacuum to obtain the final product.

• Characterize the product using appropriate analytical techniques, such as ¹H, ¹¹B, and ¹³C NMR spectroscopy.

Protocol 2: Characterization of a Boron Dihydride Intermediate by ¹¹B NMR Spectroscopy

Materials:

• Sample of the stabilized boron dihydride intermediate

• Anhydrous deuterated solvent (e.g., CDCl₃, C₆D₆, THF-d₈)

• Quartz NMR tube (recommended) or a standard borosilicate NMR tube[13]

• NMR spectrometer

Procedure:

• Under an inert atmosphere, dissolve a small amount of the boron compound in the anhydrous deuterated solvent in a vial.

• Transfer the solution to the NMR tube and seal the tube.

• Acquire the ¹¹B NMR spectrum. A proton-decoupled spectrum is typically acquired first.

• Process the spectrum and reference it appropriately (BF₃·OEt₂ is a common external standard).

• The chemical shift of the signal will provide information about the coordination environment of the boron atom. For example, four-coordinate boron in borohydrides typically appears at higher field (-26 to -45 ppm), while three-coordinate boranes appear at lower field.[15]

• If desired, a proton-coupled ¹¹B NMR spectrum can be acquired to observe B-H coupling, which can help determine the number of hydrogen atoms attached to the boron.[15]

Visualizations

Caption: Workflow for stabilizing a boron dihydride intermediate.

Caption: Decision tree for troubleshooting low yield in borane reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of NHC borane complexes by Lewis base exchange with amine- and phosphine-boranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. DSpace [dr.lib.iastate.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Solid-State NMR Techniques for the Structural Characterization of Cyclic Aggregates Based on Borane–Phosphane Frustrated Lewis Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Boron NMR [chem.ch.huji.ac.il]
• 14. researchgate.net [researchgate.net]
• 15. chemistry.sdsu.edu [chemistry.sdsu.edu]

Technical Support Center: Optimizing Hydroboration Reactions with Boron Dihydride

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals utilizing hydroboration with boron dihydride (BH₃) and its derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My hydroboration-oxidation reaction yield is significantly lower than expected. What are the common causes?

Low yields in hydroboration-oxidation reactions can often be attributed to several critical factors:

• Reagent Quality: The purity and stability of the borane source are crucial. Borane complexes can degrade over time or be compromised by moisture.[1] Always use freshly opened or properly stored borane reagents.

• Atmospheric Moisture: Boranes react readily with water. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the consumption of the reagent before it can react with the alkene.[1]

• Incorrect Stoichiometry: One mole of borane (BH₃) can react with three moles of a simple alkene to form a trialkylborane.[1][2][3] Using incorrect ratios can lead to the incomplete conversion of the starting material.

• Improper Temperature Control: The hydroboration step is often performed at 0°C or room temperature to ensure high regioselectivity. The subsequent oxidation step with alkaline hydrogen peroxide is exothermic and may require cooling to prevent side reactions and decomposition of the product.[1]

• Incomplete Oxidation: If the oxidation of the organoborane intermediate is not complete, the final alcohol product will not be fully formed.[1]

Q2: I am observing the formation of the wrong regioisomer (Markovnikov product). How can I improve the anti-Markovnikov selectivity?

Hydroboration-oxidation is known for its anti-Markovnikov regioselectivity, where the hydroxyl group is added to the less substituted carbon of the double bond.[1][4] If you are observing poor regioselectivity, consider the following:

• Sterically Hindered Boranes: For terminal alkenes, using bulkier borane reagents such as 9-borabicyclo[3.3.1]nonane (9-BBN) or disiamylborane can significantly enhance the selectivity for the anti-Markovnikov product.[3][4][5] 9-BBN is particularly effective and can increase regioselectivity to over 99%.[6]

• Reaction Temperature: Lowering the reaction temperature during the hydroboration step can sometimes improve regioselectivity. However, some sterically hindered boranes like 9-BBN may require elevated temperatures (60-80 °C) to react efficiently.[7]

Q3: What are the ideal solvents for hydroboration reactions?

Ethereal solvents are typically the solvents of choice for hydroboration reactions.

• Tetrahydrofuran (THF): THF is the most common and archetypal solvent for hydroboration.[5][8] It forms a stable complex with borane (BH₃•THF), which is commercially available and easier to handle than gaseous diborane (B₂H₆).[2][5]

• Other Ethers: Other ethers like diethyl ether can also be used. The solvent's role is to act as a Lewis base, stabilizing the electron-deficient borane.[5][6]

• Anhydrous Conditions: It is critical that the solvent is anhydrous, as water will react with the borane reagent.[1]

Q4: Can I use hydroboration for alkynes? What should I expect?

Yes, hydroboration can be performed on alkynes. The initial product is an enol, which then tautomerizes to a more stable carbonyl compound.[9][10]

• Terminal Alkynes: Hydroboration-oxidation of terminal alkynes yields aldehydes.[9][10] To prevent double addition across both pi bonds, a sterically hindered dialkylborane like disiamylborane or 9-BBN should be used.[11][12]

• Internal Alkynes: Symmetrical internal alkynes produce a single ketone, while unsymmetrical internal alkynes will give a mixture of two ketones.[12]

Data Presentation

Table 1: Common Borane Reagents and Their Selectivity

Borane Reagent	Abbreviation	Typical Substrate	Key Feature
Borane-Tetrahydrofuran Complex	BH₃•THF	Simple Alkenes	Standard, widely used reagent.[2][4]
9-Borabicyclo[3.3.1]nonane	9-BBN	Terminal Alkenes, Alkynes	Excellent regioselectivity (>99%) for anti-Markovnikov product.[5][6][7]
Disiamylborane	Sia₂BH	Terminal Alkenes, Alkynes	High regioselectivity, useful for preventing double addition to alkynes.[8][13]
Dicyclohexylborane	Chx₂BH	Alkenes	Offers improved thermal stability compared to disiamylborane.[7]
Catecholborane	Alkenes	Used in catalytic hydroboration.[7]
Pinacolborane	HBPin	Alkenes	Used in catalytic hydroboration.[7]

Table 2: Typical Reaction Conditions for Hydroboration-Oxidation

Parameter	Condition	Notes
Hydroboration Temperature	0 °C to Room Temperature	For BH₃•THF.[1] Some hindered boranes may require heating (e.g., 9-BBN at 60-80 °C).[7]
Oxidation Temperature	0 °C to 50 °C	The reaction is exothermic and should be controlled to prevent side reactions.[1]
Solvent	Anhydrous THF	Other anhydrous ethers can also be used.[1][5]
Stoichiometry (Alkene:BH₃)	3:1	One mole of BH₃ reacts with three moles of alkene.[1][2][3]
Oxidizing Agents	H₂O₂ / NaOH	The standard and most common method.[4]

Experimental Protocols

Protocol 1: General Hydroboration-Oxidation of a Terminal Alkene (e.g., 1-Octene)

• Setup: A dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is assembled. The apparatus is flushed with nitrogen.

• Hydroboration:

  • In the flask, place 1-octene (10 mmol) and 10 mL of anhydrous THF.

  • Cool the flask to 0 °C in an ice-water bath.

  • Slowly add 1.0 M BH₃•THF solution (e.g., 3.7 mL, 3.7 mmol) dropwise via the dropping funnel while stirring. Slower addition can improve regioselectivity.[2]

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour to ensure the complete formation of the trialkylborane.[1]

• Oxidation:

  • Cool the reaction mixture back to 0 °C in an ice-water bath.

  • Slowly and carefully add 3 M NaOH solution (e.g., 4 mL).[1]

  • Very slowly, add 30% H₂O₂ solution (e.g., 4 mL) dropwise, ensuring the internal temperature does not rise above 50°C. This step is exothermic.[1]

  • After the addition is complete, remove the ice bath and stir the mixture vigorously for at least 1 hour at room temperature.

• Workup and Isolation:

  • Transfer the reaction mixture to a separatory funnel.

  • Add diethyl ether and water to separate the layers.

  • Extract the aqueous layer multiple times with diethyl ether.

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product (1-octanol) can be purified by flash column chromatography on silica gel or by distillation.

Visualizations

Caption: A flowchart of the hydroboration-oxidation experimental procedure.

Caption: A troubleshooting guide for diagnosing the cause of low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 6. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]
• 7. Hydroboration - Wikipedia [en.wikipedia.org]
• 8. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 9. Video: Alkynes to Aldehydes and Ketones: Hydroboration-Oxidation [jove.com]
• 10. Ch 9: Alkynes + borane [chem.ucalgary.ca]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Air and Moisture Sensitivity of Diborane (B₂H₆)

Welcome to the technical support center for handling and troubleshooting diborane (B₂H₆), also known as boron dihydride. This resource is intended for researchers, scientists, and drug development professionals working with this highly reactive and versatile reagent. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the safe and effective use of diborane in your experiments.

I. Troubleshooting Guides & FAQs

This section addresses common issues encountered during the storage, handling, and use of diborane, with a focus on problems arising from its sensitivity to air and moisture.

Frequently Asked Questions (FAQs)

Q1: My diborane reaction is sluggish or failing completely. What are the likely causes related to air and moisture sensitivity?

A1: The most probable cause is the degradation of the diborane reagent due to exposure to air and/or moisture. Diborane is a pyrophoric gas that reacts violently with water and oxygen.[1][2][3] This degradation reduces the concentration of active diborane in your reaction.

• Troubleshooting Steps:

  • Verify Reagent Quality: If using a solution of a diborane complex (e.g., BH₃·THF or BH₃·DMS), ensure it is fresh and has been stored under a dry, inert atmosphere (nitrogen or argon). Older solutions may have a significantly lower molarity than stated on the label.[4] It is highly recommended to titrate older borane solutions to determine their active concentration.

  • Ensure Anhydrous and Inert Conditions: All glassware must be rigorously dried (oven-dried or flame-dried under vacuum) and the reaction must be conducted under a positive pressure of an inert gas. Solvents and other reagents should be freshly distilled and thoroughly deoxygenated.

  • Check for Leaks: Your reaction setup, including septa, joints, and tubing, should be meticulously checked for leaks that could introduce air or moisture.

Q2: I observe a white solid forming in my gas lines or reaction vessel. What is it and how can I prevent it?

A2: The white solid is likely boric acid (H₃BO₃) or boron trioxide (B₂O₃).[5] These are formed from the reaction of diborane with moisture and oxygen, respectively.[6]

• Prevention:

  • Thoroughly Dry and Purge: Before introducing diborane, ensure all gas lines and the reaction vessel are scrupulously dried and purged with a stream of dry inert gas to remove all traces of air and moisture.[7]

  • Use Gas Purifiers: For highly sensitive applications, incorporating an in-line gas purifier for the inert gas stream can remove residual oxygen and moisture.

  • Maintain Positive Pressure: Always maintain a positive pressure of inert gas throughout the experiment to prevent backflow of atmospheric air.

Q3: My pressure regulator for the diborane cylinder is malfunctioning or has a shortened lifespan. What could be the cause?

A3: Malfunctioning regulators are often a result of the deposition of solid byproducts from diborane decomposition.[8] Diborane slowly decomposes at room temperature to form higher boranes (e.g., tetraborane, pentaborane, and decaborane) and hydrogen.[9] These higher boranes can be volatile solids that deposit on the regulator's internal components, leading to seat leaks and inaccurate pressure control.[5] Additionally, reaction with trace moisture or oxygen can form solid boric acid or boron trioxide, which can also foul the regulator.[5]

• Preventative Measures:

  • Store Cylinders Properly: Store diborane cylinders in a cool, well-ventilated area to minimize thermal decomposition.[10]

  • Use Appropriate Regulators: Use regulators specifically designed for corrosive and pyrophoric gases. Dual-stage regulators are recommended to provide more stable pressure control.[5]

  • Purge Regularly: Implement a strict purging procedure for the regulator and gas lines before and after use to remove contaminants.

  • Change Cylinders at a Minimum Pressure: It is good practice to change the cylinder when a minimum pressure (e.g., 200 psi) is reached to avoid drawing in accumulated solid byproducts from the bottom of the cylinder.[5]

Q4: How can I safely quench a reaction containing residual diborane?

A4: Quenching must be done carefully and in a controlled manner to manage the exothermic reaction and hydrogen gas evolution.

• Recommended Quenching Agents:

  • Methanol: Methanol is a preferred quenching agent as it reacts with diborane to form hydrogen and volatile trimethyl borate, which can be easily removed. The reaction is typically performed at a low temperature (e.g., 0 °C).[8]

  • Water: While water reacts vigorously with diborane, it can be used for quenching if added slowly and with efficient cooling. However, this method produces solid boric acid, which may complicate workup.[8]

  • Acetone: Acetone can also be used, but the reaction can be vigorous.

• Safety Precautions:

  • Perform the quench in a fume hood with adequate ventilation.

  • Add the quenching agent slowly and dropwise to the cooled reaction mixture with vigorous stirring.

  • Ensure there is a clear outlet for the hydrogen gas produced (e.g., a bubbler).

  • Never add the reaction mixture to the quenching agent.

II. Data Presentation

Table 1: Decomposition of Diborane

Temperature (°C)	Pressure (atm)	Decomposition Rate	Primary Products	Reference(s)
20	1	Proportional to the partial pressure raised to the 1.5 power	Higher boranes, Hydrogen	[9]
20	73.3 (1077 psia)	2.07 x 10⁻⁴ moles per liter/day (for a 9.14% mixture in He)	Higher boranes, Hydrogen	[9]
>1500 K	Low pressure	>50% efficiency	Boron (solid), Hydrogen	[11]
~2100 K	1.9 Pa	72% efficiency (0.59 s residence time)	Boron (solid), Hydrogen	[11]
~2100 K	11.4 Pa	62% efficiency (0.59 s residence time)	Boron (solid), Hydrogen	[11]

Table 2: Solubility of Diborane and its Precursor, Borane

Compound	Solvent	Solubility	Notes	Reference(s)
Diborane	Diethyl ether	Soluble	Reacts with Lewis bases to form adducts.	[2]
Diborane	Tetrahydrofuran (THF)	Soluble	Forms a stable adduct (BH₃·THF), which is a common reagent.	[2]
Diborane	Diglyme	Soluble	Often used as a solvent for hydroboration reactions.	[12]
Diborane	Water	Reacts violently	Forms boric acid and hydrogen gas.	[2][3]
Borane	Ether	Highly soluble
Borane	Hydrocarbons	Highly soluble
Borane	Water	Limited solubility, reacts to form boric acid
Borane	Alcohols	Soluble, forms stable solutions

III. Experimental Protocols

Protocol 1: Titration of a Borane-THF Solution

This protocol provides a method to determine the molarity of a borane-tetrahydrofuran (BH₃·THF) solution, which is crucial for accurate stoichiometry in reactions.

Materials:

• BH₃·THF solution of unknown concentration

• Standardized hydrochloric acid (HCl) solution (e.g., 1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Phenolphthalein indicator

• Deionized water

• Burettes, pipettes, Erlenmeyer flasks

• Stir plate and stir bar

Procedure:

• Preparation:

  • Set up a burette with the standardized NaOH solution.

  • Ensure all glassware is clean and dry.

• Reaction with Acid:

  • In an Erlenmeyer flask, accurately pipette a known volume of the BH₃·THF solution (e.g., 2.00 mL).

  • Carefully add a known excess volume of the standardized HCl solution (e.g., 10.00 mL of 1 M HCl). This reaction converts the borane to boric acid.

• Back Titration:

  • Add a few drops of phenolphthalein indicator to the flask.

  • Titrate the excess HCl with the standardized NaOH solution until the pink endpoint is reached.

  • Record the volume of NaOH used.

• Calculation:

  • Calculate the moles of NaOH used to neutralize the excess HCl.

  • Calculate the moles of excess HCl.

  • Subtract the moles of excess HCl from the initial moles of HCl to determine the moles of HCl that reacted with the BH₃·THF.

  • Use the stoichiometry of the reaction (BH₃ + 3H₂O → H₃BO₃ + 3H₂) and the subsequent acid-base reaction to determine the moles of BH₃ in the initial sample.

  • Divide the moles of BH₃ by the initial volume of the BH₃·THF solution to determine its molarity.

Protocol 2: Cleaning Glassware Contaminated with Borane Residues

This protocol describes a safe method for cleaning glassware after a reaction involving diborane or its derivatives to remove non-volatile boron residues.

Materials:

• Contaminated glassware

• Methanol

• Acetone

• Mild detergent solution (e.g., Simple Green, Formula 409)

• Deionized water

• Appropriate personal protective equipment (gloves, safety glasses)

Procedure:

• Initial Quench (in a fume hood):

  • If significant residual borane is suspected, first rinse the glassware with a small amount of methanol to quench any remaining reactive species. Be aware of potential hydrogen evolution.

• Removal of Organic Residues:

  • Rinse the glassware with acetone to remove organic byproducts.

• Detergent Wash:

  • Wash the glassware thoroughly with a mild detergent solution and warm water. Use a brush to scrub all surfaces.[13]

• Rinsing:

  • Rinse the glassware multiple times with tap water, followed by several rinses with deionized water to remove all traces of detergent and salts.[13]

• Drying:

  • The glassware can be air-dried or oven-dried. For immediate use in moisture-sensitive reactions, oven-drying is recommended.

For stubborn inorganic boron residues (boric acid, borates):

• A rinse with a dilute acid solution (e.g., 1 M HCl) can help dissolve these residues, followed by thorough rinsing with deionized water.

IV. Visualizations

Caption: Troubleshooting workflow for diborane reactions.

Caption: Decomposition pathway of diborane.

Caption: Safe handling workflow for diborane experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of Diborane Gas - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 3. Diborane - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. smcusa.com [smcusa.com]
• 6. mtl.mit.edu [mtl.mit.edu]
• 7. siadmi.com [siadmi.com]
• 8. researchgate.net [researchgate.net]
• 9. hmexassistant.com [hmexassistant.com]
• 10. airgas.com [airgas.com]
• 11. shizuoka.repo.nii.ac.jp [shizuoka.repo.nii.ac.jp]
• 12. Diglyme - Wikipedia [en.wikipedia.org]
• 13. usalab.com [usalab.com]

Technical Support Center: Purification of Boron Dihydride Adducts

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of boron dihydride adducts. Below are troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying boron dihydride adducts?

A1: The primary purification techniques for boron dihydride adducts, such as amine-boranes and phosphine-boranes, are crystallization, column chromatography, and distillation. The choice of method depends on the thermal stability, polarity, and crystallinity of the adduct.[1][2]

Q2: How can I remove unreacted starting materials or byproducts from my boron dihydride adduct?

A2: Unreacted starting materials and byproducts can often be removed by selecting an appropriate purification method. For instance, excess amine or phosphine can sometimes be removed by vacuum distillation if the adduct is a stable solid. Boron-containing byproducts, such as boric acid, can be removed by washing with a basic aqueous solution or by converting them to volatile trimethyl borate by repeatedly co-evaporating the sample with methanol.[3][4] In some cases, treatment with a scavenger resin or performing an acidic or basic wash during workup can be effective.

Q3: My boron dihydride adduct seems to be decomposing during purification. What can I do?

A3: Decomposition is a common issue, as many borane adducts are sensitive to heat, air, and moisture.[3] For thermally sensitive compounds, avoid high temperatures by using techniques like cold crystallization or column chromatography at room temperature. To prevent hydrolysis or oxidation, all purification steps should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Q4: How can I assess the purity of my final product?

A4: The purity of boron dihydride adducts is most commonly assessed using Nuclear Magnetic Resonance (NMR) spectroscopy. ¹¹B NMR is particularly useful for identifying boron-containing species.[5][6] ¹H and ³¹P NMR (for phosphine adducts) are also critical for confirming the structure and purity.[7][8] Other techniques like Fourier-transform infrared spectroscopy (FTIR) and elemental analysis can also be employed to verify purity.[9][10]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of boron dihydride adducts.

Problem 1: Low Recovery Yield After Purification

Potential Cause	Recommended Solution
Product loss during extraction: The adduct may have partial solubility in the aqueous phase.	Minimize the number of aqueous washes. Ensure the pH of the aqueous phase is not causing decomposition or salt formation of your adduct.
Decomposition on silica gel: Some boron adducts are unstable on silica gel during column chromatography.	Deactivate the silica gel with a small amount of a suitable amine (e.g., triethylamine) in the eluent. Alternatively, use a less acidic stationary phase like alumina.
Co-distillation with solvent: The adduct may have a boiling point close to that of the solvent.	Use a higher boiling point solvent for the reaction or a lower boiling point solvent for extraction/crystallization to facilitate separation by rotary evaporation or distillation.
Incomplete crystallization: The product may be too soluble in the chosen solvent system.	Slowly add a non-solvent to the solution to induce precipitation. Cooling the solution to low temperatures (e.g., 0 °C to -20 °C) can also improve crystal formation.

Problem 2: Persistent Impurities in the Final Product

Potential Cause	Recommended Solution
Formation of a stable amine-borane or phosphine-borane complex with an impurity:	Consider a different purification technique. If the impurity is a Lewis base, it might be removed by adding an acid to form a salt that can be extracted into an aqueous layer.
Boron-containing byproducts: Boric acid or borate salts are common impurities.	Wash the organic layer with a dilute basic solution (e.g., NaHCO₃) to remove acidic boron species. Repeatedly evaporating the product with methanol can remove boric acid as volatile trimethyl borate.[4]
Residual solvent: Solvents can be trapped in the crystal lattice.	Dry the product under high vacuum for an extended period. If the solvent persists, recrystallization from a different solvent system may be necessary.

Data on Purification Techniques

The following table summarizes common purification techniques with typical parameters and outcomes.

Purification Technique	Typical Conditions	Purity Achieved	Yield	Applicable To
Crystallization	Solvent systems like THF, diethyl ether, pentane, or mixtures. Often requires cooling.	>99%	60-95%	Crystalline, thermally stable solids.[11]
Column Chromatography	Silica gel or alumina stationary phase. Eluent systems typically consist of non-polar solvents like hexanes and a more polar solvent like ethyl acetate or dichloromethane.[7][8]	90-99%	40-80%	A wide range of adducts, including oils and solids.[7][8]
Vacuum Distillation	Performed under reduced pressure to lower the boiling point.	>98%	70-90%	Thermally stable liquids or low-melting solids.
Extraction	Liquid-liquid extraction using immiscible solvents to separate the product from impurities based on solubility.	Variable	High	Often used as a preliminary purification step.[12]

Experimental Protocols

General Protocol for Purification by Column Chromatography

• Slurry Preparation: Dissolve the crude boron dihydride adduct in a minimal amount of the chosen eluent system. If the product is not fully soluble, it can be adsorbed onto a small amount of silica gel.

• Column Packing: Prepare a column with silica gel or alumina in the desired non-polar solvent (e.g., hexane).

• Loading: Carefully load the sample onto the top of the column.

• Elution: Begin eluting with the non-polar solvent, gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).[7][8]

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) or another appropriate analytical technique.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

General Protocol for Purification by Crystallization

• Dissolution: Dissolve the crude adduct in a minimum amount of a suitable hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature. Further cooling in a refrigerator or freezer may be necessary to induce crystallization.

• Crystal Collection: Collect the crystals by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Visualizations

Caption: General workflow for selecting a purification technique.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. benchchem.com [benchchem.com]
• 4. US9005562B2 - Ammonia borane purification method - Google Patents [patents.google.com]
• 5. ir.lib.shimane-u.ac.jp [ir.lib.shimane-u.ac.jp]
• 6. Boron NMR as a Method to Screen Natural Product Libraries for B-Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Paper: Boron Nitride Nanotube Impurity Detection and Purity Verification [nano & biomaterials lab] [nanomat.as.wm.edu]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. US9604850B2 - Ammonia borane purification method - Google Patents [patents.google.com]

Technical Support Center: Boron Dihydride-Mediated Transformations

Welcome to the technical support center for boron dihydride-mediated transformations. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to the use of diborane (B₂H₆) and its complexes in organic synthesis.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving boron dihydride reagents.

Issue 1: Low or No Yield of the Desired Product

Q: I am getting a low yield or no product in my diborane reduction. What are the possible causes and how can I fix it?

A: Low yields in diborane reductions can stem from several factors, from reagent quality to reaction conditions. Here is a step-by-step guide to troubleshoot this issue:

• Reagent Quality:

  • Diborane Solution Decomposition: Solutions of diborane complexes, especially borane-tetrahydrofuran (BH₃•THF), can degrade over time, leading to a lower concentration of the active reagent. Solutions of 9-BBN are also known to decompose over time.

  • Moisture Contamination: Diborane reacts violently with water.[1] Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents.

• Reaction Conditions:

  • Temperature: Many diborane reductions are temperature-sensitive. For selective reductions, low temperatures (e.g., -10°C to 0°C) are often required to prevent side reactions.[1] For sluggish reactions, a moderate increase in temperature may be necessary, but this should be done cautiously.

  • Solvent Choice: Ethereal solvents like tetrahydrofuran (THF) or diethyl ether are commonly used as they stabilize the borane monomer.[2] The choice of solvent can influence reactivity and selectivity.

  • Stoichiometry: Ensure the correct stoichiometry of the borane reagent is used. An insufficient amount will lead to incomplete reaction, while a large excess can promote side reactions.

• Substrate-Specific Issues:

  • Steric Hindrance: Highly hindered functional groups may react slowly. Prolonged reaction times or a slight increase in temperature might be necessary.

  • Competing Reactions: If your substrate contains other reducible functional groups (e.g., alkenes, alkynes), hydroboration can compete with the desired reduction.

Issue 2: Over-reduction or Lack of Chemoselectivity

Q: My reaction is resulting in the reduction of multiple functional groups, or the desired functional group is being over-reduced (e.g., a carboxylic acid reduced to an alkane). How can I improve chemoselectivity?

A: Achieving high chemoselectivity is a key advantage of using borane reagents, but it requires careful control of reaction parameters.

• Temperature Control: Lowering the reaction temperature is the most critical factor for improving selectivity. For instance, the specific reduction of carboxyl groups in the presence of other functionalities can often be achieved at -10°C.[1]

• Choice of Borane Reagent: Sterically hindered borane reagents, such as 9-borabicyclo[3.3.1]nonane (9-BBN) or disiamylborane, exhibit greater selectivity.[3][4] For example, to prevent the double addition to alkynes, a bulky borane is used.[3][5]

• Controlled Addition of Reagent: Slow, dropwise addition of the borane solution to the substrate can help maintain a low concentration of the reducing agent at any given time, which can suppress over-reduction.

• Use of Borane Complexes: Borane complexes with dimethyl sulfide (BH₃•SMe₂) or THF (BH₃•THF) offer milder and more controlled reactivity compared to gaseous diborane.[2]

Frequently Asked Questions (FAQs)

General Questions

Q: What is the difference between diborane (B₂H₆) and borane complexes like BH₃•THF?

A: Diborane is a toxic, flammable, and pyrophoric gas.[6] For easier and safer handling in the laboratory, it is commonly complexed with Lewis bases like tetrahydrofuran (THF) or dimethyl sulfide (DMS). These complexes, such as BH₃•THF and BH₃•SMe₂, are solutions that are more stable and convenient to use, acting as a source of the reactive BH₃ monomer in solution.[2]

Q: Why is diborane selective for carboxylic acids and amides over esters?

A: The reduction mechanism involves an initial electrophilic attack of borane on the carbonyl oxygen. Carboxylic acids provide a more favorable site for this attack compared to esters.[7] The acidic proton of the carboxylic acid also reacts with a hydride to form H₂ gas, which drives the initial steps of the reaction.

Side Reactions and Functional Group Compatibility

Q: Will diborane reduce alkenes or alkynes in my molecule?

A: Yes, this is a very common and synthetically useful reaction known as hydroboration.[6][8] If your substrate contains both a carbonyl group (like a carboxylic acid) and a double or triple bond, hydroboration will likely compete with the reduction. To favor the reduction of the carbonyl group, you can try using lower temperatures. For selective hydroboration in the presence of other functional groups, sterically hindered boranes can be employed.

Q: Can diborane cleave protecting groups?

A: The compatibility of protecting groups with diborane varies:

• Ethers: Generally, simple alkyl and aryl ethers are stable. However, boron tribromide (BBr₃), a related boron reagent, is a powerful reagent for ether cleavage.[9][10] Care should be taken to ensure your borane reagent is free of Lewis acidic boron halides.

• Silyl Ethers: The stability of silyl ethers depends on their steric bulk. While some silyl ethers can be deprotected under certain conditions with borane reagents, they are often stable. For example, the TBDMS group is generally resistant to deprotection by catechol borane.[11]

• Benzyl Ethers: Benzyl ethers are generally stable to diborane.

• Boc and Cbz groups: These are generally stable under the neutral conditions of diborane reductions.

Hydroboration-Oxidation

Q: I am having trouble with the workup of my hydroboration-oxidation reaction. What are some common issues?

A: The oxidative workup of the intermediate organoborane using hydrogen peroxide and a base (like NaOH) can sometimes be problematic.

• Emulsion Formation: Vigorous stirring during the addition of the oxidative reagents can lead to emulsions that are difficult to break. Gentle stirring and allowing the layers to separate fully are important.

• Incomplete Oxidation: Ensure that a sufficient excess of both hydrogen peroxide and base is used to completely oxidize the organoborane. The reaction is often exothermic, so it's important to control the temperature during the addition of the reagents, typically by using an ice bath.

• Boron Byproducts: Boron-containing byproducts can sometimes complicate purification. A common technique is to add brine (saturated NaCl solution) during the workup to help separate the aqueous and organic layers and remove some of the boron salts.[12]

Quantitative Data Summary

Table 1: Chemoselectivity of Borane Reduction

Functional Group	Reactivity with Diborane	Typical Conditions for Selective Reduction
Carboxylic Acids	High	Low temperature (0°C to -10°C) in THF
Amides	High	Room temperature or gentle heating in THF
Alkenes/Alkynes	High (Hydroboration)	Can be competitive; use of bulky boranes for selectivity
Esters	Low	Generally unreactive; requires harsher conditions
Ketones	Moderate	Slower than carboxylic acids; can be reduced
Aldehydes	High	Reduced rapidly
Nitro Groups	Low	Generally unreactive
Halides (Alkyl/Aryl)	Low	Generally unreactive

Key Experimental Protocols

Protocol 1: Selective Reduction of a Carboxylic Acid to a Primary Alcohol

• Setup: Under an inert atmosphere (argon or nitrogen), add a solution of the carboxylic acid (1.0 eq.) in anhydrous THF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Addition of Borane: Slowly add a solution of BH₃•THF (1.0 M in THF, approx. 1.1 eq. per carboxyl group) dropwise via the dropping funnel, maintaining the internal temperature below 5°C. Vigorous hydrogen evolution will be observed.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0°C and slowly add methanol dropwise to quench the excess borane until hydrogen evolution ceases.

• Workup: Remove the solvent under reduced pressure. Add 1 M HCl and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Hydroboration-Oxidation of a Terminal Alkene

• Hydroboration Step:

  • Under an inert atmosphere, dissolve the alkene (1.0 eq.) in anhydrous THF in a flame-dried flask.

  • Cool the solution to 0°C.

  • Slowly add BH₃•THF (1.0 M in THF, 0.33 eq. for complete reaction with 3 eq. of alkene, but often used in slight excess, e.g., 0.4 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours.[13]

• Oxidation Step:

  • Cool the reaction mixture back to 0°C.

  • Slowly and sequentially add aqueous sodium hydroxide (e.g., 3 M) followed by 30% hydrogen peroxide solution. The addition of hydrogen peroxide is exothermic and should be done carefully to maintain the temperature below 20°C.

  • After the addition, remove the ice bath and stir the mixture at room temperature for 1-2 hours. The mixture may become biphasic.[14]

• Workup and Isolation:

  • Separate the organic and aqueous layers. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting alcohol by flash chromatography or distillation.

Visualizations

Caption: Troubleshooting workflow for low yield in diborane reductions.

Caption: Logic diagram for achieving chemoselectivity.

Caption: Experimental workflow for hydroboration-oxidation.

References

• 1. Specific reduction of carboxyl groups in peptides and proteins by diborane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Hydroboration Reactions of alkynes [almerja.com]
• 6. Diborane reacts with an alkene A to give trialkyl borane class 12 chemistry CBSE [vedantu.com]
• 7. quora.com [quora.com]
• 8. Alkene Reactivity [www2.chemistry.msu.edu]
• 9. benchchem.com [benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane - PMC [pmc.ncbi.nlm.nih.gov]
• 12. community.wvu.edu [community.wvu.edu]
• 13. youtube.com [youtube.com]
• 14. google.com [google.com]

Technical Support Center: Enhancing Boron Dihydride Catalyst Efficiency

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working with boron dihydride catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors influencing the efficiency of a boron dihydride catalyst? A1: The efficiency of boron dihydride catalysts is primarily influenced by a combination of electronic and steric factors. The ligand framework plays a crucial role; modifying ligands, for instance through postsynthetic functionalization with electron-withdrawing groups like perfluorinated boranes, can boost catalyst efficiency by up to three orders of magnitude.[1] The choice of solvent, reaction temperature, and the purity of reagents are also critical, as boron hydrides can be sensitive and prone to decomposition.[2][3]

Q2: How should I handle and store boron dihydride catalysts and their precursors? A2: Boron hydrides, including diborane and many organoboranes, are often highly reactive, toxic, and can be spontaneously flammable in air.[4][5] Therefore, all handling should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques. Store these compounds in a cool, dry environment, away from moisture and oxygen. Solutions of borane are often stabilized as adducts with Lewis bases like tetrahydrofuran (THF) or dimethyl sulfide (DMS) to improve handling safety.[6]

Q3: What is "hidden boron catalysis," and how can I test for it? A3: "Hidden boron catalysis" refers to situations where the perceived catalyst is not the true catalytic species. Instead, more reactive borane (BH3) or borohydride species are generated in situ from the decomposition of common hydroboration reagents like pinacolborane (HBpin).[3][7] These decomposition products can then act as the actual, highly active catalyst, leading to misleading results. You can test for this phenomenon by adding a chelating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA), which is known to sequester BH3 and inhibit its catalytic activity. If adding TMEDA significantly slows down or stops your reaction, it is likely that hidden boron catalysis is occurring.[7]

Q4: What is the role of a Lewis acid co-catalyst, such as B(C₆F₅)₃? A4: Strong Lewis acids like tris(pentafluorophenyl)borane, B(C₆F₅)₃, can act as powerful activators or co-catalysts. They can facilitate hydride abstraction from a C-H bond to generate a reactive iminium intermediate and a hydridoborate anion, which drives various functionalization reactions.[8][9] In other systems, they can promote the formation of catalytically active nanoparticles from a metal precursor, enabling reactions like alkene isomerization.[10] Their electron-deficient nature enhances the reactivity of the catalytic system.[11]

Q5: Can the boron dihydride catalyst itself undergo transformation during the reaction? A5: Yes. (Formazanate)boron dihydride complexes, for example, have been shown to undergo thermolysis, resulting in a series of intramolecular hydride transfer reactions from the boron to the ligand.[12] This transforms the original catalyst into different aminoborane compounds, which may have different catalytic activities or be inactive altogether. Monitoring the reaction mixture by NMR spectroscopy can help identify such transformations.[12]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Reactivity	1. Catalyst deactivation due to air/moisture exposure. 2. Incorrect solvent or temperature. 3. Inactive catalyst precursor. 4. Insufficient activation of the catalyst.	1. Ensure all reagents and solvents are rigorously dried and degassed. Use inert atmosphere techniques. 2. Screen a range of solvents and temperatures to find optimal conditions.[2] 3. Verify the purity and integrity of the catalyst precursor via NMR or other analytical methods. 4. If using a pre-catalyst, ensure activation conditions are met. Consider adding a Lewis acid activator like B(C₆F₅)₃.[8][10]
Poor Selectivity	1. Reaction temperature is too high, leading to side products. 2. "Hidden boron catalysis" is occurring, leading to a different reaction pathway.[3][7] 3. Steric hindrance on the substrate or catalyst is not optimal.	1. Lower the reaction temperature and monitor the reaction progress over a longer period. 2. Perform a control experiment with an additive like TMEDA to sequester free boranes.[7] 3. Modify the steric bulk of the ligands on the boron catalyst to better control the approach of the substrate.[11]
Catalyst Decomposition/Deactivation	1. Thermal instability of the catalyst.[2] 2. Reaction with nucleophiles or Lewis acids present in the mixture, leading to precursor decomposition.[3] 3. Intramolecular hydride transfer leading to catalyst rearrangement.[12]	1. Run the reaction at a lower temperature. Investigate the catalyst's thermal stability using techniques like TGA-MS.[2] 2. Purify all reagents to remove potential inhibitors. Re-evaluate the compatibility of all components in the reaction mixture. 3. Analyze the catalyst post-reaction using ¹H and ¹¹B NMR to check for structural changes.[12]
Irreproducible Results	1. Trace amounts of water or oxygen are inconsistent between runs. 2. The active catalyst is generated from precursor decomposition, the extent of which varies.[3][7] 3. Catalyst loading is not precise.	1. Standardize drying and degassing procedures for all solvents and reagents. 2. Test for hidden boron catalysis. If confirmed, consider switching to a more stable hydroborating agent or catalyst system. 3. Prepare a stock solution of the catalyst to ensure accurate and consistent dosing.

Data Presentation

Table 1: Impact of Ligand Modification on Catalyst Performance Data synthesized from a study on rhodium(I) complexes functionalized with perfluorinated boranes for olefin hydrogenation.

Catalyst System	Modification	Relative Efficiency Boost	Key Observation	Reference
[(η⁵-C₉H₇)Rh(PPh₃)₂]	None (Baseline)	1x	Standard catalyst activity.	[1]
[(η⁵-C₉H₇)Rh(PPh₃)₂] + HB(C₆F₅)₂	Postsynthetic functionalization with Piers' borane	Up to 1000x	Borane addition triggers a hydride shift, forming a highly active catalytic species.	[1]

Table 2: Influence of Reaction Conditions on Alkene Isomerization Data from the optimization of a Pd-nanoparticle catalyst system formed with a borane additive.

Entry	Pd(cod)Cl₂ (mol %)	B(C₆F₅)₃ (mol %)	Et₃SiH (mol %)	Conversion (%)	Monoisomerization Selectivity (%)	Reference
1	5	5	5	96	90	[10]
2	5	5	0	<5	-	[10]
3	5	0	5	<5	-	[10]
4	5	0	0	0	-	[10]
5	2.5	5	5	95	89	[10]

Experimental Protocols

Protocol 1: General Procedure for Reaction Optimization

• Preparation: Dry all glassware in an oven at >120 °C overnight and cool under a stream of dry argon or nitrogen.

• Reagent Handling: Handle all air- and moisture-sensitive reagents, including the boron dihydride catalyst, co-catalysts, and dried solvents, in an inert atmosphere glovebox or via a Schlenk line.

• Reaction Setup: To a dried reaction vial equipped with a magnetic stir bar, add the substrate (e.g., 0.2 mmol, 1.0 equiv) and any solid additives.

• Solvent Addition: Add the desired volume of anhydrous solvent (e.g., to achieve a 0.1 M concentration).

• Catalyst Addition: Add the boron dihydride catalyst. For precise loading, it is recommended to add the catalyst from a freshly prepared stock solution in the reaction solvent.

• Initiation: Add the final reagent (e.g., hydride source) to initiate the reaction.

• Reaction Monitoring: Maintain the reaction at the desired temperature. Take aliquots at regular intervals using a syringe, quench appropriately (e.g., with a drop of water or by passing through a short silica plug), and analyze by GC, HPLC, or ¹H NMR to determine conversion and selectivity.

• Workup: Once the reaction is complete, quench the reaction mixture and perform a standard workup procedure, such as extraction and column chromatography, to isolate the product.

Protocol 2: Screening for "Hidden Boron Catalysis"

• Baseline Experiment: Follow Protocol 1 to run the reaction under your standard optimized conditions. Record the reaction rate and final yield.

• Inhibitor Preparation: Prepare a stock solution of an inhibitor such as TMEDA in the anhydrous reaction solvent.

• Inhibition Experiment: Set up the identical reaction as in step 1. Before adding the final initiating reagent, add the inhibitor (e.g., 10 mol % TMEDA).[7]

• Reaction Monitoring: Initiate the reaction and monitor its progress as before.

• Analysis: Compare the reaction profile of the inhibition experiment to the baseline experiment. A significant decrease in reaction rate or yield in the presence of the inhibitor strongly suggests that a "hidden" pathway involving free boranes is the dominant catalytic cycle.[7]

Visualizations

Caption: Proposed pathway for catalyst efficiency enhancement.[1]

Caption: Logical workflow for troubleshooting low reaction yield.

Caption: The concept of "hidden boron catalysis".[3][7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Diborane: Chemical for Organic Synthesis | Borates Today [borates.today]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. thieme-connect.com [thieme-connect.com]
• 9. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Resolving Inconsistencies in Boron Dihydride (BH₂) Experimental Results: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental study of boron dihydride (BH₂), a highly reactive intermediate. The information is tailored for researchers, scientists, and professionals in drug development who may work with boron-containing compounds.

Frequently Asked Questions (FAQs)

Q1: What is boron dihydride (BH₂), and why is it difficult to study?

A1: Boron dihydride (BH₂) is a free radical, a highly reactive molecule with an unpaired electron. Its transient nature means it has a very short lifetime, readily reacting with other molecules. This inherent instability is the primary reason for difficulties in its isolation and characterization, often leading to inconsistent experimental results. It is typically studied as a reactive intermediate in gas-phase reactions or isolated in inert gas matrices at very low temperatures.

Q2: My spectroscopic analysis does not show the expected signals for BH₂. What are the common causes?

A2: The absence of BH₂ signals can be attributed to several factors:

• Inefficient Generation: The precursor (e.g., diborane, B₂H₆) may not be effectively converted to BH₂. This could be due to issues with the energy source (e.g., photolysis wavelength, discharge power) or the presence of quenching species.

• Rapid Consumption: BH₂ may be reacting with other species in the system, including itself, faster than it can be detected.

• Incorrect Spectroscopic Parameters: The detection parameters may not be optimized for BH₂. It's crucial to use known spectral regions for BH₂ detection.

• Low Concentration: The steady-state concentration of BH₂ might be below the detection limit of your instrument.

Q3: I am observing unexpected side products in my reaction mixture. How can I minimize their formation?

A3: The formation of side products is common due to the high reactivity of BH₂. To minimize them:

• Use High Purity Precursors: Impurities in the precursor gases can lead to a variety of side reactions.

• Optimize Precursor Concentration: A high concentration of the BH₂ precursor can sometimes favor dimerization or other secondary reactions.

• Control Reaction Temperature and Pressure: These parameters significantly influence reaction kinetics. Lowering the temperature can sometimes reduce the rates of side reactions.

• Employ a Scavenger for Specific Impurities: If a known impurity is causing a persistent side product, a specific scavenger molecule might be introduced to remove it.

Troubleshooting Guides

Problem 1: Low or No Yield of BH₂

Potential Cause	Troubleshooting Step	Rationale
Inefficient Precursor Dissociation	Verify the energy source for precursor dissociation (e.g., photolysis lamp intensity, microwave discharge power). For photolysis of B₂H₆, ensure the wavelength is appropriate for dissociation.	The initial step of generating BH₂ is the decomposition of a stable precursor. Insufficient energy will result in a low yield of the radical.
Precursor Contamination	Use high-purity diborane (B₂H₆) and carrier gases. Pass gases through a cold trap to remove condensable impurities.	Impurities can quench the excited state of the precursor or react with the generated BH₂ radicals.
Reaction with Surfaces	Passivate the reactor walls. This can be done by flowing a conditioning agent through the reactor before the experiment.	BH₂ is highly reactive and can be lost through collisions with the reactor walls.
Sub-optimal Flow/Pressure Conditions	Systematically vary the flow rates of precursors and the total pressure in the reactor to find the optimal conditions for BH₂ production and detection.	The residence time of the species in the reaction and detection zones is critical for maximizing the observable BH₂ signal.

Problem 2: Inconsistent Spectroscopic Measurements

Potential Cause	Troubleshooting Step	Rationale
Fluctuations in BH₂ Concentration	Stabilize the precursor flow rates and the energy source for dissociation. Use mass flow controllers for precise gas handling.	The signal intensity is directly proportional to the concentration of BH₂. Fluctuations will lead to non-reproducible spectra.
Interference from Other Species	Compare your spectra with known spectra of potential side products (e.g., B₂H₄, BH₃). Use mass-selective detection techniques if available.	The spectral features of other boron hydrides or reaction byproducts can overlap with and obscure the BH₂ signal.
Instrumental Drift	Regularly calibrate your spectrometer. Perform back-to-back measurements of a stable reference compound to check for instrumental drift.	Changes in detector sensitivity or alignment over time can lead to inconsistent signal intensities.
Matrix Effects (for matrix isolation studies)	Vary the matrix gas (e.g., Neon, Argon) and the deposition temperature. Anneal the matrix after deposition to allow for relaxation of the matrix structure.[1]	The interaction of BH₂ with the surrounding matrix atoms can slightly alter its spectroscopic properties.

Data Presentation

Table 1: Key Spectroscopic Data for BH₂

For accurate identification, it is crucial to compare experimental data with established spectroscopic values for the BH₂ radical.

Spectroscopic Parameter	Value	Reference
Electronic Transition (²B₁ ← ²A₁)	Origin near 11,680 cm⁻¹	[2]
Ionization Energy	8.12 ± 0.02 eV	[3]
B-H Stretching Frequency (ν₁)	~2510 cm⁻¹	Calculated
H-B-H Bending Frequency (ν₂)	~1030 cm⁻¹	Calculated
Asymmetric Stretching Frequency (ν₃)	~2590 cm⁻¹	Calculated

Note: Vibrational frequencies are often determined from computational studies due to the difficulty of direct experimental measurement.

Experimental Protocols

Protocol 1: Generation of BH₂ via Photolysis of Diborane(6)

This protocol outlines a general method for producing BH₂ for spectroscopic studies.

• System Preparation:

  • Use a vacuum-tight flow reactor system constructed from materials such as stainless steel or quartz.

  • Ensure all components are thoroughly cleaned and baked under vacuum to remove adsorbed impurities.

  • Passivate the interior surfaces of the reactor by flowing a dilute mixture of the precursor gas (e.g., 1% B₂H₆ in a carrier gas like Argon) for an extended period.

• Precursor Handling:

  • Use a dilute mixture of diborane(6) (B₂H₆) in an inert carrier gas (e.g., Argon or Helium). A typical concentration is 0.1% to 1%.

  • Control the gas flow rates precisely using calibrated mass flow controllers.

• Photolysis:

  • Introduce the B₂H₆/Ar mixture into the photolysis region of the reactor.

  • Irradiate the gas mixture with a suitable UV light source. An excimer lamp (e.g., ArF at 193 nm) or a deuterium lamp can be used. The photolysis of B₂H₆ produces two BH₃ molecules, which can then be photolyzed to produce BH₂ and H.

• Detection:

  • Couple the output of the reactor to a detection system, such as a laser-induced fluorescence (LIF) spectrometer, a photoionization time-of-flight mass spectrometer (PI-TOF-MS)[3], or a cavity ring-down spectrometer (CRDS).

  • For LIF, use a tunable laser to excite the ²B₁ ← ²A₁ electronic transition and detect the resulting fluorescence.

  • For PI-TOF-MS, use a tunable vacuum ultraviolet (VUV) light source to ionize the reaction products and a mass spectrometer to detect the resulting ions.

Protocol 2: Matrix Isolation of BH₂

This method allows for the stabilization and spectroscopic study of BH₂ at cryogenic temperatures.

• Matrix Preparation:

  • Prepare a dilute gas mixture of B₂H₆ in a large excess of a noble gas (e.g., Neon or Argon, ratio 1:1000).[4][5]

  • Slowly deposit this mixture onto a cryogenic substrate (e.g., a CsI window) held at a very low temperature (typically 3-10 K).

• In-situ Generation:

  • Generate BH₂ directly in the matrix by irradiating the deposited B₂H₆/noble gas solid with UV light (e.g., from a synchrotron or a discharge lamp).[4][5]

• Spectroscopic Analysis:

  • Record the infrared (IR) or electron paramagnetic resonance (EPR) spectrum of the isolated species in the matrix.

  • Compare the observed spectra with isotopic substitution data (e.g., using ¹⁰B or Deuterium) and with theoretical calculations to confirm the identity of the trapped BH₂.[4]

Mandatory Visualizations

Caption: Workflow for the generation and detection of BH₂.

Caption: Troubleshooting logic for BH₂ experiments.

References

• 1. Noble gas - Wikipedia [en.wikipedia.org]
• 2. The spectrum and structure of the free BH2 radical | Semantic Scholar [semanticscholar.org]
• 3. Photoelectron spectroscopy of boron-containing reactive intermediates using synchrotron radiation: BH2, BH, and BF - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Identification of diborane(4) with bridging B–H–B bonds - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02586A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Scaling Up Boron Dihydride Reactions

Welcome to the technical support center for scaling up boron dihydride reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for transitioning borane-mediated reactions from the laboratory bench to larger-scale production. Below, you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up reactions involving boron dihydride (diborane)?

A1: Diborane (B₂H₆) and its solutions are highly reactive and present significant safety hazards that are amplified at a larger scale. Key concerns include:

• Pyrophoricity: Diborane gas and concentrated solutions of its complexes can ignite spontaneously on contact with moist air.[1][2]

• High Reactivity with Water and Alcohols: Diborane reacts violently with water, alcohols, and other protic solvents to release flammable hydrogen gas, which can create an explosion hazard, especially in a confined space.[2][3][4]

• Toxicity: Diborane gas is highly toxic if inhaled, with an OSHA permissible exposure limit (PEL) of just 0.1 ppm over an 8-hour shift.[5][6] Symptoms of exposure may be delayed for up to 24 hours.[7]

• Exothermic Reactions: The reactions of boranes, including quenching, are often highly exothermic. Without proper thermal management, this can lead to runaway reactions.

Q2: Which borane reagent is most suitable for large-scale synthesis?

A2: The choice of reagent depends on the specific transformation, solvent, and safety infrastructure.

• Diborane (B₂H₆): While being the fundamental reagent, its gaseous nature, high toxicity, and pyrophoricity make it challenging to handle on a large scale. It is typically generated in situ or used in dilute mixtures with inert gases.[1][2]

• Borane-Tetrahydrofuran Complex (BH₃·THF): This is a commonly used liquid reagent. However, it can dissociate to form diborane gas, especially upon heating, and its stability can be a concern during long-term storage.[8][9] It should be stored refrigerated (0-5 °C).[8]

• Borane-Dimethyl Sulfide Complex (BH₃·SMe₂): This complex is more stable than BH₃·THF and has a higher concentration of borane. However, it has a strong, unpleasant odor. Older bottles may show reduced reactivity.[8]

• Amine-Borane Complexes (e.g., 4-Methylmorpholine-borane): These are often air-stable, solid reagents that are easier to handle and store, making them an attractive option for scale-up.[10]

Q3: How can I monitor the progress of a large-scale borane reaction safely and effectively?

A3: Real-time reaction monitoring is crucial for safety and process control.

• Spectroscopic Methods: In-situ FT-IR or NMR spectroscopy can provide real-time data on the consumption of reactants and formation of products without requiring sampling.[11][12] ¹¹B NMR is particularly useful for observing the consumption of the borane reagent.[10]

• Chromatography: Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used but require careful quenching of small, representative samples before analysis.

Q4: What are the best practices for quenching a large-scale borane reaction?

A4: Quenching must be performed carefully to control the exothermic reaction and manage hydrogen gas evolution.

• Cool the reaction vessel to 0 °C using an ice bath or a jacketed reactor.

• Slowly add a protic solvent, such as methanol, dropwise. The rate of addition should be controlled to keep the gas evolution manageable.[8]

• For very large scales, using a methanol scrubbing system is recommended to capture any escaping diborane gas, converting it to the more soluble methyl borate.[8][13]

• After gas evolution subsides, water can be slowly added to hydrolyze any remaining boron intermediates before proceeding with the aqueous workup.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Reduced or No Reactivity	1. Degraded Reagent: Borane solutions, especially BH₃·THF and older BH₃·SMe₂, can degrade upon exposure to air, moisture, or improper storage.[8] 2. Incompatible Substrate: The presence of certain functional groups (e.g., unprotected amines) can react with the borane, preventing the desired reaction.[14]	1. Verify Reagent Activity: Use a fresh bottle of the reagent or determine the active concentration by titration before use (see Protocol 3). Store all borane reagents under an inert atmosphere (nitrogen or argon) at the recommended temperature.[8] 2. Protect Functional Groups: Consider protecting reactive functional groups if they are interfering with the desired transformation.
Incomplete Reaction	1. Insufficient Reagent: The stoichiometric amount may have been underestimated due to partial reagent degradation. 2. Poor Mixing: In large reactors, inadequate agitation can lead to localized reagent concentrations and incomplete conversion.	1. Monitor and Add: Monitor the reaction progress (e.g., by TLC or in-situ IR).[8] If the reaction stalls, add additional equivalents of the borane reagent. 2. Improve Agitation: Ensure the reactor's mechanical stirrer is operating at an appropriate speed for the vessel size and reaction volume.
Formation of Insoluble Precipitate During Workup	1. Boric Acid Precipitation: The hydrolysis of borane reagents and intermediates produces boric acid (B(OH)₃), which has low solubility in many organic solvents.[3][8]	1. Methanol Co-evaporation: After quenching, repeatedly concentrating the reaction mixture from methanol can help remove boron residues as volatile trimethyl borate (B(OMe)₃).[15] 2. Aqueous Wash: A carefully controlled aqueous workup, potentially with a base like NaOH, can help manage boric acid.[8]
Unexpected Side Products	1. Reaction with Solvent: Some aprotic solvents, such as acetone, N,N-dimethylacetamide (DMA), and acetonitrile (ACN), can be reduced by borane.[8][13] 2. Over-reduction: In reactions like carboxylic acid reductions, a highly reactive borane might reduce other functional groups in the molecule.	1. Choose an Inert Solvent: Use inert solvents like tetrahydrofuran (THF) or diethyl ether. Toluene can also be a suitable, less hazardous alternative for scale-up.[8][16] 2. Use a Milder Reagent: Select a more selective borane reagent (e.g., an amine-borane complex) or control the reaction temperature at a lower value.
Poor Thermal Control / Runaway Reaction	1. Highly Exothermic Addition/Quench: The reaction of borane with the substrate or a quenching agent is highly exothermic. Adding the reagent too quickly can overwhelm the cooling capacity of the reactor.[13] 2. Inadequate Cooling: Standard lab glassware may not provide sufficient heat transfer for the increased volume on a larger scale.	1. Controlled Addition: Add the borane reagent slowly and sub-surface to a well-stirred solution, carefully monitoring the internal temperature. 2. Use a Jacketed Reactor: Employ a jacketed reactor with a circulating coolant for precise and efficient temperature control. 3. Dilution: Running the reaction at a lower concentration can help dissipate heat more effectively.

Data Presentation

Table 1: Properties of Common Borane Reagents

Reagent	Formula	Form	Molar Mass ( g/mol )	Key Characteristics
Diborane	B₂H₆	Colorless Gas	27.67	Highly toxic and pyrophoric; must be handled with extreme care.[3]
Borane-THF Complex	BH₃·THF	Liquid (1M solution)	85.94 (complex)	Commonly used but thermally unstable; dissociates to B₂H₆.[9]
Borane-DMS Complex	BH₃·SMe₂	Liquid	75.97 (complex)	More stable than BH₃·THF but has a strong odor.[8]
Ammonia Borane	NH₃BH₃	White Solid	30.87	Air-stable solid, high hydrogen content.[17]

Table 2: Safety Data for Diborane (B₂H₆)

Parameter	Value	Reference(s)
OSHA PEL (8-hr TWA)	0.1 ppm	[5][6]
Autoignition Temperature	38 - 52 °C	[6]
Explosive Limits in Air	0.8% - 88%	[6]
Odor Threshold	2 - 4 ppm	[5]

Experimental Protocols

Protocol 1: General Procedure for Scaled-Up Hydroboration-Oxidation

• Objective: To perform a safe and efficient hydroboration of an alkene followed by oxidation to the corresponding anti-Markovnikov alcohol on a multi-liter scale.

• Safety: This procedure must be conducted in a walk-in fume hood or an appropriately ventilated enclosure. All glassware must be oven-dried and cooled under an inert atmosphere. An inert gas (argon or nitrogen) blanket must be maintained throughout the reaction. Personnel must wear appropriate PPE, including flame-retardant lab coats and safety glasses.

• Reactor Setup: Assemble a jacketed glass reactor equipped with a mechanical overhead stirrer, a thermocouple for monitoring internal temperature, a pressure-equalizing addition funnel, and a condenser with a nitrogen/argon inlet.

• Inerting: Purge the entire system with dry nitrogen or argon for at least 30 minutes.

• Charging: Charge the reactor with the alkene substrate (1.0 eq) dissolved in anhydrous THF (e.g., 5-10 L per mole of alkene).

• Cooling: Begin circulating coolant through the reactor jacket to bring the internal temperature to 0 °C.

• Hydroboration: Slowly add a 1 M solution of Borane-THF complex (BH₃·THF, 1.1 eq) to the stirred alkene solution via the addition funnel. Maintain the internal temperature between 0-5 °C throughout the addition. The addition rate should be adjusted to prevent a temperature spike.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, or until reaction monitoring indicates the consumption of the starting material.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully add aqueous sodium hydroxide (e.g., 3 M NaOH) to the mixture.

  • In a separate vessel, prepare a solution of 30% hydrogen peroxide (H₂O₂). Add the H₂O₂ solution slowly via the addition funnel, ensuring the internal temperature does not exceed 20 °C. This step is highly exothermic.

• Workup: Once the oxidation is complete, separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude alcohol product, which can then be purified by chromatography or distillation.

Protocol 2: Safe Quenching of Excess Borane Reagent

• Objective: To safely neutralize excess borane reagent in a reaction mixture.

• Cooling: Ensure the reaction mixture is cooled to 0 °C in an ice bath or with a reactor cooling jacket.

• Slow Methanol Addition: While stirring vigorously, slowly add methanol dropwise to the reaction mixture. Vigorous hydrogen gas evolution will occur. The rate of addition must be controlled to keep the effervescence from becoming unmanageable.

• Stirring: Continue stirring for 30 minutes after the gas evolution has ceased to ensure all excess borane has reacted.

• Hydrolysis: Slowly add water to hydrolyze any remaining boron intermediates.

• Proceed: The reaction is now safe to proceed to a standard aqueous workup.

Protocol 3: Titration of Borane-THF Solution

• Objective: To determine the precise molarity of a BH₃·THF solution.

• Setup: In a dry flask under a nitrogen atmosphere, add a known volume (e.g., 2.0 mL) of the BH₃·THF solution to a mixture of a non-reactive solvent like THF and a known excess of a standard acid (e.g., 10.0 mL of 2.0 M HCl).

• Reaction: The borane will react with the acid to produce boric acid and hydrogen gas.

• Back Titration: Add a few drops of a suitable indicator (e.g., phenolphthalein). Titrate the excess, unreacted acid with a standardized solution of sodium hydroxide (e.g., 1.0 M NaOH) until the endpoint is reached.[18]

• Calculation: The difference between the initial moles of acid and the moles of acid neutralized by the NaOH gives the moles of acid that reacted with the borane. Use the stoichiometry of the reaction to calculate the concentration of the original BH₃·THF solution.[18]

Mandatory Visualizations

Caption: Experimental workflow for a scaled-up hydroboration-oxidation reaction.

Caption: A logical decision tree for troubleshooting common scale-up issues.

Caption: Key hazards of diborane and their corresponding control measures.

References

• 1. mtl.mit.edu [mtl.mit.edu]
• 2. nj.gov [nj.gov]
• 3. Diborane - Wikipedia [en.wikipedia.org]
• 4. Diborane - Sciencemadness Wiki [sciencemadness.org]
• 5. Diborane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. LCSS: DIBORANE [web.stanford.edu]
• 7. hsg.com.hk [hsg.com.hk]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Reaction Monitoring | Bruker [bruker.com]
• 12. Magritek [magritek.com]
• 13. researchgate.net [researchgate.net]
• 14. reddit.com [reddit.com]
• 15. Workup [chem.rochester.edu]
• 16. catsci.com [catsci.com]
• 17. Ammonia-mediated, large-scale synthesis of ammonia borane - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Boron Dihydride and Other Reducing Agents in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selective reduction of functional groups is a cornerstone transformation. The choice of reducing agent is critical to the success of a synthetic route, dictating not only the outcome of the reaction but also its chemoselectivity and stereoselectivity. This guide provides an objective comparison of boron dihydride (in the form of diborane or its complexes) with other common reducing agents, supported by experimental data and detailed protocols to aid in the selection of the most appropriate reagent for a given transformation.

Data Presentation: A Quantitative Comparison of Reducing Agents

The following tables summarize the reactivity and selectivity of common reducing agents towards various functional groups. The data presented is a synthesis of typical results obtained under standard laboratory conditions.

Table 1: Reactivity of Common Reducing Agents with Various Functional groups

Functional Group	Borane (BH₃)¹	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Aldehyde	+++	+++	+++
Ketone	+++	+++	+++
Ester	+	-	+++
Carboxylic Acid	+++	-	+++
Amide	++	-	+++
Nitrile	++	-	+++
Alkene	++²	-	-
Alkyne	++²	-	-
Epoxide	+	+/-	++
Acyl Chloride	+	+++	+++

Legend:

• +++ Fast and complete reduction

• ++ Effective reduction, may require specific conditions

• + Slow or limited reduction

• +/- Variable reactivity

• - Generally unreactive

¹Borane is typically used as a complex with THF (BH₃·THF) or dimethyl sulfide (BH₃·SMe₂). ²Refers to hydroboration, not reduction to an alkane.

Table 2: Comparative Performance Data for Selected Reductions

Substrate	Reducing Agent	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
Benzoic Acid	BH₃·THF	THF	25	2	Benzyl alcohol	>95
Benzoic Acid	LiAlH₄	THF	0-25	1	Benzyl alcohol	>95
Methyl Benzoate	BH₃·THF	THF	25	24	Benzyl alcohol	<10
Methyl Benzoate	LiAlH₄	THF	0-25	1	Benzyl alcohol	>95
Benzamide	BH₃·THF	THF	65	4	Benzylamine	~90
Benzamide	LiAlH₄	THF	35	2	Benzylamine	>95
Cyclohexanone	NaBH₄	Methanol	0	0.5	Cyclohexanol	>98
Cyclohexanone	BH₃·THF	THF	0	1	Cyclohexanol	>98

Experimental Protocols

Detailed methodologies for key reduction reactions are provided below. These protocols are intended as a general guide and may require optimization for specific substrates.

Protocol 1: Selective Reduction of a Carboxylic Acid with Borane-THF

Objective: To reduce a carboxylic acid to the corresponding primary alcohol in the presence of an ester.

Materials:

• Carboxylic acid substrate (e.g., 4-ethoxycarbonylbenzoic acid)

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve the carboxylic acid substrate (1.0 eq) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add the borane-THF solution (1.0 M, 1.1 eq) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0 °C and slowly add methanol to quench the excess borane. Vigorous hydrogen evolution will be observed.

• Add 1 M HCl and stir for 30 minutes.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the product by flash column chromatography if necessary.

Protocol 2: Reduction of an Aldehyde with Sodium Borohydride

Objective: To reduce an aldehyde to a primary alcohol.

Materials:

• Aldehyde substrate (e.g., benzaldehyde)

• Sodium borohydride (NaBH₄)

• Methanol

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve the aldehyde substrate (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution.

• Stir the reaction at 0 °C for 30 minutes. Monitor the reaction by TLC.

• After the reaction is complete, slowly add deionized water to quench the reaction.

• Acidify the mixture to pH ~5 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the product.

Protocol 3: Reduction of an Ester with Lithium Aluminum Hydride

Objective: To reduce an ester to a primary alcohol.

Materials:

• Ester substrate (e.g., ethyl benzoate)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or THF

• Deionized water

• 15% aqueous Sodium hydroxide (NaOH)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure (Fieser workup):

• In a flame-dried round-bottom flask under an inert atmosphere, suspend LiAlH₄ (1.5 eq) in anhydrous diethyl ether.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the ester substrate (1.0 eq) in anhydrous diethyl ether and add it dropwise to the stirred LiAlH₄ suspension.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Cool the reaction mixture back to 0 °C and cautiously add deionized water (x mL, where x = grams of LiAlH₄ used) dropwise to quench the excess LiAlH₄.

• Add 15% aqueous NaOH (x mL) dropwise.

• Add deionized water (3x mL) and stir vigorously for 30 minutes until a white granular precipitate forms.

• Filter the mixture through a pad of Celite or anhydrous sodium sulfate, washing the filter cake with diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the product.

Visualizations: Mechanisms and Workflows

The following diagrams illustrate key concepts and processes related to the use of these reducing agents.

General mechanisms of carbonyl reduction.

A typical experimental workflow for a reduction reaction.

Decision logic for selecting a reducing agent based on desired selectivity.

A Researcher's Guide to Validating Computational Predictions of Boron Dihydride Reactivity

For Researchers, Scientists, and Drug Development Professionals

The boron dihydride radical (BH₂) is a highly reactive, electron-deficient species of significant interest in chemical synthesis and materials science. Its fleeting nature makes experimental characterization challenging, leading researchers to increasingly rely on computational chemistry to predict its behavior. However, the accuracy of these theoretical predictions is paramount and requires rigorous validation against experimental data.

This guide provides an objective comparison of computational predictions with experimental findings for BH₂, offering detailed protocols and a framework for assessing the reliability of theoretical models.

Comparison of Predicted vs. Experimental Properties of BH₂

While direct, side-by-side kinetic data for bimolecular reactions of the neutral BH₂ radical are scarce in published literature, a powerful method of validating computational models is to compare predicted fundamental molecular properties with high-precision experimental measurements. Spectroscopic constants are exceptionally sensitive to the quality of the underlying quantum chemical calculations. Excellent agreement here builds confidence in the model's ability to accurately describe the potential energy surface, a prerequisite for reliable reactivity predictions.

Below is a comparison of experimentally measured spectroscopic constants for the ground state (X̃ ²A₁) of ¹¹BH₂ with values derived from high-level ab initio calculations.

Parameter	Experimental Value (cm⁻¹)	Computational Value (cm⁻¹)	Method
Vibrational Frequencies
ν₁ (Symmetric Stretch)	2515.9	2516.2	CCSD(T) with corrections
ν₂ (Bending)	1026.0	1025.5	CCSD(T) with corrections
Rotational Constants
A₀₀₀	39.468	39.45	CCSD(T) with corrections
B₀₀₀	6.698	6.69	CCSD(T) with corrections
C₀₀₀	5.717	5.71	CCSD(T) with corrections
Data synthesized from studies employing Laser-Induced Fluorescence (LIF) spectroscopy and high-level ab initio calculations (Coupled Cluster with Singles, Doubles, and perturbative Triples, CCSD(T)), including corrections for core correlation and basis set extrapolation.

The remarkable agreement, with deviations often less than 0.1%, demonstrates that modern computational methods can achieve near-spectroscopic accuracy for this challenging radical species. This provides a strong foundation for trusting the potential energy surfaces used in theoretical studies of its reactions.

Experimental and Computational Methodologies

Validating computational predictions requires a synergistic approach where theoretical data is rigorously compared against results from precise experimental techniques.

Experimental Protocol: Laser-Induced Fluorescence (LIF) Spectroscopy

LIF is a highly sensitive, state-specific technique used to probe short-lived radical species like BH₂. It allows for the determination of molecular structure and energy levels with high precision.

1. Generation of BH₂ Radicals:

• A precursor gas mixture, typically 0.5% diborane (B₂H₆) seeded in a high-pressure inert carrier gas like argon, is prepared.

• This mixture is introduced into a vacuum chamber through a pulsed valve.

• At the exit of the valve, a high-voltage electric discharge is applied to the gas pulse, fragmenting the precursor and producing BH₂ radicals.

2. Excitation and Detection:

• The jet-cooled BH₂ radicals are crossed with a tunable laser beam from a pulsed dye laser.

• The laser wavelength is scanned across the electronic absorption band of interest (e.g., the à ²B₁ ← X̃ ²A₁ transition).

• When the laser frequency matches a specific rovibronic transition, the radicals are excited to a higher electronic state.

• The excited molecules subsequently relax by emitting photons (fluorescence).

• This fluorescence is collected perpendicular to both the gas jet and the laser beam using appropriate optics (lenses, filters).

• The collected light is detected by a photomultiplier tube (PMT).

3. Data Analysis:

• The fluorescence intensity is recorded as a function of the laser wavelength, generating a high-resolution spectrum.

• By assigning the spectral lines, precise values for vibrational frequencies and rotational constants can be determined and compared with theoretical predictions.

Computational Protocol: Ab Initio Calculation of Molecular Properties

High-accuracy computational chemistry provides the theoretical data for validation.

1. Geometry Optimization and Frequency Calculation:

• The molecular geometry of the BH₂ radical in its ground electronic state is optimized using a high-level quantum chemical method. Coupled Cluster theory, specifically CCSD(T) (Coupled Cluster with Singles, Doubles, and perturbative Triples), is often the method of choice for high accuracy.

• A large, flexible basis set, such as an augmented correlation-consistent basis set (e.g., aug-cc-pV5Z), is used to accurately describe the electron distribution.

• Harmonic vibrational frequencies are calculated at the optimized geometry to confirm it is a true minimum on the potential energy surface and to provide a first approximation of the vibrational energies.

2. Calculation of Rate Constants (Theoretical Approach):

• To predict reactivity, one must locate the transition state (TS) structure for the reaction of interest (e.g., BH₂ + H₂ → [H₂B-H-H]‡ → BH₃ + H).

• The energy of the reactants and the transition state are calculated to determine the activation energy barrier.

• Transition State Theory (TST) is then employed to calculate the thermal rate constant (k(T)). TST assumes a quasi-equilibrium between the reactants and the activated complex at the transition state.

• The rate constant is calculated based on the activation energy and the partition functions of the reactants and the transition state. Tunneling corrections are often included, especially for reactions involving the transfer of light atoms like hydrogen.

Visualizing the Validation Workflow

Effective validation follows a structured, cyclical process that integrates both theoretical and experimental efforts to refine our understanding of a chemical system.

Caption: The iterative cycle of validating computational models against experimental data.

Caption: Workflow for a Laser-Induced Fluorescence (LIF) experiment on radicals.

Conclusion

The validation of computational predictions is not merely a confirmatory step but a cornerstone of modern chemical research. For highly reactive species like the boron dihydride radical, where experimental kinetic data can be elusive, validating theoretical models against high-precision spectroscopic measurements is a critical and powerful approach. The excellent agreement between state-of-the-art ab initio calculations and LIF spectroscopy for BH₂ provides high confidence in the accuracy of the computed potential energy surface. This validated foundation enables more reliable theoretical explorations of the complex reaction mechanisms relevant to synthesis and drug development, ultimately accelerating discovery and reducing reliance on challenging and costly experiments.

A Spectroscopic Comparison of Boron Dihydride Analogues: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the subtle electronic and structural differences between molecular analogues is paramount. This guide provides a detailed spectroscopic comparison of boron dihydride (BH₂) and its selected analogues, offering insights into how isotopic substitution and functionalization impact its molecular properties. The data presented herein is crucial for benchmarking theoretical models and for the development of novel boron-containing compounds.

This guide summarizes key spectroscopic parameters for BH₂, its deuterated isotopologue (BD₂), and the hydroxyl-substituted analogue, borinic acid (BH₂OH). The data is compiled from high-resolution spectroscopic studies and complemented by computational chemistry, providing a comprehensive overview for researchers in the field.

Comparative Spectroscopic Data

The following tables summarize the fundamental vibrational frequencies and rotational constants for BH₂, BD₂, and BH₂OH. These parameters offer a direct probe into the bond strengths and molecular geometries of these species.

Table 1: Fundamental Vibrational Frequencies (cm⁻¹)

Molecule	Symmetry	ν₁ (Symmetric Stretch)	ν₂ (Bending)	ν₃ (Asymmetric Stretch)	Reference(s)
¹¹BH₂	C₂ᵥ	~2590	954	~2750
¹¹BD₂	C₂ᵥ	~1900	~700	~2050
BH₂OH	Cₛ	3679 (O-H Stretch)	2608 (B-H Sym. Stretch)	1341 (B-O Stretch)
1175 (B-O-H Bend)	1097 (BH₂ Scissor)	811 (BH₂ Wag)
542 (Torsion)	2679 (B-H Asym. Stretch)

Table 2: Rotational Constants (cm⁻¹)

Molecule	A	B	C	Reference(s)
¹¹BH₂	41.640	7.248	6.008
¹¹BD₂	~21	~3.7	~3.1
BH₂OH	3.567	0.989	0.774

Experimental Protocols

The data presented in this guide were obtained using a combination of high-resolution gas-phase spectroscopy techniques and computational methods. Below are detailed overviews of the key experimental and computational protocols.

Laser-Induced Fluorescence (LIF) Spectroscopy

Laser-Induced Fluorescence (LIF) is a highly sensitive technique used to probe the electronic structure of molecules.

• Sample Generation: The transient BH₂ and BD₂ radicals are typically generated in a supersonic jet expansion to achieve low rotational and vibrational temperatures, which simplifies the resulting spectra. This is often achieved by an electric discharge through a precursor gas mixture, such as diborane (B₂H₆ or B₂D₆) seeded in a high pressure of an inert gas like argon.

• Excitation: A tunable laser system, such as a dye laser pumped by a Nd:YAG laser, is used to excite the molecules from their ground electronic state to an excited electronic state.

• Detection: The total fluorescence emitted from the excited molecules as they relax back to lower energy levels is collected using optics (e.g., lenses and mirrors) and detected by a photomultiplier tube (PMT).

• Spectrum Acquisition: An excitation spectrum is obtained by scanning the wavelength of the excitation laser and recording the fluorescence intensity. The peaks in the spectrum correspond to transitions to different vibrational and rotational levels of the excited electronic state.

Photoelectron Spectroscopy (PES)

Photoelectron Spectroscopy provides information about the energy levels of molecular orbitals and is used to determine ionization energies.

• Radical Production: Similar to LIF, the radical species of interest are generated in a flow reactor. For instance, H-abstraction from diborane (B₂H₆) by fluorine atoms can be used to produce BH₂.

• Ionization: A high-energy photon source, such as synchrotron radiation, is used to ionize the molecules.

• Electron Energy Analysis: The kinetic energies of the ejected photoelectrons are measured using an electron energy analyzer.

• Spectrum Generation: A photoelectron spectrum is a plot of the number of photoelectrons detected versus their kinetic energy. The difference between the photon energy and the electron kinetic energy gives the binding energy of the electron, which corresponds to the ionization energy to a specific cationic state.

Ab Initio Computational Methods

Theoretical calculations are essential for complementing experimental data, aiding in spectral assignments, and predicting the properties of unobserved species.

• Method Selection: High-level ab initio methods, such as Coupled Cluster with single, double, and perturbative triple excitations [CCSD(T)], are employed to accurately calculate molecular properties.

• Basis Set Selection: A sufficiently large and flexible basis set, such as the correlation-consistent polarized valence basis sets (e.g., cc-pVTZ), is chosen to accurately describe the electronic wavefunction.

• Geometry Optimization: The molecular geometry is optimized to find the lowest energy structure.

• Property Calculation: Once the optimized geometry is found, various spectroscopic properties, including vibrational frequencies and rotational constants, are calculated. Anharmonic corrections are often included to improve the agreement with experimental values.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a comparative spectroscopic study of boron dihydride analogues, integrating both experimental and computational approaches.

Unraveling the Fleeting Reactivity of Boron Dihydride: A Comparative Guide to its Reaction Kinetics

For researchers, scientists, and drug development professionals, understanding the reaction kinetics of highly reactive intermediates is paramount for predicting reaction outcomes and designing novel synthetic pathways. Boron dihydride (BH₂), a key transient species in boron chemistry, presents a significant challenge to experimental investigation due to its high reactivity and short lifetime. This guide provides a comparative analysis of the reaction kinetics of boron dihydride, drawing upon available theoretical data and contrasting it with experimentally verified data for related boron-centered radicals. Detailed experimental protocols for state-of-the-art kinetic studies are also presented.

A Landscape of Reactivity: Comparing Boron-Centered Radicals

Direct experimental measurement of the absolute rate constants for the reactions of the neutral boron dihydride (BH₂) radical is exceptionally challenging and, as a result, published data is scarce. To provide a comprehensive overview, this guide presents a comparison based on theoretical calculations for BH₂ and experimental data for closely related and more stable boron-centered radicals, namely the boron dihydride cation (BH₂⁺) and ligated boryl radicals (L•BH₂).

Reactant Pair	Rate Constant (cm³ molecule⁻¹ s⁻¹)	Activation Energy (kcal/mol)	Method	Reference
BH₂ + O₂	Theoretical Value	Theoretical Value	Theoretical Calculation	N/A
BH₂⁺ + H₂O	~(1-2) x 10⁻⁹	Not Reported	Tandem Flowing Afterglow-SIFT	[1]
L•BH₂ + Alkyl Halide	0.4–4440 x 10⁶ M⁻¹ s⁻¹ (ligand dependent)	Not Reported	EPR Spectroscopy	[2]
BH + D₂	(5.79±0.36) x 10⁻¹²	2.12±0.04	Experimental	[3]

Note: The values for ligated boryl radicals (L•BH₂) are presented in M⁻¹s⁻¹, as they were determined in solution-phase experiments. The data for BH₂⁺ and BH are from gas-phase experiments. The significant difference in reactivity between the neutral BH₂ (theoretically highly reactive), the BH₂⁺ cation (fast reaction with water), and the stabilized ligated boryl radicals highlights the profound influence of electronic charge and ligand coordination on the kinetic behavior of boron-centered radicals. The reaction of the BH radical with D₂ is included to provide context on the reactivity of a related simple boron hydride.

Probing the Ephemeral: Experimental Methodologies for Radical Kinetics

The study of highly reactive species like boron dihydride necessitates sophisticated experimental techniques capable of generating and detecting these transient intermediates on very short timescales. Two powerful methods for such investigations are Laser Flash Photolysis (LFP) coupled with transient absorption spectroscopy, and Photoionization Mass Spectrometry (PIMS).

Laser Flash Photolysis (LFP)

Laser flash photolysis is a versatile technique for generating transient species and monitoring their subsequent reactions in real-time.

Experimental Protocol:

• Precursor Preparation: A suitable precursor for the BH₂ radical, such as diborane (B₂H₆) diluted in an inert gas, is introduced into a reaction cell.

• Photolysis: A high-intensity, short-duration laser pulse (the "pump" pulse) is directed into the reaction cell. The precursor molecule absorbs the laser energy and undergoes photodecomposition, generating BH₂ radicals. The wavelength of the laser is chosen to match an absorption band of the precursor.

• Transient Species Monitoring: A second, lower-intensity light source (the "probe" beam) is passed through the reaction cell, perpendicular to the pump laser. This probe beam, often a broadband lamp, allows for the measurement of the absorption spectrum of the transient species.

• Kinetic Measurements: The change in absorbance at a wavelength characteristic of the BH₂ radical is monitored over time using a fast detector, such as a photomultiplier tube or a CCD camera.

• Data Analysis: The decay of the transient absorption signal is analyzed to determine the reaction rate. By varying the concentration of a reactant gas in the cell, the bimolecular rate constant for the reaction of BH₂ with that species can be determined.

References

• 1. Boryls, their compounds and reactivity: a structure and bonding perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. knowleslab.princeton.edu [knowleslab.princeton.edu]
• 3. pubs.aip.org [pubs.aip.org]

A Comparative Guide to the Efficacy of Boron Dihydride Precursors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Borane Adducts Supported by Experimental Data

The selection of an appropriate boron dihydride precursor is a critical decision in synthetic chemistry, profoundly influencing reaction efficiency, selectivity, and safety. Borane (BH₃), a powerful and versatile reagent for hydroboration and reduction reactions, is a toxic and pyrophoric gas, making its direct handling challenging. To circumvent these issues, borane is commonly used as a complex with a Lewis base. These complexes, or precursors, offer a safer and more convenient means of delivering borane to a reaction. However, the nature of the Lewis base significantly modulates the reactivity and stability of the borane adduct. This guide provides a comparative analysis of common classes of boron dihydride precursors, including amine-boranes, borane-tetrahydrofuran (BTHF), and borane-dimethylsulfide (BMS), to inform reagent selection for specific research and development applications.

Performance Comparison of Boron Dihydride Precursors

The efficacy of a boron dihydride precursor is determined by several factors, including its stability, reactivity, and ease of handling. The stability of the borane adduct is directly related to the strength of the dative bond between the Lewis base and the borane. A stronger bond generally leads to a more stable, but less reactive, precursor. Conversely, a weaker bond results in a more reactive, but less stable, complex.

Amine-borane adducts are typically more stable than ether- or sulfide-borane complexes due to the stronger nitrogen-boron dative bond.[1][2] This increased stability makes them easier to handle and store. However, this stability can also translate to lower reactivity, sometimes requiring elevated temperatures to initiate the desired reaction.[3] Among amine-boranes, reactivity is influenced by the electronic and steric properties of the amine. For instance, aniline-borane (AAB) has been found to be more reactive than triethylamine-borane (TAB), which is very stable and less reactive.[4]

Borane-tetrahydrofuran (BTHF) is a widely used precursor due to its high reactivity.[5] However, it is thermally unstable and solutions can degrade over time, even when stabilized.[5] Borane-dimethylsulfide (BMS) offers a balance of good reactivity and enhanced stability compared to BTHF, making it a popular choice for many applications.[3]

The following tables summarize quantitative data from a comparative study on the hydroboration of 1-decene using different amine-borane precursors, and provide a qualitative comparison of the different classes of precursors.

Table 1: Comparison of Amine-Borane Precursors in the Hydroboration of 1-Decene [4]

Precursor	Amine Structure	Reaction Time (Microwave)	Yield (1-decanol & 2-decanol)
Aniline-Borane (AAB)	Aniline	3 min	95%
N,N-Dimethylaniline-Borane (DMAB)	N,N-Dimethylaniline	2 min	95%
Triethylamine-Borane (TAB)	Triethylamine	20 min	- (low reactivity)

Table 2: Qualitative Comparison of Boron Dihydride Precursor Classes

Precursor Class	Representative Examples	Relative Stability	Relative Reactivity	Key Advantages	Key Disadvantages
Amine-Boranes	Ammonia-borane, Pyridine-borane, Triethylamine-borane	High	Low to Moderate	High stability, ease of handling, tunable reactivity.	Can be too stable, requiring harsh reaction conditions.
Ether-Boranes	Borane-tetrahydrofuran (BTHF)	Low	High	High reactivity, readily available.	Thermally unstable, solutions can degrade.
Sulfide-Boranes	Borane-dimethylsulfide (BMS)	Moderate	Moderate to High	Good balance of stability and reactivity, commercially available in high concentrations.	Unpleasant odor of dimethylsulfide.
Phosphine-Boranes	Triphenylphosphine-borane	Moderate	Moderate	Stable solids, useful for specific applications.	Can be more expensive, reactivity can be substrate-dependent.

Experimental Protocols

Detailed methodologies are crucial for the reproducible evaluation of precursor efficacy. The following protocols describe a general procedure for comparing the efficacy of different boron dihydride precursors in a hydroboration-oxidation reaction and a more specific protocol for the hydroboration of 1-decene with amine-borane complexes.

General Protocol for Comparative Hydroboration-Oxidation of an Alkene

This protocol outlines a general method for comparing the reactivity of different borane precursors (e.g., BH₃·THF, BH₃·SMe₂, and an amine-borane) in the hydroboration of a model alkene, such as 1-octene.[6]

Materials:

• Alkene (e.g., 1-octene)

• Borane precursor 1 (e.g., 1 M BH₃·THF in THF)

• Borane precursor 2 (e.g., 2 M BH₃·SMe₂ in THF)

• Borane precursor 3 (e.g., an amine-borane)

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (e.g., 3 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

• Internal standard for GC analysis (e.g., dodecane)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Round-bottom flasks, magnetic stir bars, syringes, septa, and standard glassware for extraction and workup.

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Gas chromatograph (GC) for analysis

Procedure:

• Reaction Setup: In separate, oven-dried, and inert-atmosphere-flushed round-bottom flasks, place a magnetic stir bar and the alkene (e.g., 1.0 mmol) dissolved in anhydrous THF (e.g., 5 mL). Add a known amount of the internal standard.

• Precursor Addition: To each flask, add the respective borane precursor (e.g., 1.1 mmol of BH₃). The addition should be done dropwise at a controlled temperature (e.g., 0 °C).

• Reaction Monitoring: Stir the reactions at a specific temperature (e.g., room temperature) and monitor the progress by taking aliquots at regular time intervals. Quench the aliquots with water and analyze by GC to determine the consumption of the starting material.

• Oxidation: Once the hydroboration is complete (or after a set reaction time for comparison), cool the reaction mixtures to 0 °C. Slowly add the NaOH solution, followed by the careful, dropwise addition of the H₂O₂ solution.

• Workup: After the oxidation is complete, perform a standard aqueous workup. This typically involves separating the aqueous and organic layers, extracting the aqueous layer with an organic solvent (e.g., diethyl ether), combining the organic layers, washing with brine, drying over an anhydrous drying agent, and removing the solvent under reduced pressure.

• Analysis: Analyze the crude product by GC to determine the yield of the alcohol product(s).

Protocol for Hydroboration of 1-Decene with Amine-Borane Complexes[4]

Materials:

• 1-Decene

• Amine-borane precursor (AAB, DMAB, or TAB) as a 2 M stock solution in dry THF

• Dry Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (e.g., 3 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

• Three-necked round-bottom flask

• Microwave reactor

• Mercury bubbler

• Syringes

• TLC plates for reaction monitoring

Procedure:

• Reaction Setup: Place a 50 mL oven-dried, three-necked round-bottom flask under a microwave reactor and connect it to a mercury bubbler with a take-off adapter.

• Reagent Addition: Under a nitrogen atmosphere, add 1-decene (6 mmol) to the flask via syringe. Then, add the amine-borane stock solution (6 mL, 2 M solution) in dry THF (6 mL).

• Microwave Irradiation: Apply microwave irradiation to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Oxidation: Upon completion of the hydroboration, cool the reaction mixture. Add NaOH solution followed by the dropwise addition of H₂O₂ solution.

• Workup and Analysis: Perform a standard workup procedure to isolate the product. Analyze the product mixture to determine the yield of 1-decanol and 2-decanol.

Visualizing Reaction Pathways and Workflows

Understanding the relationships between precursor properties and their performance, as well as the experimental workflow, is crucial for effective research. The following diagrams, generated using the DOT language, illustrate these concepts.

Factors influencing boron dihydride precursor efficacy.

Experimental workflow for comparing borane precursors.

References

• 1. Hydroboration with Pyridine Borane at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Comparison of Reactivity of Amine-Borane Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. cactus.utahtech.edu [cactus.utahtech.edu]
• 6. community.wvu.edu [community.wvu.edu]

A Comparative Guide to Analytical Methods for Boron Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of boron is crucial in a variety of applications, from assessing the purity of borane-based reagents to studying the pharmacokinetics of boron-containing drugs. This guide provides a comparative overview of two widely used analytical methods for boron determination: Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) and the Curcumin-based Colorimetric Method. The objective is to assist in the selection of the most appropriate method for specific research needs through a detailed comparison of their performance, supported by experimental data and protocols.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key quantitative performance characteristics of ICP-AES and the Curcumin-based Colorimetric Method for boron analysis, allowing for a direct comparison of their capabilities.

Parameter	Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES)	Curcumin-based Colorimetric Method
Principle	Measures the atomic emission of boron in a high-temperature plasma.	Based on the reaction of boric acid with curcumin to form a red-colored complex (rosocyanin), which is measured spectrophotometrically.
Limit of Detection (LOD)	0.005 - 0.05 mg/L	~0.2 mg/L
Limit of Quantification (LOQ)	0.02 - 0.2 mg/L	~0.5 mg/L
**Linearity (R²) **	> 0.999	> 0.99
Precision (%RSD)	< 5%	< 10%
Accuracy (% Recovery)	90 - 110%	85 - 115%
Sample Throughput	High (with autosampler)	Low to Medium
Cost per Sample	High	Low
Interferences	Spectral interferences from other elements (e.g., iron, silicon) can occur but are often correctable.	Oxidizing and reducing agents, nitrates, and fluorides can interfere with the color development.

Experimental Workflows

The selection of an analytical method is often guided by the experimental workflow and the resources available. The following diagram illustrates a typical cross-validation workflow for comparing two analytical methods for boron quantification.

Caption: Cross-validation workflow for boron analysis.

Experimental Protocols

Detailed and standardized experimental protocols are essential for obtaining reliable and reproducible results. Below are the methodologies for the two compared analytical techniques.

Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES)

ICP-AES is a highly sensitive and accurate method for the determination of boron in a wide range of samples.[1]

1. Sample Preparation (Acid Digestion):

• Accurately weigh a representative portion of the boron-containing sample into a clean, acid-washed digestion vessel.

• Add a suitable volume of high-purity nitric acid (e.g., 5 mL). Other acids like hydrochloric acid or hydrofluoric acid may be used depending on the sample matrix, but care must be taken to avoid interferences.

• If the sample contains organic material, a small amount of hydrogen peroxide can be carefully added.

• Digest the sample using a microwave digestion system or by heating on a hot plate in a fume hood until the sample is completely dissolved and the solution is clear.

• Allow the digested solution to cool to room temperature.

• Quantitatively transfer the solution to a volumetric flask and dilute to a known volume with deionized water. The final acid concentration should typically be around 2-5%.

2. Instrument Calibration:

• Prepare a series of calibration standards covering the expected concentration range of boron in the samples. These standards should be prepared from a certified boron stock solution and diluted with the same acid matrix as the samples.

• A blank solution (acid matrix without boron) should also be prepared.

• Aspirate the blank and calibration standards into the ICP-AES instrument and measure their emission intensities at the appropriate boron wavelength (e.g., 249.773 nm or 208.959 nm).

• Generate a calibration curve by plotting the emission intensity versus the boron concentration.

3. Sample Analysis:

• Aspirate the prepared sample solutions into the ICP-AES instrument.

• Measure the emission intensity of boron in each sample.

• Use the calibration curve to determine the concentration of boron in the sample solutions.

• The final concentration in the original sample is calculated by taking into account the initial sample weight and the dilution factor.

Curcumin-based Colorimetric Method

This method offers a simpler and more cost-effective alternative to ICP-AES, suitable for laboratories without access to advanced instrumentation.[2]

1. Reagent Preparation:

• Curcumin Solution: Dissolve a specific amount of curcumin in a suitable solvent like ethanol.

• Acid Reagent: A mixture of sulfuric acid and acetic acid is typically used.

• Buffer Solution: A buffer solution (e.g., ammonium acetate-acetic acid) is required to adjust the pH for color development.

2. Sample Preparation:

• If the sample is not in an aqueous form, an appropriate extraction or dissolution step is required to obtain an aqueous solution of boric acid.

• For solid samples, ashing followed by dissolution of the ash in acid may be necessary.

• The pH of the sample solution should be adjusted to be near neutral.

3. Color Development and Measurement:

• Take a known volume of the sample solution (or a diluted aliquot) in a reaction vessel.

• Add the curcumin solution and the acid reagent.

• Heat the mixture in a water bath at a specific temperature (e.g., 55°C) for a defined period to allow for the formation of the rosocyanin complex.

• After cooling, add the buffer solution to stabilize the color.

• Measure the absorbance of the solution at the wavelength of maximum absorbance for rosocyanin (typically around 540-550 nm) using a spectrophotometer.

4. Quantification:

• Prepare a series of standard solutions of boric acid with known concentrations.

• Follow the same color development procedure for the standards as for the samples.

• Create a calibration curve by plotting the absorbance of the standards against their corresponding boron concentrations.

• Determine the concentration of boron in the samples from the calibration curve.

Conclusion

The choice between ICP-AES and the Curcumin-based Colorimetric Method for boron analysis depends on several factors, including the required sensitivity, sample matrix, available instrumentation, and budget. ICP-AES is the preferred method for trace-level quantification and complex matrices due to its high sensitivity and specificity.[1] The Curcumin method, while less sensitive and more susceptible to interferences, provides a viable and economical alternative for routine analysis and for laboratories with limited resources.[2] Cross-validation of results between two distinct methods, as outlined in the workflow, is a recommended practice to ensure the accuracy and reliability of the analytical data generated.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Boron - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Determination of Boron Content Using a Simple and Rapid Miniaturized Curcumin Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Boron Dihydride and Silanes in Reduction Reactions

For Researchers, Scientists, and Drug Development Professionals

The reduction of functional groups is a cornerstone of organic synthesis, critical in the development of new therapeutics and functional materials. Among the vast array of reducing agents, boron dihydrides (boranes) and organosilanes have emerged as powerful tools, each offering a unique profile of reactivity, selectivity, and handling characteristics. This guide provides an objective comparison of their performance in reduction reactions, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal reagent for their specific synthetic challenges.

Executive Summary

Boranes and silanes are both effective hydride donors for the reduction of various functional groups. However, they differ significantly in their reactivity, chemoselectivity, and operational handling.

• Boron Dihydrides (Boranes): Typically exist as dimers (diborane) or stabilized as Lewis base adducts (e.g., borane-tetrahydrofuran or borane-dimethyl sulfide).[1] They are highly effective for the reduction of carboxylic acids, amides, and other carbonyl compounds.[1][2][3] Their reactivity stems from the Lewis acidic nature of the boron atom, which coordinates to the oxygen of the carbonyl group, facilitating hydride transfer.[2][4]

• Organosilanes: Feature a weakly polarized Si-H bond, rendering them less reactive but highly selective reducing agents.[5][6] They are particularly valued for their low toxicity, ease of handling, and the straightforward removal of byproducts.[5][7][8] Silane reductions often require activation by a Lewis or Brønsted acid, or a transition metal catalyst, to enhance the hydridic character of the hydrogen atom or to activate the substrate.[6][7][8]

Performance Comparison: Boranes vs. Silanes

The choice between a borane and a silane reductant is dictated by the specific functional group to be reduced and the presence of other sensitive moieties within the molecule.

Feature	Boron Dihydrides (Boranes)	Organosilanes
Primary Use Cases	Reduction of carboxylic acids, amides, aldehydes, ketones, nitriles, and epoxides.[2][3]	Chemoselective reduction of aldehydes, ketones, imines, and deoxygenation of alcohols and ethers.[5] Used in enantioselective reductions.[6]
Reactivity	High. Can reduce a broad range of functional groups. Diborane itself is a pyrophoric gas.[1]	Moderate to low. Often requires a catalyst or activator (acidic or metallic).[6][8]
Chemoselectivity	Good, but can be aggressive. A key advantage is the selective reduction of carboxylic acids in the presence of esters.[9]	Excellent. High tolerance for many functional groups that are typically reduced by other hydrides.[5][10]
Functional Group Tolerance	Can reduce a wide variety of functional groups, which may be a disadvantage if selectivity is required.	Tolerates esters, nitro groups, and halides under many conditions.[10]
Handling & Safety	Borane complexes (BMS, BTHF) are easier to handle than diborane gas, but care is needed to avoid concentrated solutions.[1][4] Boron compounds can be toxic.[11]	Generally low toxicity, stable, and easy to handle. Byproducts are often volatile or easily removed by chromatography.[5]
Byproducts	Boric acid and its derivatives, which may require aqueous workup for removal.[11]	Siloxanes or silyl ethers, which are often non-polar and easily separated.[8]

Quantitative Data Summary

The following tables summarize typical yields for the reduction of various functional groups using representative borane and silane reagents. Note that reaction conditions, substrates, and specific reagents can significantly influence outcomes.

Table 1: Reduction of Carbonyl Compounds

Substrate	Product	Borane Reagent	Yield (%)	Silane Reagent	Catalyst/Acid	Yield (%)
Carboxylic Acid	Primary Alcohol	BH₃·SMe₂	~90-95	-	-	Not generally reactive
Ester	Primary Alcohol	LiBH₄	~85-95	Et₃SiH	B(C₆F₅)₃	~80-90[12]
Aldehyde	Primary Alcohol	NaBH₄	>95	Et₃SiH	Ag Catalyst	>95[10]
Ketone	Secondary Alcohol	BH₃·THF	>95	Ph₂SiH₂	Rh(I)-diop	Excellent[6]
Amide	Amine	BH₃·SMe₂	~85-95	Et₂SiH₂	B(C₆F₅)₃	~70-85[12]

Table 2: Chemoselective Reductions

Substrate with Multiple Groups	Target Reduction	Reagent System	Comments
Keto-ester	Ketone to Alcohol	NaBH₄	Ester group is unreactive towards NaBH₄.[9][13]
Aldehyde-ketone mixture	Aldehyde to Alcohol	Hydrosilane/Ag catalyst	Ketones are significantly less reactive under these conditions.[10]
Nitro-ketone	Ketone to Alcohol	Triethylsilane/Acid	Nitro group is generally tolerated.[10]
Carboxylic acid with ester	Carboxylic acid to Alcohol	BH₃·THF	Boranes preferentially reduce carboxylic acids over esters.[9]

Experimental Protocols and Methodologies

Below are generalized experimental protocols for typical reduction reactions. Researchers should consult specific literature for substrate-dependent optimizations.

Protocol 1: Reduction of a Carboxylic Acid with Borane-Dimethyl Sulfide (BMS)

• Setup: A dry, inert-atmosphere (Nitrogen or Argon) flask is charged with the carboxylic acid substrate (1.0 equiv) and anhydrous tetrahydrofuran (THF).

• Cooling: The solution is cooled to 0 °C in an ice bath.

• Reagent Addition: Borane-dimethyl sulfide complex (1.0 M in THF, approx. 1.1 equiv per carboxyl group) is added dropwise to the stirred solution.

• Reaction: The reaction is allowed to warm to room temperature and stirred for 2-4 hours, or until TLC/LCMS analysis indicates complete consumption of the starting material.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of methanol at 0 °C.

• Workup: The solvent is removed under reduced pressure. The residue is then treated with 1 M HCl and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude primary alcohol.

• Purification: The crude product is purified by flash column chromatography.

Protocol 2: Lewis Acid-Catalyzed Reduction of a Ketone with Triethylsilane

• Setup: To a stirred solution of the ketone (1.0 equiv) in a dry solvent such as dichloromethane (DCM) under an inert atmosphere, the Lewis acid catalyst (e.g., B(C₆F₅)₃, 2-5 mol%) is added.[12]

• Reagent Addition: Triethylsilane (1.2-1.5 equiv) is added dropwise at room temperature.[14]

• Reaction: The reaction is monitored by TLC or GC/MS. These reactions are often complete within 1-3 hours at room temperature.

• Workup: Upon completion, the reaction mixture is quenched with a saturated aqueous solution of sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with DCM.

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The resulting crude silyl ether can be hydrolyzed to the alcohol by treatment with a fluoride source (like TBAF) or acid, followed by purification via flash chromatography.

Visualizing Reaction Pathways and Workflows

Diagrams generated using Graphviz provide a clear visual representation of the processes involved in these reduction reactions.

Caption: Experimental workflow for a typical borane reduction.

Caption: Simplified mechanism for borane reduction of carboxylic acids.

Caption: Decision logic for choosing between borane and silane reductants.

Conclusion

Both boron dihydrides and silanes are indispensable reagents in the synthetic chemist's toolkit. Boranes offer powerful and rapid reductions, especially for challenging functional groups like carboxylic acids and amides. In contrast, silanes provide a milder, more selective approach, prized for their functional group tolerance and operational simplicity, particularly in complex molecule synthesis. The selection between them should be based on a careful analysis of the substrate, the desired selectivity, and the practical considerations of the reaction scale-up and safety. This guide serves as a foundational resource to inform that decision-making process, enabling more efficient and successful synthetic outcomes.

References

• 1. Borane Reagents [organic-chemistry.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. books.rsc.org [books.rsc.org]
• 4. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 5. Organosilane Reducing Agents - Gelest [technical.gelest.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. download.e-bookshelf.de [download.e-bookshelf.de]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. Silanes [organic-chemistry.org]
• 11. Boron-based Reductants - Wordpress [reagents.acsgcipr.org]
• 12. Tris(pentafluorophenyl)borane-Catalyzed Reactions Using Silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Silane Reductions in Acidic Media , Hive Chemistry Discourse [chemistry.mdma.ch]

A Comparative Guide to the Environmental Impact of Boron Dihydride Reagents

For researchers, scientists, and professionals in drug development, the selection of chemical reagents is a critical decision that extends beyond reaction efficiency to encompass environmental responsibility. This guide provides a detailed comparison of the environmental impact of boron dihydride reagents, primarily focusing on sodium borohydride (NaBH₄), with a common and greener alternative: catalytic hydrogenation. By examining key environmental metrics, waste profiles, and overall life cycle considerations, this document aims to equip scientists with the data necessary to make more sustainable choices in the laboratory and beyond.

At a Glance: Key Environmental Comparisons

The following table summarizes the core environmental and efficiency metrics for the reduction of a model ketone, acetophenone, using sodium borohydride versus catalytic hydrogenation. This data provides a quantitative foundation for understanding the trade-offs between these two widely used reduction methods.

Metric	Sodium Borohydride Reduction	Catalytic Hydrogenation (Pd/C)	Winner
Atom Economy	~88%	>99%	Catalytic Hydrogenation
Process Mass Intensity (PMI)	High (e.g., ~133 for a similar ester reduction)[1]	Low (e.g., ~14 for a similar ester reduction)[1]	Catalytic Hydrogenation
E-Factor	High	Low	Catalytic Hydrogenation
Primary Byproducts	Sodium borates, boric acid	Minimal to none (in ideal cases)	Catalytic Hydrogenation
Energy Consumption	Low (often at room temperature)	Moderate to High (requires heating and pressure)	Sodium Borohydride
Safety Hazards	Flammable hydrogen gas evolution upon contact with water/acid, potential for runaway reactions.[2][3]	Use of flammable hydrogen gas under pressure, catalyst handling.	Dependent on specific lab capabilities
Aquatic Toxicity of Waste	Boron compounds can be hazardous to aquatic organisms.[2][4]	Dependent on catalyst leaching and solvent choice.	Catalytic Hydrogenation (with proper catalyst recovery)

In-Depth Analysis: A Tale of Two Reductions

The environmental footprint of a chemical reaction is a multifaceted issue. Here, we delve deeper into the specifics of using sodium borohydride and catalytic hydrogenation for a common laboratory procedure: the reduction of acetophenone to 1-phenylethanol.

The Incumbent: Sodium Borohydride

Sodium borohydride is a widely used reducing agent due to its selectivity, ease of use, and effectiveness in reducing aldehydes and ketones.[5][6] However, its environmental profile presents several challenges.

Waste Stream: The primary byproducts of a sodium borohydride reduction are sodium borates and boric acid, which are generated during the reaction and subsequent quenching steps.[5][7] While borates are naturally occurring, elevated concentrations in wastewater can be harmful to aquatic life.[2][4] The waste stream will also contain the solvent (commonly methanol or ethanol) and any unreacted starting material.

Green Chemistry Metrics: While often efficient in terms of chemical yield, reductions using stoichiometric reagents like NaBH₄ inherently have lower atom economy compared to catalytic methods.[1] This is because, in theory, only the hydride ions are incorporated into the product, while the sodium and boron atoms become part of the waste stream. The Process Mass Intensity (PMI), which considers all materials used in a process, is consequently high for borohydride reductions, indicating a larger amount of waste generated per kilogram of product.[1]

The Challenger: Catalytic Hydrogenation

Catalytic hydrogenation, employing a catalyst such as palladium on carbon (Pd/C) and hydrogen gas, stands out as a significantly greener alternative for many reduction reactions.[1][8]

Waste Stream: In an ideal catalytic hydrogenation, the only reagent consumed is hydrogen gas, and the only byproduct is water (if any is formed). The primary waste generated is the solvent used for the reaction and workup. However, the potential for catalyst leaching into the waste stream is a concern that requires proper management and catalyst recovery protocols. The primary organic byproduct in acetophenone hydrogenation is typically minimal, though side reactions leading to products like ethylbenzene can occur depending on the catalyst and reaction conditions.[9][10]

Green Chemistry Metrics: Catalytic hydrogenation boasts a near-perfect atom economy, as all the atoms of the hydrogen reagent are incorporated into the final product. This translates to a significantly lower PMI and E-Factor compared to stoichiometric reductions.[1] While the initial energy input for heating and pressurizing the reaction vessel may be higher than for a room-temperature borohydride reduction, the overall reduction in waste and raw material consumption often makes it the more sustainable choice, particularly at an industrial scale.

Experimental Protocols: A How-To for Greener Reductions

To provide a practical context for this comparison, the following are representative experimental protocols for the reduction of acetophenone using both methods.

Protocol 1: Reduction of Acetophenone with Sodium Borohydride[2][4][5][11][12]

• Reaction Setup: In a round-bottom flask, dissolve acetophenone (1 equivalent) in methanol.

• Reagent Addition: Cool the solution in an ice bath and slowly add sodium borohydride (0.25 to 1 equivalent) portion-wise to control the exothermic reaction and hydrogen gas evolution.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench the excess NaBH₄ by slowly adding dilute hydrochloric acid. This step must be performed in a well-ventilated fume hood due to the vigorous evolution of flammable hydrogen gas.

• Extraction: Extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude product. Further purification can be achieved by chromatography if necessary.

Protocol 2: Catalytic Hydrogenation of Acetophenone[8][9][13]

• Catalyst Preparation: In a suitable pressure vessel, suspend palladium on carbon (Pd/C, typically 5-10 mol%) in a solvent such as ethanol or toluene.

• Reaction Setup: Add acetophenone (1 equivalent) to the catalyst suspension.

• Hydrogenation: Seal the vessel and purge it with hydrogen gas. Pressurize the vessel to the desired pressure (e.g., 2-10 bar) and heat to the reaction temperature (e.g., 80-130°C).

• Reaction Monitoring: Monitor the reaction progress by monitoring hydrogen uptake or by taking aliquots for analysis (e.g., by GC-MS).

• Workup: After the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen.

• Catalyst Removal: Filter the reaction mixture to remove the solid catalyst. The catalyst can often be recovered and reused.

• Purification: Evaporate the solvent from the filtrate to yield the product.

Assessing the Aftermath: Environmental Impact Testing

To quantify the environmental impact of the waste generated from these reactions, standardized ecotoxicological tests can be employed. The Organization for Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines for testing the effects of chemicals on aquatic organisms.

Experimental Protocol: Aquatic Toxicity Assessment of Reaction Waste Stream (Adapted from OECD Guidelines)[2][4][11]

• Sample Preparation: Collect the aqueous waste stream from the reaction workup. Neutralize the pH if necessary. For the organic waste stream, a suitable extraction or solubilization method may be required to prepare a test solution.

• Test Organisms: Utilize sensitive aquatic organisms such as Daphnia magna (water flea) for acute toxicity testing (OECD Guideline 202) or algae (Pseudokirchneriella subcapitata) for growth inhibition tests (OECD Guideline 201).

• Exposure: Expose the test organisms to a series of dilutions of the waste stream in a controlled laboratory setting.

• Data Collection: After a specified period (e.g., 48 hours for Daphnia), record the mortality or immobilization rates. For algae, measure the growth inhibition after 72 hours.

• Analysis: Calculate the EC50 (the concentration of the waste stream that causes an effect in 50% of the test organisms). A lower EC50 value indicates higher toxicity.

Visualizing the Process: Workflows and Pathways

To better illustrate the logical flow of assessing and comparing these reagents, the following diagrams are provided.

Caption: Workflow for comparing the environmental impact of chemical reagents.

Caption: Comparison of reaction pathways for ketone reduction.

Conclusion: A Clearer Path to Greener Chemistry

For researchers and drug development professionals, the adoption of greener alternatives like catalytic hydrogenation is not just an environmental imperative but also a step towards more efficient and cost-effective chemical synthesis in the long run. By considering the entire life cycle and environmental impact of the reagents we choose, the scientific community can collectively contribute to a more sustainable future.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 3. scribd.com [scribd.com]
• 4. rsc.org [rsc.org]
• 5. scribd.com [scribd.com]
• 6. mdpi.com [mdpi.com]
• 7. books.rsc.org [books.rsc.org]
• 8. Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02701A [pubs.rsc.org]
• 9. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Theoretical Models of Boron Dihydride (B2H2) Clusters: A Landscape of Computational Predictions in the Absence of Direct Experimental Validation

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of theoretical models for the elusive boron dihydride (B2H2) cluster. Due to the transient nature of this species, direct experimental data is scarce. Therefore, this guide focuses on the validation of theoretical predictions through comparison with established experimental data for related, more stable boron hydrides.

Introduction to Boron Dihydride Clusters

Boron hydrides are a fascinating class of compounds known for their complex bonding patterns, often involving electron-deficient multicenter bonds. While larger boron hydride clusters and the well-known diborane (B₂H₆) have been extensively studied, the smallest neutral boron dihydride (B₂H₂) cluster remains a subject of theoretical exploration. Understanding the structure and stability of B₂H₂ is crucial for a complete picture of boron hydride chemistry and for benchmarking theoretical models against experimental data for related compounds.

Recent theoretical investigations have systematically explored the potential energy surface of B₂Hₓ (where x = 0–6) species, providing valuable insights into the probable structures and relative energies of B₂H₂ isomers. These computational studies are essential for guiding future experimental efforts to detect and characterize this transient molecule.

Theoretical Models for Boron Dihydride Clusters

The primary theoretical tools for investigating boron hydride clusters include methods rooted in quantum mechanics, such as Density Functional Theory (DFT) and high-level ab initio calculations.

• Density Functional Theory (DFT): This is a widely used computational method that calculates the electronic structure of atoms, molecules, and solids. For boron hydrides, various functionals (e.g., B3LYP) are employed to approximate the exchange-correlation energy. DFT provides a good balance between computational cost and accuracy for predicting geometries and relative energies of different isomers.

• Ab initio Methods: These methods are based on first principles and do not rely on empirical parameters. Coupled-Cluster with Single, Double, and perturbative Triple excitations (CCSD(T)) is considered the "gold standard" in quantum chemistry for its high accuracy in predicting molecular energies and properties. Møller-Plesset perturbation theory (MP2) is another commonly used ab initio method.

A systematic study of B₂Hₓ clusters has revealed the most stable geometric structures for each stoichiometry. For B₂H₂, the global minimum structure is characterized by the presence of two 2c-2e B-H σ-bonds.[1]

Comparative Analysis of Theoretical Predictions for B₂H₂ Isomers

The following table summarizes the theoretically predicted structures and relative energies of B₂H₂ isomers. This data is crucial for understanding the potential forms this transient molecule might take.

Isomer Structure	Point Group	Relative Energy (kcal/mol)	Key Features
Global Minimum	C₂ᵥ	0.00	Two terminal B-H bonds, one B-B single bond.
Isomer 2	D₂ₕ	Higher in energy	Bridged hydrogen structure.
Isomer 3	C₂ₕ	Higher in energy	Asymmetric bridged structure.

Note: The relative energies are indicative and can vary slightly depending on the level of theory and basis set used in the calculations.

Experimental Validation: A Necessary Frontier

Direct experimental validation of the theoretical models for neutral B₂H₂ is challenging due to its high reactivity and transient nature. However, the theoretical predictions can be benchmarked against the well-established experimental data for related and more stable boron hydrides, such as diborane(4) (B₂H₄) and diborane(6) (B₂H₆). The primary experimental techniques for such validation include:

• Photoelectron Spectroscopy (PES): This technique measures the kinetic energies of electrons ejected from a molecule upon ionization. Anion photoelectron spectroscopy, in particular, is a powerful tool for probing the electronic structure of neutral clusters by studying their corresponding anions. The experimental electron affinities and vertical detachment energies can be directly compared with theoretical calculations.

• Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques provide information about the bonding and structure of molecules. The experimentally observed vibrational frequencies can be compared with the harmonic and anharmonic frequencies calculated using theoretical models. For instance, the characteristic B-H stretching and B-H-B bridging frequencies in known boron hydrides provide a basis for comparison.

Experimental Protocols

While specific protocols for B₂H₂ are not established, the following outlines the general methodologies that would be employed for the experimental validation of its theoretical models, based on studies of other boron hydrides.

Anion Photoelectron Spectroscopy

• Cluster Generation: Boron hydride cluster anions, including the hypothetical B₂H₂⁻, would be generated in a pulsed arc cluster ionization source or a laser vaporization source. A precursor gas, such as diborane (B₂H₆), would be seeded in a carrier gas (e.g., helium).

• Mass Selection: The generated anions are then guided into a time-of-flight (TOF) mass spectrometer for mass selection, isolating the anion of interest (B₂H₂⁻).

• Photodetachment: The mass-selected anions are irradiated with a fixed-frequency laser beam (e.g., Nd:YAG laser).

• Electron Energy Analysis: The kinetic energies of the photodetached electrons are measured using a magnetic-bottle photoelectron spectrometer or a velocity-map imaging (VMI) detector.

• Data Analysis: The electron binding energy spectrum is obtained by subtracting the electron kinetic energy from the photon energy. This spectrum provides the electron affinity of the neutral B₂H₂ and information about the vibrational and electronic states of the neutral molecule.

Matrix Isolation Infrared Spectroscopy

• Matrix Preparation: A mixture of a suitable precursor (e.g., diborane) and a large excess of an inert gas (e.g., neon or argon) is deposited onto a cryogenic substrate (typically at temperatures below 20 K).

• In-situ Generation: The B₂H₂ species could be generated in the matrix by photolysis or pyrolysis of the precursor.

• IR Spectroscopy: The infrared spectrum of the matrix-isolated species is recorded using a Fourier-transform infrared (FTIR) spectrometer.

• Data Analysis: The observed vibrational frequencies are compared with the theoretically predicted frequencies for the different B₂H₂ isomers to identify the most likely structure present in the matrix. Isotopic substitution (e.g., using deuterium) can aid in the vibrational assignments.

Visualization of the Validation Workflow

The following diagram illustrates the interplay between theoretical modeling and experimental validation in the study of boron dihydride clusters.

Workflow for the validation of theoretical models of B2H2 clusters.

Signaling Pathways and Logical Relationships

The logical flow of validating theoretical models for a transient species like B₂H₂ involves a feedback loop between theory and experiment.

Logical flow for validating theoretical models of transient species.

Conclusion

The study of boron dihydride (B₂H₂) clusters is currently dominated by theoretical predictions due to the challenges in experimental observation. High-level quantum chemical calculations provide a detailed picture of the potential structures and energetics of B₂H₂ isomers. While direct validation is pending, these theoretical models are crucial for guiding future experimental endeavors. The validation of these models against the rich experimental data available for other boron hydrides provides confidence in their predictive power. The continued synergy between advanced computational methods and innovative experimental techniques will be key to finally unraveling the mysteries of this fundamental boron hydride species.

References

• 1. pubs.aip.org [pubs.aip.org]

A Comparative Analysis of Borane Reactivity and Stability in Various Solvent Systems

Borane (BH3), a powerful and versatile reagent in organic synthesis, is most commonly utilized as a complex with a Lewis base, which stabilizes the otherwise reactive and gaseous diborane (B2H6). The choice of solvent or complexing agent profoundly influences the reagent's stability, reactivity, and selectivity, particularly in applications critical to pharmaceutical and chemical research, such as hydroboration and selective reductions. This guide provides a comparative analysis of borane in different solvent and complex systems, supported by experimental data and protocols, to aid researchers in selecting the optimal conditions for their specific synthetic needs.

Comparative Stability and Reactivity of Borane Complexes

The reactivity of borane complexes is inversely related to the strength of the Lewis base-boron bond; weaker bonds lead to a more facile release of borane and thus higher reactivity.[1] The stability and reactivity of several common borane complexes are summarized below.

Borane Complex/Adduct	Solvent/Lewis Base	Key Characteristics	Applications
Borane-Tetrahydrofuran (BH3-THF)	Tetrahydrofuran (THF)	Commercially available solution, relatively stable, convenient to handle.[2]	Hydroboration-oxidation of alkenes and alkynes, reduction of carboxylic acids.[2][3]
Borane-Dimethyl Sulfide (BMS)	Dimethyl Sulfide (Me2S)	High concentration of borane, stable for long-term storage, less reactive than BH3-THF.[3]	Selective reduction of functional groups, hydroboration.[3]
Amine-Borane Complexes	Various Amines (e.g., Aniline, Triethylamine)	Stability and reactivity vary with the amine's electronic and steric properties.[4]	Reducing agents, hydrogen storage materials.[4][5]
Sodium Borohydride (NaBH4)	Protic Solvents (e.g., Ethanol, Water)	Stable, crystalline solid, mild reducing agent.[6][7]	Reduction of aldehydes and ketones.[7]

Experimental Protocols

1. Hydroboration-Oxidation of Alkenes using BH3-THF

This protocol describes the transformation of an alkene into an alcohol with anti-Markovnikov regioselectivity.[2]

• Hydroboration Step: The alkene is dissolved in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon). A solution of BH3-THF is added dropwise to the stirred solution at 0 °C. The reaction is then allowed to warm to room temperature and stirred for a specified time, typically 1-3 hours, to ensure complete hydroboration. The progress of the reaction can be monitored by techniques such as TLC or GC-MS.

• Oxidation Step: The reaction mixture is cooled again to 0 °C. A solution of sodium hydroxide (e.g., 3M NaOH) is added, followed by the slow, careful addition of hydrogen peroxide (e.g., 30% H2O2). This oxidation step is exothermic and should be performed with caution. The mixture is stirred for several hours until the organoborane intermediate is completely oxidized. The product alcohol is then extracted using an organic solvent, and the aqueous layer is discarded. The organic layer is washed, dried, and concentrated to yield the crude alcohol, which can be further purified by chromatography.

2. Comparative Reactivity of Amine-Borane Complexes via Hydrolysis

The reactivity of different amine-borane complexes can be compared by measuring the rate of hydrogen gas evolution upon hydrolysis.[1]

• An amine-borane complex (e.g., Aniline-Borane, Triethylamine-Borane) is dissolved in a suitable solvent.

• The solution is then treated with an acid or heated to induce hydrolysis, which releases hydrogen gas.

• The volume of hydrogen gas evolved over time is measured using a gasometer.

• A faster rate of gas evolution indicates a more reactive amine-borane complex, corresponding to a weaker nitrogen-boron bond.[1]

Visualizing Reaction Pathways and Workflows

Hydroboration-Oxidation Workflow

Caption: A general workflow for the hydroboration-oxidation of an alkene.

Mechanism of Borane Addition to an Alkene

Caption: The concerted syn-addition mechanism of borane to an alkene.

Quantitative Data Summary

The following table presents a qualitative ranking of the reactivity of selected amine-borane complexes based on hydrolysis rates and hydroboration studies.[1] A higher reactivity corresponds to a faster reaction.

Amine-Borane Complex	Relative Reactivity	Stability
Aniline-Borane (AAB)	High	Moderately Stable
N,N-Dimethylaniline-Borane (DMAB)	Moderate	Stable
Triethylamine-Borane (TAB)	Low	Very Stable

Data synthesized from studies comparing hydrolysis and hydroboration rates.[1]

References

• 1. Synthesis and Comparison of Reactivity of Amine-Borane Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Boron Dihydride: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of boron dihydride, commonly known as diborane (B₂H₆). The following procedures are intended for researchers, scientists, and drug development professionals who handle this highly toxic and pyrophoric gas. Adherence to these guidelines is critical to ensure personal safety and regulatory compliance.

Boron dihydride is a colorless gas with a repulsively sweet odor, notable for its extreme reactivity and hazardous properties.[1][2][3] It is highly flammable, ignites spontaneously in moist air, and reacts violently with water.[4][5][6] Due to these characteristics, specialized procedures are required for its handling and disposal. The primary recommendation for unused or excess quantities of diborane is to return the gas cylinder to the supplier.[4] Do not attempt to dispose of the contents of a cylinder yourself.[4]

The following procedures are for the disposal of residual diborane gas remaining in a laboratory apparatus after an experiment.

Immediate Safety Precautions

Before initiating any disposal procedure, ensure the following safety measures are in place:

• Work Area: All operations must be conducted in a properly functioning chemical fume hood with no nearby ignition sources.[2][7]

• Personal Protective Equipment (PPE): A full set of PPE is mandatory. This includes:

  • A supplied-air respirator with a full facepiece, approved by the National Institute for Occupational Safety and Health (NIOSH).[1][8]

  • Chemical-protective clothing, such as Tychem® BR, LV, Responder, or TK for exposures of less than one hour.[1][8]

  • Cold-insulating gloves made of butyl or rubber.[1][6][8]

  • Safety goggles and a full-face shield.[6][9]

• Emergency Preparedness: An emergency shower and eyewash fountain must be readily accessible.[1] All personnel must be familiar with emergency procedures for diborane exposure and leaks.[2][10][11]

• Buddy System: Never work with diborane alone.[2][6]

Quantitative Data on Diborane Hazards

Parameter	Value	Source(s)
OSHA Permissible Exposure Limit (PEL)	0.1 ppm (8-hour TWA)	[3][8]
NIOSH Recommended Exposure Limit (REL)	0.1 ppm (10-hour TWA)	[3][8]
ACGIH Threshold Limit Value (TLV)	0.1 ppm (8-hour TWA)	[3][8]
Immediately Dangerous to Life or Health (IDLH)	15 ppm	[11][12]
Odor Threshold	2 to 4 ppm	[1][3]
Lower Explosive Limit (LEL)	0.8% - 2%	[3][6][11]
Upper Explosive Limit (UEL)	88% - 98%	[6][11]
Auto-ignition Temperature	38°C to 52°C	[6]

Note: The odor of diborane is not a reliable indicator of its presence at hazardous concentrations, as the odor threshold is significantly above the exposure limits.[6]

Experimental Protocols for Disposal of Residual Diborane

Two primary methods are recommended for the neutralization of small quantities of residual diborane gas in a laboratory setting: hydrolysis and reaction with acetone. The choice of method depends on the experimental setup and available resources.

Method 1: Controlled Hydrolysis

This method utilizes the reaction of diborane with water to produce boric acid and hydrogen gas.[1][5][13] Due to the violent nature of this reaction and the production of flammable hydrogen, this procedure must be performed with extreme caution.

Reaction: B₂H₆ + 6H₂O → 2B(OH)₃ (Boric Acid) + 6H₂

Procedure:

• System Purge: Once the experimental process is complete, ensure the diborane supply from the cylinder is shut off. The system containing residual diborane gas should be purged with an inert gas (e.g., nitrogen or argon) at a slow, controlled rate.

• Scrubber Setup: The exhaust from the system must be directed through a scrubbing apparatus. A simple scrubber can be constructed using a series of two gas washing bottles (bubblers) to ensure complete reaction.

• Scrubbing Solution: Fill the bubblers with a large excess of water. The use of a dilute, non-oxidizing acid is not recommended due to the potential for violent reactions.

• Controlled Flow: Slowly introduce the diborane/inert gas mixture into the first bubbler. The flow rate must be low enough to prevent excessive foaming and a rapid temperature increase. The reaction is highly exothermic.[1]

• Monitor for Hydrogen: The off-gas from the second bubbler will be primarily hydrogen and the inert purge gas. This exhaust must be safely vented into the fume hood exhaust duct. Ensure there are no ignition sources in the vicinity.

• Completion: Continue purging with inert gas for a significant period after the diborane has been consumed to ensure all hydrogen is flushed from the system.

• Waste Disposal: The resulting aqueous solution of boric acid can be neutralized and disposed of in accordance with local institutional guidelines.

Method 2: Acetone Scrubbing

This method involves bubbling the residual diborane gas through acetone. This is generally a less vigorous reaction than hydrolysis. A Japanese patent suggests that the efficiency of this method is enhanced by the addition of an N,N-dimethylacetamide (DMAc).[8]

Procedure:

• System Purge: As with the hydrolysis method, purge the system with a slow, controlled flow of an inert gas after the diborane cylinder valve is closed.

• Scrubber Setup: Direct the exhaust gas through a series of two gas washing bottles.

• Scrubbing Solution: Fill the bubblers with acetone. For improved efficiency, a mixture of acetone and N,N-dimethylacetamide (DMAc) can be used.[8] A suggested mixture is a 4:1 ratio of acetone to DMAc.[8]

• Controlled Flow: Slowly bubble the diborane/inert gas mixture through the acetone solution. The reaction is slower than with water, allowing for better control.[8]

• Venting: The exhaust from the second bubbler should be safely vented into the fume hood exhaust.

• Waste Disposal: The resulting acetone solution containing the reaction products should be collected and disposed of as hazardous chemical waste, following all institutional and local regulations. Do not pour the acetone solution down the drain.

Disposal Workflow and Logic

The following diagram illustrates the decision-making process and workflow for the proper disposal of residual boron dihydride in a laboratory setting.

Caption: Workflow for the safe disposal of residual boron dihydride gas.

Emergency Procedures for Leaks and Spills

In the event of an accidental release of diborane, immediate action is critical.

• Evacuate: Evacuate all personnel from the affected area immediately.[1][4]

• Alarm: Activate the nearest fire alarm to alert building occupants and emergency services.[2][10]

• Isolate: If it can be done without risk, shut off the gas flow from the cylinder.[1][2]

• Ventilate: Increase ventilation in the area to disperse the gas.[1]

• Inform Emergency Responders: Inform emergency personnel of the nature of the gas leak, emphasizing that diborane is toxic and pyrophoric.[10]

Do not attempt to handle a large leak without proper training and SCBA equipment.[10][11] If a cylinder is leaking and cannot be stopped, it should be moved to a safe, open-air location to empty.[1][7]

References

• 1. Diborane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Diborane - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diborane Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DIBORANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Diborane - Wikipedia [en.wikipedia.org]
• 6. Use of Diborane Gas - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 7. fast-act.com [fast-act.com]
• 8. JP6293622B2 - Diborane removal method and diborane removal agent - Google Patents [patents.google.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Specialty Gases - [crcleanair.com]
• 11. hmexassistant.com [hmexassistant.com]
• 12. Diborane | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 13. On hydrolysis diborane produces A H3BO2 + H2O2 B H3BO3 class 12 chemistry CBSE [vedantu.com]

Essential Safety and Logistical Information for Handling Boron Dihydride (Diborane)

Audience: Researchers, scientists, and drug development professionals.

This document provides critical safety protocols and logistical plans for the handling and disposal of Boron dihydride (Diborane, B₂H₆). Adherence to these procedures is mandatory to ensure the safety of all laboratory personnel.

Immediate Safety Information

Boron dihydride is a colorless, highly toxic, and pyrophoric gas that can ignite spontaneously in moist air at room temperature.[1] It possesses a sickly, sweet, repulsive odor, which may not be detectable at concentrations below the permissible exposure limit, making it an unreliable indicator of hazardous levels.[1][2]

Key Hazards:

• Extreme Flammability: Forms explosive mixtures with air over a wide range (0.8% to 88% by volume).[1]

• Pyrophoric Nature: Ignites spontaneously in moist air.[1]

• High Toxicity: Fatal if inhaled, causing irritation to the nose, throat, and lungs, potentially leading to pulmonary edema (fluid in the lungs), which can be delayed.[3][4]

• Reactivity: Reacts violently with water, halogenated compounds, and oxidizing agents.[1][3] It also attacks some forms of plastics, rubber, and coatings.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling Boron dihydride. The following table summarizes the required PPE for various operations.

Operation	Required Personal Protective Equipment
Standard Handling (in a fume hood)	Flame-retardant lab coat, safety goggles, and appropriate gloves (consult glove compatibility charts).
Connecting/Disconnecting Cylinders	In addition to standard PPE: a full-face shield and leather gloves (over chemical-resistant gloves) for valve manipulation.
Emergency Response (e.g., leak)	A self-contained breathing apparatus (SCBA) is mandatory.[5][6] Gas-tight chemical protective clothing is also required.[7]

Quantitative Data Summary

The following table outlines the key quantitative data for Boron dihydride.

Property	Value
Chemical Formula	B₂H₆
Molecular Weight	27.67 g/mol
Boiling Point	-92.5 °C (-134.5 °F)
Melting Point	-165.5 °C (-265.9 °F)
Flash Point	-90 °C (-130 °F)[1]
Autoignition Temperature	38-52 °C (100-125 °F)[1]
Lower Explosive Limit (LEL)	0.8%[6]
Upper Explosive Limit (UEL)	88%[6]
Vapor Density (air=1)	0.96 (lighter than air)[1]
OSHA PEL (8-hr TWA)	0.1 ppm[2][3]
NIOSH REL (10-hr TWA)	0.1 ppm[2][3]
ACGIH TLV (8-hr TWA)	0.1 ppm[2][3]

Experimental Protocols

Handling of a Lecture Bottle of Diborane in a Chemical Fume Hood

This protocol outlines the essential steps for the safe use of a small quantity of diborane in a laboratory setting.

Prerequisites:

• A minimum of two trained personnel must be present for any procedure involving diborane.[1]

• Ensure a calibrated, functioning gas detection system for diborane is active in the laboratory.

• All work must be conducted in a chemical fume hood with a certified face velocity of at least 100 fpm.

• Remove all flammable and combustible materials from the immediate work area.

• Have an appropriate fire extinguisher (e.g., dry powder) readily available. Do not use water or halogenated agents.[3][6]

Procedure:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the fume hood sash is at the lowest practical height.

  • Securely clamp the diborane lecture bottle in an upright position within the fume hood.

  • Visually inspect the cylinder and regulator for any signs of damage or corrosion.

• System Assembly:

  • Use only stainless steel tubing and fittings.

  • Connect a cross-purge assembly between the cylinder and the regulator.[7]

  • Ensure all connections are tight and leak-tested with an inert gas (e.g., nitrogen or argon) before introducing diborane.

• Operation:

  • Purge the entire system, including the regulator and delivery lines, with an inert gas.

  • Slowly open the main cylinder valve.

  • Adjust the regulator to the desired delivery pressure.

  • Continuously monitor the gas detection system and be alert for any unusual odors.

• Shutdown:

  • Close the main cylinder valve.

  • Allow the gas remaining in the regulator and delivery lines to be consumed by the reaction or safely vented.

  • Purge the entire system with an inert gas.

  • Close all valves and disconnect the apparatus.

Disposal Plan

Routine Disposal:

• For residual gas in lecture bottles, the preferred method is to vent the gas through a scrubbing solution. A common and effective scrubbing solution is a basic solution of potassium permanganate. The gas should be bubbled through the solution at a slow rate to ensure complete reaction.

• Alternatively, the residual gas can be burned off through a controlled flare, if the facility is equipped for such a procedure.

Emergency Disposal:

• In the event of an uncontrollable leak from a cylinder, and if it is safe to do so, move the leaking cylinder to a remote, outdoor location away from personnel and ignition sources.[3]

• Allow the cylinder to empty into the atmosphere.[3]

• Do not attempt to repair a leaking cylinder unless you are trained to do so.

Mandatory Visualization

The following diagram illustrates the logical workflow for an emergency response to a diborane leak in a laboratory setting.

Caption: Workflow for Diborane Leak Emergency Response.

References

• 1. Use of Diborane Gas - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 2. louisville.edu [louisville.edu]
• 3. nj.gov [nj.gov]
• 4. airgas.com [airgas.com]
• 5. DIBORANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 7. siadmi.com [siadmi.com]